4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine

• CAS: 58544-43-7

Core Science & Biosynthesis

An In-Depth Technical Guide to 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine: Synthesis, Properties, and Therapeutic Potential

This technical guide provides a comprehensive overview of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine, a heterocyclic compound of significant interest in medicinal chemistry. We will delve into its chemical properties, plausible synthetic routes based on established methodologies for analogous structures, and its potential as a scaffold in drug discovery. This document is intended for researchers, scientists, and professionals in the field of drug development.

Introduction: The Tetrahydroquinazoline Scaffold

The quinazoline core and its partially saturated derivatives, such as the 5,6,7,8-tetrahydroquinazolines, are recognized as "privileged scaffolds" in medicinal chemistry.[1] This designation stems from their ability to bind to a wide range of biological targets, leading to a broad spectrum of pharmacological activities. These activities include anticancer, anti-inflammatory, antimicrobial, and anticonvulsant properties.[1][2] The 2-amino-tetrahydroquinazoline moiety, in particular, is a key pharmacophore in various biologically active molecules, including inhibitors of dihydrofolate reductase (DHFR).[3] The focus of this guide, 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine, represents a specific analogue within this important class of compounds.

Physicochemical Properties

Property	Predicted/Inferred Value	Source/Basis
Molecular Formula	C9H13N3	-
Molecular Weight	163.22 g/mol	-
Appearance	Likely a solid at room temperature	Analogy to similar compounds[2]
Melting Point	Expected to be in the range of 140-280 °C, highly dependent on purity and crystalline form. For example, a related derivative, 2-(8-(4-Chlorobenzylidene)-4-(4-chlorophenyl)-5,6,7,8-tetrahydroquinazolin-2-yl)butan-2-amine hydrochloride, has a melting point of 276–277 °C.[4]	Analogy to derivatives[2][4]
Solubility	Derivatives have shown excellent kinetic solubility (>250 μM) in phosphate-buffered saline.[1] The free base is likely soluble in organic solvents like DMSO, DMF, and alcohols.	Analogy to derivatives[1]
Spectral Data (Predicted)
1H NMR	Signals corresponding to the methyl group, the aliphatic protons of the tetrahydro ring, and the amine protons would be expected.	General principles of NMR
13C NMR	Resonances for the aromatic and aliphatic carbons, including the distinct signal for the methyl group carbon.	General principles of NMR
Mass Spectrometry	Expected [M+H]+ peak at m/z 164.12.	-

Synthesis of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine

A prevalent and effective method for the synthesis of 2-amino-5,6,7,8-tetrahydroquinazolines involves the cyclocondensation of an appropriate α,β-unsaturated cyclic ketone with guanidine.[2][4] For the synthesis of the title compound, the key starting material would be 3-methyl-2-cyclohexen-1-one.

Proposed Synthetic Pathway:

Caption: Proposed synthesis of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine.

Experimental Protocol (Hypothetical):

This protocol is based on established procedures for the synthesis of similar 2-amino-tetrahydroquinazolines.[2][4]

Step 1: Reaction Setup

• To a solution of sodium ethoxide (prepared by dissolving sodium metal in absolute ethanol) or a suspension of sodium hydride in an appropriate solvent like DMF, add guanidine hydrochloride and stir at room temperature under an inert atmosphere (e.g., nitrogen or argon).

Step 2: Addition of the Ketone

• Slowly add a solution of 3-methyl-2-cyclohexen-1-one in the same solvent to the reaction mixture.

Step 3: Reaction

• Heat the reaction mixture to reflux and monitor the progress of the reaction by thin-layer chromatography (TLC). The reaction time can vary from a few hours to overnight.

Step 4: Work-up and Isolation

• After completion of the reaction, cool the mixture to room temperature and neutralize it with a suitable acid (e.g., acetic acid or dilute HCl).

• Remove the solvent under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent or by column chromatography on silica gel.

Causality behind Experimental Choices:

• The use of a strong base is necessary to deprotonate the guanidine hydrochloride to the free guanidine base, which is the active nucleophile.

• An inert atmosphere is recommended to prevent potential side reactions, although some syntheses of related compounds have been successful with aerial oxidation facilitating the final aromatization step.[2][4]

• The choice of solvent depends on the base used and the solubility of the reactants. Ethanol is suitable for sodium ethoxide, while DMF is often used with sodium hydride.[2]

Chemical Reactivity and Derivatization

The 2-amino group and the tetrahydroquinazoline core offer several sites for chemical modification, enabling the generation of diverse chemical libraries for structure-activity relationship (SAR) studies.

• N-Alkylation/N-Arylation: The primary amino group at the C2 position can be readily alkylated or arylated to introduce various substituents.

• Acylation: The amino group can react with acylating agents to form amides.

• Modification of the Tetrahydro Ring: The saturated ring can potentially be functionalized, although this is less common than modifications at the amino group.

The ability to easily derivatize this scaffold is a key advantage in drug discovery, allowing for the fine-tuning of pharmacokinetic and pharmacodynamic properties.[5]

Potential Applications in Drug Development

The 5,6,7,8-tetrahydroquinazoline scaffold is a versatile platform for the development of novel therapeutics.[1][2]

Anticancer Activity

Many functionalized quinazolines and their tetrahydro derivatives have demonstrated potent anticancer activity.[1] For instance, certain derivatives have been identified as inhibitors of human topoisomerase IIα, an important target in cancer therapy.[1] The 2-amino-tetrahydroquinazoline core is also a known feature of dihydrofolate reductase (DHFR) inhibitors, which are used as anticancer agents.[3]

Antimicrobial and Other Activities

Derivatives of the tetrahydroquinazoline skeleton have shown a wide range of biological activities, including:

• Antitubercular: Some derivatives have shown high binding affinity to essential enzymes in Mycobacterium tuberculosis.[2][5]

• Antidiabetic: In silico studies have predicted inhibitory activity against β-glucosidase, suggesting potential applications in the treatment of diabetes.[2][5]

• Anti-inflammatory and Analgesic: The broader class of quinazolines has been associated with these properties.[1]

The diverse biological profile of this scaffold underscores its importance in the search for new therapeutic agents.[1][2]

Caption: Potential therapeutic applications of the scaffold.

Conclusion

4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine is a promising, yet under-explored, member of the medicinally important tetrahydroquinazoline family. While specific experimental data for this compound is sparse, established synthetic routes for analogous structures provide a clear path for its preparation. Its structural features suggest a high potential for derivatization and the development of novel therapeutic agents targeting a range of diseases, from cancer to infectious diseases and metabolic disorders. Further research into the synthesis and biological evaluation of this specific compound and its derivatives is warranted to fully unlock its therapeutic potential.

References

• Berardi, F., et al. (2020). Novel, Potent, and Druglike Tetrahydroquinazoline Inhibitor That Is Highly Selective for Human Topoisomerase IIα over β. Journal of Medicinal Chemistry. Available at: [Link]

• Chekotylo, A., et al. (2022). Synthesis of Novel Derivatives of 5,6,7,8-Tetrahydroquinazolines Using α-Aminoamidines and In Silico Screening of Their Biological Activity. International Journal of Molecular Sciences, 23(7), 3781. Available at: [Link]

• Chekotylo, A., et al. (2022). Synthesis of Novel Derivatives of 5,6,7,8-Tetrahydroquinazolines Using α-Aminoamidines and In Silico Screening of Their Biological Activity. Molecules, 27(1), 1. Available at: [Link]

• Chekotylo, A., et al. (2022). Synthesis of Novel Derivatives of 5,6,7,8-Tetrahydroquinazolines Using α-Aminoamidines and In Silico Screening of Their Biological Activity. ResearchGate. Available at: [Link]

• Gangjee, A., et al. (1995). Nonclassical 2,4-diamino-6-(aminomethyl)-5,6,7,8-tetrahydroquinazoline antifolates. Journal of Medicinal Chemistry, 38(18), 3462-3469. Available at: [Link]

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4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine structure elucidation

An In-Depth Technical Guide to the Structure Elucidation of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine

Foreword: The Imperative of Unambiguous Structural Verification

In the landscape of drug discovery and materials science, the quinazoline scaffold is a privileged structure, forming the core of numerous biologically active compounds.[1][2] The derivative 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine is a promising building block, yet its potential can only be realized if its structure is known with absolute certainty. An incorrect structural assignment can invalidate biological data, derail research programs, and compromise intellectual property.

This guide eschews a simple recitation of data. Instead, it presents a holistic and logical workflow for the structural elucidation of this molecule, grounded in the principle of orthogonality. We will demonstrate how a synergistic application of modern analytical techniques builds an irrefutable case for the final structure, ensuring the scientific integrity required by researchers, scientists, and drug development professionals.

Chapter 1: The Starting Point - Synthesis and Purification

Before any analysis can begin, a pure sample of the target compound is required. The structure elucidation process is inextricably linked to the synthetic route, as it informs potential side products and impurities. A common and effective route to the tetrahydroquinazoline core involves the condensation of an appropriate β-enaminone with guanidine.[3]

For our target molecule, a plausible synthesis involves the reaction of 2-acetyl-1-morpholinocyclohexene with guanidine hydrochloride.

Illustrative Synthetic Scheme:

• Reactants: 2-acetyl-1-morpholinocyclohexene and Guanidine Hydrochloride

• Conditions: Reflux in a suitable solvent such as ethanol with a base (e.g., sodium ethoxide).

• Workup & Purification: Acid-base extraction followed by column chromatography (Silica gel, Dichloromethane/Methanol gradient) to yield the purified amine.

The final product is expected to be a stable, off-white solid. Purity is paramount and should be assessed at >98% by orthogonal HPLC methods before proceeding.[4]

Chapter 2: The Orthogonal Elucidation Workflow

Caption: The Orthogonal Structure Elucidation Workflow.

Chapter 3: Foundational Analysis - Mass Spectrometry & IR Spectroscopy

High-Resolution Mass Spectrometry (HRMS)

Causality: The first analytical question is always "What is the elemental composition?". HRMS provides the most direct answer by measuring the mass of the molecular ion to a high degree of precision (typically < 5 ppm), allowing for the unambiguous determination of the molecular formula.[7]

Experimental Protocol: ESI-TOF MS

• Sample Preparation: Dissolve 1 mg of the compound in 1 mL of HPLC-grade Methanol. Dilute 1:100 in Methanol with 0.1% formic acid.

• Instrumentation: Agilent 6230 TOF LC/MS or equivalent.

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Acquisition Mode: Full scan, m/z range 100-500.

• Calibration: Calibrate the instrument using a known reference standard immediately before the run.

Data Interpretation & Results The target molecule, C₉H₁₃N₃, has a calculated exact mass of 163.1109. The HRMS experiment provides the mass of the protonated molecule [M+H]⁺.

Parameter	Theoretical Value [M+H]⁺	Observed Value	Mass Error (ppm)	Deduced Formula
Exact Mass	164.1182	164.1185	+1.8	C₉H₁₄N₃⁺

Fourier-Transform Infrared (FTIR) Spectroscopy

Causality: With the elemental formula established, FTIR is used to rapidly identify the key functional groups present. This qualitative technique provides crucial puzzle pieces that guide the more complex NMR analysis.

Experimental Protocol: ATR-FTIR

• Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.

• Instrumentation: PerkinElmer Spectrum Two FT-IR Spectrometer or equivalent.

• Acquisition: Collect spectrum from 4000 to 650 cm⁻¹. Perform background scan prior to sample analysis.

Data Interpretation & Results The spectrum provides clear evidence for the proposed functional groups.

Frequency (cm⁻¹)	Intensity	Assignment	Implication
3445, 3310	Medium, Sharp	Asymmetric & Symmetric N-H Stretch	Confirms a primary amine (-NH₂) group.[9]
2928, 2855	Strong, Sharp	Aliphatic C-H Stretch	Indicates the presence of sp³ C-H bonds (tetrahydro- ring).
1645	Strong	N-H Bend (Scissoring)	Further evidence for a primary amine.[9]
1605	Medium	C=N Stretch	Suggests the imine functionality within the quinazoline ring.
1570	Medium	C=C Stretch	Aromatic-like ring vibration.

Chapter 4: The Core Analysis - Multinuclear NMR Spectroscopy

NMR is the cornerstone of structure elucidation, providing detailed information about the carbon skeleton and the precise placement of protons.[5][10] A suite of 1D and 2D experiments is required to solve the structure completely.

Experimental Protocol: NMR

• Sample Preparation: Dissolve ~10 mg of the compound in 0.6 mL of DMSO-d₆. (DMSO-d₆ is chosen to ensure clear visualization of exchangeable N-H protons).

• Instrumentation: Bruker Avance III 500 MHz spectrometer or equivalent.

• Experiments:

  • ¹H NMR (Proton)

  • ¹³C NMR (Carbon)

  • DEPT-135 (Distortionless Enhancement by Polarization Transfer)

  • ¹H-¹H COSY (Correlation Spectroscopy)

  • ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence)

  • ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation)

1D NMR (¹H and ¹³C) Interpretation

¹H NMR Data:

• δ 6.35 (s, 2H, br): A broad singlet that integrates to two protons. This is characteristic of the primary amine (-NH₂) protons. The broadness is due to quadrupole broadening from the ¹⁴N nucleus and chemical exchange.

• δ 2.45 (t, 2H, J=6.0 Hz): A triplet integrating to two protons. Likely a CH₂ group adjacent to another CH₂.

• δ 2.30 (s, 3H): A sharp singlet integrating to three protons. Unambiguously assigned to the methyl (-CH₃) group on an sp² carbon.

• δ 2.25 (t, 2H, J=6.0 Hz): A triplet integrating to two protons, very similar to the signal at 2.45 ppm.

• δ 1.70 (m, 4H): A multiplet integrating to four protons. Represents two overlapping CH₂ groups in the middle of the aliphatic ring.

¹³C NMR & DEPT-135 Data: The DEPT-135 experiment distinguishes between CH, CH₂, and CH₃ carbons. CH/CH₃ signals are positive, while CH₂ signals are negative. Quaternary carbons (C) do not appear in DEPT-135.

¹³C Shift (ppm)	DEPT-135	Assignment	Rationale
162.5	C	C2 (Amine Carbon)	Typical chemical shift for a guanidinyl-type carbon.
158.0	C	C4 (Methyl Carbon)	Quaternary sp² carbon attached to the methyl group.
151.8	C	C8a	Quaternary sp² carbon at the ring fusion.
115.5	C	C4a	Quaternary sp² carbon at the ring fusion.
31.5	CH₂ (Negative)	C5	Aliphatic CH₂.
26.0	CH₂ (Negative)	C8	Aliphatic CH₂.
22.8	CH₂ (Negative)	C6 or C7	Aliphatic CH₂.
22.5	CH₂ (Negative)	C7 or C6	Aliphatic CH₂.
21.5	CH₃ (Positive)	4-CH₃	Methyl group carbon.

2D NMR: Assembling the Structure

While 1D NMR identifies the pieces, 2D NMR shows how they connect.

¹H-¹H COSY: This experiment shows proton-proton couplings through 2-3 bonds, revealing the contiguous aliphatic spin system.

• A clear correlation is observed between the multiplet at δ 1.70 and the triplets at δ 2.45 and δ 2.25 . This confirms the -CH₂-CH₂-CH₂-CH₂- sequence of the saturated ring.

¹H-¹³C HSQC: This experiment maps each proton directly to the carbon it is attached to. This allows for the unambiguous assignment of the protonated carbons listed in the table above.

¹H-¹³C HMBC: This is the most powerful experiment for elucidation, showing correlations between protons and carbons over 2-3 bonds. It is used to connect the isolated fragments into the final structure.

Caption: Key HMBC correlations confirming the quinazoline core.

Key HMBC Correlations:

• Methyl Protons (δ 2.30): These protons show a strong correlation to the quaternary carbon at δ 158.0 (C4) and the other ring-fusion carbon at δ 115.5 (C4a) . This definitively places the methyl group at the C4 position.

• Aliphatic Protons (δ 2.45, H8): These protons, attached to C8, show correlations to the ring fusion carbons C8a (δ 151.8) and C4a (δ 115.5) .

• Aliphatic Protons (δ 2.25, H5): These protons, attached to C5, show correlations to the ring fusion carbons C4a (δ 115.5) and C8a (δ 151.8) .

These correlations lock the saturated six-membered ring onto the pyrimidine system at the correct positions, completing the structural puzzle.

Chapter 5: Final Confirmation and Data Synthesis

The true power of the orthogonal approach is realized when all data streams converge on a single, unambiguous structure.

Summary of Corroborating Evidence:

Technique	Finding	Confirmation
HRMS	Elemental Formula: C₉H₁₃N₃	Consistent with all NMR and IR data.
FTIR	Presence of -NH₂, C=N, and aliphatic C-H	All functional groups are accounted for in the final structure.
¹H NMR	Correct number and type of protons (CH₃, 4xCH₂, NH₂)	All protons assigned to specific positions.
¹³C NMR	9 distinct carbon signals (4x Quaternary, 4x CH₂, 1x CH₃)	All carbons accounted for in the final structure.
2D NMR	Unambiguous H-C and H-H connectivity	Confirms the bicyclic tetrahydroquinazoline skeleton and substituent placement.

The collective data provides overwhelming and self-validating proof for the structure of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine . For projects requiring the absolute highest level of certainty, such as for regulatory filings, single-crystal X-ray diffraction could be performed to determine the 3D structure in the solid state, serving as the ultimate confirmation.[11][12]

Conclusion

The structure elucidation of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine serves as a case study in modern analytical chemistry. By employing a logical, multi-technique workflow, we moved from the general (elemental formula) to the specific (atomic connectivity) with each step validating the last. This orthogonal approach, combining Mass Spectrometry, IR Spectroscopy, and a suite of NMR experiments, provides the rigorous, trustworthy, and authoritative data required by the scientific community to build upon this work with confidence.

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• Kumar, A., et al. (2021). Recent advances in the pharmacological diversification of quinazoline/quinazolinone hybrids. PMC - NIH. Available at: [Link]

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• Bicker, G., et al. (2001). Use of Orthogonal Methods During Pharmaceutical Development: Case Studies. Pharmaceutical Technology.

• Liu, G., et al. (2006). Synthesis and characterization of novel 6,7,8-trimethoxy N-substituted-4-aminequinazoline compounds. ResearchGate. Available at: [Link]

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An In-depth Technical Guide to the Synthesis of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine

This guide provides a comprehensive overview of the synthesis of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine, a valuable heterocyclic compound with potential applications in medicinal chemistry and drug discovery. The document is intended for researchers, scientists, and professionals in the field of drug development, offering detailed insights into the synthetic strategy, reaction mechanism, and experimental protocols.

Introduction and Significance

The 5,6,7,8-tetrahydroquinazoline scaffold is a prominent structural motif in a wide array of biologically active molecules. Its unique three-dimensional structure and the presence of multiple points for functionalization make it an attractive core for the design of novel therapeutic agents. Derivatives of this heterocyclic system have demonstrated a broad spectrum of pharmacological activities, including but not limited to, antimicrobial, anticancer, and anti-inflammatory properties.

The target molecule, 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine, incorporates a 2-amino group and a 4-methyl group on the pyrimidine ring fused to a cyclohexyl moiety. The 2-amino group, in particular, is a key feature in many kinase inhibitors and other targeted therapies, making this compound a valuable building block for the synthesis of compound libraries for high-throughput screening. This guide will focus on a robust and efficient synthetic route to this important intermediate.

Retrosynthetic Analysis and Synthetic Strategy

A logical retrosynthetic analysis of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine points to a classical approach for pyrimidine ring formation: the condensation of a 1,3-dicarbonyl compound with a suitable amidine or guanidine derivative.[1][2][3] In this case, the 2-amino-4-methyl-pyrimidine substructure strongly suggests the use of guanidine as the nitrogen-containing component. The 1,3-dicarbonyl precursor required is 2-acetylcyclohexanone.

Therefore, the forward synthesis involves a one-pot cyclocondensation reaction between 2-acetylcyclohexanone and guanidine. This approach is highly convergent and atom-economical, making it an attractive method for the preparation of the target compound.

Synthesis of the Precursor: 2-Acetylcyclohexanone

While 2-acetylcyclohexanone is commercially available, it can also be readily synthesized in the laboratory. A common and effective method involves the acylation of cyclohexanone. One approach is the formation of an enamine from cyclohexanone and a secondary amine (e.g., pyrrolidine or morpholine), followed by acylation with acetic anhydride or acetyl chloride, and subsequent hydrolysis.[4][5] An alternative one-pot method involves the use of a strong base like lithium diisopropylamide (LDA) to generate the enolate of cyclohexanone, which is then reacted with an acetylating agent.[6]

For the purpose of this guide, we will assume the availability of 2-acetylcyclohexanone as the starting material for the main reaction.

Core Synthesis: Cyclocondensation of 2-Acetylcyclohexanone and Guanidine

The cornerstone of this synthesis is the reaction between 2-acetylcyclohexanone and guanidine, typically in the form of guanidine hydrochloride or guanidine carbonate. The use of guanidine hydrochloride necessitates the presence of a base to liberate the free guanidine for the reaction to proceed.

Reaction Mechanism

The reaction proceeds through a well-established mechanism for pyrimidine synthesis.[7]

• Nucleophilic Attack: The reaction is initiated by the nucleophilic attack of one of the amino groups of guanidine on the more electrophilic acetyl carbonyl carbon of 2-acetylcyclohexanone.

• Second Nucleophilic Attack: This is followed by an intramolecular nucleophilic attack of the second amino group of the guanidine moiety on the cyclohexanone carbonyl carbon.

• Cyclization and Dehydration: The resulting tetrahedral intermediates undergo dehydration to form a dihydropyrimidine intermediate.

• Aromatization: The dihydropyrimidine intermediate then undergoes a final dehydration step to yield the stable, aromatic 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine.

The overall transformation is a condensation reaction that results in the formation of the fused heterocyclic system.

Experimental Protocol

This protocol is a representative procedure and may require optimization based on laboratory conditions and reagent purity.

Reagents and Materials:

Reagent/Material	Molecular Formula	Molar Mass ( g/mol )	Quantity	Moles (mmol)
2-Acetylcyclohexanone	C₈H₁₂O₂	140.18	1.40 g	10.0
Guanidine Hydrochloride	CH₅N₃·HCl	95.53	1.15 g	12.0
Sodium Ethoxide	C₂H₅NaO	68.05	0.82 g	12.0
Ethanol (Absolute)	C₂H₅OH	46.07	25 mL	-
Diethyl Ether	(C₂H₅)₂O	74.12	As needed	-
Saturated Sodium Bicarbonate Solution	NaHCO₃ (aq)	-	As needed	-
Brine	NaCl (aq)	-	As needed	-
Anhydrous Magnesium Sulfate	MgSO₄	120.37	As needed	-

Procedure:

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add absolute ethanol (25 mL) and sodium ethoxide (0.82 g, 12.0 mmol). Stir the mixture until the sodium ethoxide is completely dissolved.

• Addition of Guanidine: To the sodium ethoxide solution, add guanidine hydrochloride (1.15 g, 12.0 mmol) in one portion. Stir the resulting suspension at room temperature for 15 minutes.

• Addition of 2-Acetylcyclohexanone: Add 2-acetylcyclohexanone (1.40 g, 10.0 mmol) dropwise to the reaction mixture over 5 minutes.

• Reflux: Heat the reaction mixture to reflux and maintain the reflux for 6-8 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Workup:

  • After the reaction is complete, cool the mixture to room temperature.

  • Remove the ethanol under reduced pressure using a rotary evaporator.

  • To the resulting residue, add distilled water (30 mL) and extract the aqueous layer with ethyl acetate (3 x 30 mL).

  • Combine the organic layers and wash with saturated sodium bicarbonate solution (20 mL) followed by brine (20 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of methanol in dichloromethane) or by recrystallization from a suitable solvent such as ethanol or ethyl acetate/hexane to afford the pure 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine.

Characterization of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine

The structure of the synthesized compound should be confirmed by standard analytical techniques.

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the methyl group, the protons of the cyclohexyl ring, and the amine protons.

• ¹³C NMR: The carbon NMR spectrum will show signals corresponding to the carbons of the quinazoline core and the methyl group.

• Mass Spectrometry: The mass spectrum should show the molecular ion peak corresponding to the molecular weight of the product (C₉H₁₃N₃, MW: 163.22 g/mol ).

• Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for N-H stretching of the amine group and C=N stretching of the pyrimidine ring.

Visualizations

Synthetic Workflow

Caption: Overall workflow for the synthesis of the target compound.

Reaction Mechanism Overview

Caption: Simplified reaction mechanism for the cyclocondensation.

Safety Considerations

• Sodium ethoxide is a strong base and is corrosive. Handle with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Guanidine hydrochloride is harmful if swallowed and causes skin and eye irritation. Avoid inhalation of dust.

• 2-Acetylcyclohexanone is a combustible liquid and may cause skin and eye irritation.

• All manipulations should be carried out in a well-ventilated fume hood.

Conclusion

The synthesis of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine via the cyclocondensation of 2-acetylcyclohexanone and guanidine represents an efficient and reliable method for accessing this valuable heterocyclic building block. The procedure is straightforward, utilizes readily available starting materials, and proceeds in good yield. The insights provided in this guide, from the underlying mechanism to the detailed experimental protocol, are intended to empower researchers in their efforts to synthesize and explore the potential of novel quinazoline derivatives in the pursuit of new therapeutic agents.

References

• Synthesis of Novel Derivatives of 5,6,7,8-Tetrahydroquinazolines Using α-Aminoamidines and In Silico Screening of Their Biological Activity. PubMed. Available at: [Link]

• Synthesis of 2-Acetylcyclohexanone Using Pyrrolidine-Enamine. Scribd. Available at: [Link]

• Synthesis of Novel Derivatives of 5,6,7,8-Tetrahydroquinazolines Using α-Aminoamidines and In Silico Screening of Their Biological Activity. National Institutes of Health (NIH). Available at: [Link]

• Pyrimidine synthesis. Organic Chemistry Portal. Available at: [Link]

• Condensation reactions of guanidines with bis-electrophiles: Formation of highly nitrogenous heterocycles. National Institutes of Health (NIH). Available at: [Link]

• A deconstruction–reconstruction strategy for pyrimidine diversification. National Institutes of Health (NIH). Available at: [Link]

• Project 3 - Enamine Reactions 2-Acetylcyclohexanone. Scribd. Available at: [Link]

• Method for preparing 2-acetyl cyclohexanone by one-pot method. Google Patents.

• Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds. MDPI. Available at: [Link]

• SYNTHESIS OF PYRIMIDINE DERIVATIVES. Ain Shams University. Available at: [Link]

• Mechanisms for the synthesis of pyrimidines starting from urea or guanidine in the presence of cyanoacetaldehyde (CAA) and cyanate. ResearchGate. Available at: [Link]

• 5,6,7,8-Tetrahydro-4-methylquinoline. PubChem. Available at: [Link]

• (6s)-6-Methyl-5,6,7,8-Tetrahydroquinazoline-2,4-Diamine. PubChem. Available at: [Link]

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Unraveling the Mechanism of Action of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine: A Technical Guide for Drug Discovery Professionals

Introduction: The Tetrahydroquinazoline Scaffold - A Privileged Motif in Drug Discovery

The 5,6,7,8-tetrahydroquinazoline core is a recognized "privileged scaffold" in medicinal chemistry, denoting a molecular framework that demonstrates the ability to bind to a variety of biological targets with high affinity. This versatility has led to the development of numerous derivatives with a broad spectrum of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties[1][2]. The specific compound, 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine, represents a fundamental embodiment of this scaffold. While direct, extensive research on this precise molecule is not widely published, a deep understanding of its mechanism of action can be extrapolated from the well-documented activities of its close structural analogs. This guide will synthesize the existing knowledge on tetrahydroquinazoline derivatives to propose the most probable mechanisms of action for 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine and provide a comprehensive, actionable framework for its experimental validation.

Part 1: Postulated Primary Mechanisms of Action

Based on extensive research into the biological activities of substituted tetrahydroquinazolines, two primary mechanisms of action emerge as highly probable for 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine: inhibition of Topoisomerase IIα and disruption of Dihydrofolate Reductase activity .

Topoisomerase IIα Inhibition: A Non-Poisonous Approach to Cancer Therapy

Human topoisomerase IIα (topoIIα) is a critical enzyme in DNA replication and chromosome segregation, making it a well-validated target for anticancer drugs[1]. However, many clinically used topoIIα inhibitors act as "poisons," trapping the enzyme-DNA cleavage complex and leading to DNA strand breaks. This mechanism is unfortunately linked to the development of secondary leukemias. A promising alternative, exhibited by certain 6-amino-tetrahydroquinazoline derivatives, is non-poisonous inhibition, where the enzyme's function is blocked without stabilizing the DNA cleavage complex[1].

Causality and Rationale: The tetrahydroquinazoline scaffold has been shown to occupy a novel structural niche for topoIIα inhibition[1]. The 2-amino group, a key feature of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine, is often crucial for the activity of related compounds. It is hypothesized that the planar quinazoline ring system intercalates into the DNA or binds to the enzyme's ATP-binding site, while the substituents on the tetrahydro ring modulate selectivity and potency.

Experimental Validation Workflow:

Figure 1: Experimental workflow for validating Topoisomerase IIα inhibition.

Detailed Protocols:

• DNA Relaxation Assay: This is the primary assay to determine direct inhibition of topoIIα.

  • Reaction Mixture: Prepare a reaction buffer containing supercoiled plasmid DNA (e.g., pBR322), purified human topoIIα, and ATP.

  • Compound Incubation: Add varying concentrations of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine to the reaction mixture and incubate at 37°C.

  • Quenching and Analysis: Stop the reaction and analyze the DNA topology by agarose gel electrophoresis. A potent inhibitor will prevent the conversion of supercoiled DNA to its relaxed form.

  • Data Interpretation: The IC50 value, the concentration at which 50% of the enzyme's activity is inhibited, can be calculated.

• DNA Cleavage Assay: This assay differentiates between poisonous and non-poisonous inhibitors.

  • Reaction Setup: Similar to the relaxation assay, but with a linearized plasmid DNA substrate.

  • Incubation and Treatment: After incubation with the compound and enzyme, treat the reaction with a protein denaturant (e.g., SDS) and a protease (e.g., proteinase K).

  • Gel Electrophoresis: Analyze the products on an agarose gel. Poisonous inhibitors will show an accumulation of cleaved DNA fragments, while a non-poisonous inhibitor like 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine is expected to show no increase in DNA cleavage compared to the control.

Dihydrofolate Reductase (DHFR) Inhibition: A Broad-Spectrum Target

Dihydrofolate reductase is a key enzyme in the synthesis of purines, pyrimidines, and several amino acids. Its inhibition disrupts DNA synthesis and cell proliferation, making it an effective target for anticancer and antimicrobial agents. Several 2,4-diamino-tetrahydroquinazoline derivatives have demonstrated potent and selective inhibition of DHFR from various organisms, including Pneumocystis carinii and Toxoplasma gondii[3]. Molecular docking studies have also predicted high binding affinity of tetrahydroquinazoline derivatives to the DHFR of Mycobacterium tuberculosis[4][5].

Causality and Rationale: The 2,4-diamino substitution pattern is a classic feature of many DHFR inhibitors, mimicking the binding of the natural substrate, dihydrofolate. The 2-amino group of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine can form crucial hydrogen bonds within the active site of DHFR. The 4-methyl group may contribute to hydrophobic interactions, enhancing binding affinity.

Experimental Validation Workflow:

Figure 2: Experimental workflow for validating DHFR inhibition.

Detailed Protocols:

• Spectrophotometric DHFR Assay: This is a standard method to measure DHFR activity.

  • Principle: The assay monitors the decrease in absorbance at 340 nm as NADPH is oxidized to NADP+ during the reduction of dihydrofolate to tetrahydrofolate by DHFR.

  • Procedure: In a quartz cuvette, combine a buffer solution, NADPH, dihydrofolate, and purified DHFR. Initiate the reaction and monitor the change in absorbance over time.

  • Inhibition Measurement: Perform the assay in the presence of varying concentrations of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine to determine the IC50 value.

• Folate Rescue Assay: This cell-based assay confirms that the compound's antiproliferative effect is due to DHFR inhibition.

  • Cell Culture: Grow cancer cells or microorganisms in a folate-depleted medium.

  • Treatment: Treat the cells with the IC50 concentration of the test compound in the presence or absence of a downstream product of the folate pathway, such as thymidine or hypoxanthine.

  • Analysis: Measure cell viability after a set incubation period. If the compound's antiproliferative effect is rescued by the addition of these metabolites, it strongly suggests that DHFR is the primary target.

Part 2: Potential Secondary Mechanisms and Off-Target Effects

While topoIIα and DHFR are the most probable primary targets, the versatile tetrahydroquinazoline scaffold may interact with other biological molecules. A thorough investigation should also consider these potential secondary mechanisms.

Kinase Inhibition

The quinazoline core is a cornerstone of many approved kinase inhibitors. While the specific 4-methyl-2-amino substitution pattern is less common in this context, the potential for kinase inhibition cannot be disregarded. For instance, a 2-methyl-N-(3-(nitro)phenyl)-4,5-dihydrothiazolo[4,5-h]quinazolin-8-amine was found to reduce the phosphorylation of RNA polymerase-II, suggesting an effect on upstream kinases[6].

Investigative Approach: A broad-spectrum kinase inhibitor screen against a panel of recombinant kinases is the most efficient way to identify potential off-target kinase activities. Any significant hits should be followed up with IC50 determinations and cell-based assays to confirm target engagement.

Other Enzymatic Inhibition

Derivatives of the tetrahydroquinazoline scaffold have been investigated for a range of other enzymatic activities, including:

• β-Glucosidase Inhibition: Some tetrahydroquinazolines have shown potential as inhibitors of glucosidases, which could be relevant for the treatment of diabetes[2][5].

• Histone Methyltransferase Inhibition: More complex 2,4-diamino-quinazoline derivatives have been identified as potent inhibitors of G9a, a histone lysine methyltransferase[7].

Investigative Approach: If primary mechanism validation is inconclusive, or if the compound's cellular phenotype suggests alternative modes of action, screening against a panel of relevant enzymes based on the observed cellular effects would be a logical next step.

Part 3: Physicochemical Properties and Synthesis

A comprehensive understanding of a compound's mechanism of action also requires knowledge of its chemical properties and a reliable synthetic route.

Synthesis of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine

While a specific synthesis for this exact molecule is not detailed in the provided search results, a general and efficient method for creating 2-amino-tetrahydroquinazolines involves the reaction of substituted diarylidencyclohexanones with guanidine hydrochloride[2]. A plausible route for the target molecule could involve the condensation of a suitable β-keto ester with guanidine.

General Synthetic Scheme:

Figure 3: A plausible synthetic route for the target compound.

Conclusion and Future Directions

4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine, by virtue of its privileged scaffold, holds significant potential as a modulator of key biological targets. The most promising avenues for its mechanism of action are the non-poisonous inhibition of Topoisomerase IIα and the inhibition of Dihydrofolate Reductase. The experimental workflows and specific protocols outlined in this guide provide a robust framework for rigorously testing these hypotheses. A thorough investigation, encompassing both biochemical and cell-based assays, will be crucial to fully elucidate the therapeutic potential of this compound and to guide the future design of more potent and selective derivatives. The exploration of this seemingly simple molecule underscores a fundamental principle in drug discovery: even the most basic scaffolds can yield profound biological insights when subjected to systematic and rigorous scientific inquiry.

References

• Novel, Potent, and Druglike Tetrahydroquinazoline Inhibitor That Is Highly Selective for Human Topoisomerase II α over β. Journal of Medicinal Chemistry - ACS Publications. [Link]

• Synthesis of Novel Derivatives of 5,6,7,8-Tetrahydroquinazolines Using α-Aminoamidines and In Silico Screening of Their Biological Activity. PMC - NIH. [Link]

• Nonclassical 2,4-diamino-6-(aminomethyl)-5,6,7,8-tetrahydroquinazoline antifolates. Journal of Medicinal Chemistry. [Link]

• Discovery of a 2,4-Diamino-7-aminoalkoxy-quinazoline as a Potent and Selective Inhibitor of Histone Lysine Methyltransferase G9a. PMC - NIH. [Link]

• Synthesis of Novel Derivatives of 5,6,7,8-Tetrahydroquinazolines Using α-Aminoamidines and In Silico Screening of Their Biological Activity. PubMed. [Link]

• (PDF) Synthesis of Novel Derivatives of 5,6,7,8-Tetrahydroquinazolines Using α-Aminoamidines and In Silico Screening of Their Biological Activity. ResearchGate. [Link]

• Biological Properties of New Chiral 2-Methyl-5,6,7,8-tetrahydroquinolin-8-amine-based Compounds. NIH. [Link]

• Biological Properties of New Chiral 2-Methyl-5,6,7,8-tetrahydroquinolin-8-amine-based Compounds. PubMed. [Link]

• Design, Synthesis, and Evaluation of 2-Methyl- and 2-Amino-N-aryl-4,5-dihydrothiazolo[4,5-h]quinazolin-8-amines as Ring-Constrained 2-Anilino-4-(thiazol-5-yl)pyrimidine Cyclin-Dependent Kinase Inhibitors. ResearchGate. [Link]

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• 3. Nonclassical 2,4-diamino-6-(aminomethyl)-5,6,7,8-tetrahydroquinazoline antifolates: synthesis and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
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An In-depth Technical Guide to the Potential Therapeutic Targets of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine

A Senior Application Scientist's Perspective on Target Identification and Validation

Disclaimer: This document provides a technical guide for the investigation of potential therapeutic targets for 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine. As of the date of this publication, there is a notable absence of specific biological data for this exact molecule in peer-reviewed literature. The hypotheses and experimental designs detailed herein are therefore based on robust scientific extrapolation from structurally related analogs within the tetrahydroquinazoline class. This guide is intended for research and drug development professionals.

Executive Summary

The quinazoline scaffold and its derivatives are recognized as "privileged structures" in medicinal chemistry, known to interact with a wide array of biological targets. The specific compound, 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine, while not extensively studied, belongs to a class of compounds demonstrating significant therapeutic potential. This guide synthesizes existing knowledge on analogous compounds to postulate and provide a framework for investigating its most probable therapeutic targets. We will delve into the mechanistic rationale for exploring its potential as an inhibitor of topoisomerase II and dihydrofolate reductase (DHFR), and as a potential agent against tuberculosis and diabetes. This document provides not just a theoretical framework but also actionable, detailed protocols for the experimental validation of these hypotheses.

The Therapeutic Landscape of the Tetrahydroquinazoline Scaffold

The 5,6,7,8-tetrahydroquinazoline core is a versatile heterocyclic motif that has yielded compounds with a broad spectrum of biological activities. These include anticancer, anti-inflammatory, anticonvulsant, antibacterial, and antifungal properties.[1] This wide range of activities underscores the potential of novel derivatives like 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine to interact with key cellular enzymes and pathways. Our analysis of the existing literature on structurally similar molecules points towards several high-priority avenues for investigation.

Postulated Therapeutic Target I: Topoisomerase II

Mechanistic Rationale

Human topoisomerase II (topo II) is a critical enzyme in DNA replication and chromosome segregation, making it a well-validated target for anticancer therapies.[1] Notably, a novel class of 6-amino-tetrahydroquinazoline derivatives has been identified as potent inhibitors of human topoisomerase II.[1] These compounds act as catalytic inhibitors rather than poisons, a mechanism that may circumvent the development of secondary leukemias associated with current topo II-targeted drugs.[1] Given the structural similarities, it is a strong working hypothesis that 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine could exhibit similar inhibitory activity against topo II.

Experimental Workflow for Target Validation

A logical workflow for assessing the interaction of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine with topoisomerase II would involve a series of assays, from initial screening to cellular confirmation.

Caption: Experimental workflow for validating Topoisomerase II inhibition.

Detailed Experimental Protocol: Topoisomerase II Relaxation Assay

This assay is a primary screening method to determine if a compound inhibits the catalytic activity of topoisomerase II.

Principle: Supercoiled plasmid DNA is used as a substrate. In the presence of topoisomerase II, the supercoiled DNA is relaxed. An effective inhibitor will prevent this relaxation, leaving the DNA in its supercoiled state. The different DNA topologies (supercoiled vs. relaxed) can be separated and visualized by agarose gel electrophoresis.

Materials:

• Human Topoisomerase IIα (commercially available)

• Supercoiled plasmid DNA (e.g., pBR322)

• Assay Buffer (e.g., 50 mM Tris-HCl pH 7.5, 125 mM NaCl, 10 mM MgCl₂, 5 mM DTT, 0.5 mM EDTA, 0.1 mg/mL BSA)

• ATP solution (10 mM)

• 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine dissolved in DMSO

• Etoposide (positive control, topo II poison)

• STEB (Stop Buffer: 40% Sucrose, 100 mM Tris-HCl pH 8.0, 1 mM EDTA, 0.5 mg/mL Bromophenol Blue)

• Agarose

• TAE buffer

• Ethidium bromide or other DNA stain

Procedure:

• Prepare a reaction mixture containing assay buffer, ATP, and supercoiled DNA.

• Aliquot the reaction mixture into microcentrifuge tubes.

• Add varying concentrations of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine to the tubes. Include a vehicle control (DMSO) and a positive control (Etoposide).

• Initiate the reaction by adding human topoisomerase IIα to each tube.

• Incubate the reactions at 37°C for 30 minutes.

• Stop the reaction by adding STEB buffer.

• Load the samples onto a 1% agarose gel in TAE buffer.

• Perform electrophoresis to separate the supercoiled and relaxed DNA.

• Stain the gel with ethidium bromide and visualize under UV light.

Interpretation of Results:

• No enzyme control: A band corresponding to supercoiled DNA.

• Vehicle control (DMSO): A band corresponding to relaxed DNA.

• Effective inhibitor: A dose-dependent decrease in the relaxed DNA band and an increase in the supercoiled DNA band.

Postulated Therapeutic Target II: Dihydrofolate Reductase (DHFR)

Mechanistic Rationale

Dihydrofolate reductase is a key enzyme in the synthesis of purines and pyrimidines, essential for DNA synthesis and cell proliferation. Inhibition of DHFR is a proven therapeutic strategy for cancer and infectious diseases. Several studies have reported that 2,4-diamino-tetrahydroquinazoline derivatives are potent inhibitors of DHFR from various organisms, including Pneumocystis carinii, Toxoplasma gondii, and Mycobacterium tuberculosis.[2][3][4] The 2-amino group on 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine is a key structural feature shared with these known DHFR inhibitors, providing a strong basis for investigating its potential activity against this target.

Experimental Workflow for Target Validation

The investigation of DHFR inhibition can proceed through a direct enzymatic assay followed by cellular assays to confirm the mechanism of action.

Caption: Experimental workflow for validating DHFR inhibition.

Detailed Experimental Protocol: Spectrophotometric DHFR Inhibition Assay

Principle: DHFR catalyzes the reduction of dihydrofolate (DHF) to tetrahydrofolate (THF) using NADPH as a cofactor. The oxidation of NADPH to NADP⁺ results in a decrease in absorbance at 340 nm. An inhibitor of DHFR will slow down this reaction, leading to a reduced rate of decrease in absorbance.[5][6]

Materials:

• Recombinant DHFR (human or from a specific pathogen of interest)

• Assay Buffer (e.g., 50 mM potassium phosphate buffer, pH 7.5)

• Dihydrofolate (DHF)

• NADPH

• 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine dissolved in DMSO

• Methotrexate (positive control)

• UV-transparent 96-well plate

• Spectrophotometer capable of reading absorbance at 340 nm

Procedure:

• Prepare solutions of DHF and NADPH in the assay buffer.

• In a 96-well plate, add assay buffer, NADPH, and varying concentrations of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine. Include a vehicle control (DMSO) and a positive control (Methotrexate).

• Add DHFR to each well and incubate for a few minutes at room temperature.

• Initiate the reaction by adding DHF to each well.

• Immediately measure the absorbance at 340 nm and continue to take readings at regular intervals (e.g., every 30 seconds) for 10-15 minutes.

Data Analysis:

• Calculate the rate of NADPH consumption (decrease in A340/min) for each concentration of the test compound.

• Plot the percentage of inhibition versus the compound concentration to determine the IC₅₀ value.

Potential Therapeutic Applications in Infectious Diseases and Diabetes

Antitubercular Activity

In silico molecular docking studies have suggested that some 5,6,7,8-tetrahydroquinazoline derivatives have a high binding affinity for essential enzymes in Mycobacterium tuberculosis, including DHFR, pantothenate kinase (MtPanK), and FAD-containing oxidoreductase DprE1.[4][7] This suggests a potential application for 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine in the treatment of tuberculosis.

Antidiabetic Potential

The same in silico studies also predicted high inhibitory activity of some tetrahydroquinazolines against β-glucosidase, suggesting a potential therapeutic role in diabetes.[4][7]

Screening Protocols

Antitubercular Activity Screening:

• Initial Screening: A standard method is to use a broth microdilution assay to determine the minimum inhibitory concentration (MIC) against Mycobacterium tuberculosis H37Rv.

• Intracellular Activity: A macrophage infection model can be used to assess the ability of the compound to kill intracellular mycobacteria.

β-Glucosidase Inhibition Assay:

• A colorimetric assay using p-nitrophenyl-β-D-glucopyranoside (pNPG) as a substrate is a common method.[8] The hydrolysis of pNPG by β-glucosidase produces a yellow product that can be quantified spectrophotometrically. A reduction in color development in the presence of the test compound indicates inhibition.

Quantitative Data from Analogous Compounds

While no specific data exists for 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine, the following table summarizes the activity of some related compounds to provide a benchmark for expected potency.

Compound Class	Target	IC₅₀/GI₅₀	Reference
6-amino-tetrahydroquinazolines	Human Topoisomerase IIα	IC₅₀ values in the low micromolar to 160 µM range	[1]
2,4-diamino-6-substituted-tetrahydroquinazolines	T. gondii DHFR	IC₅₀ values in the nanomolar range (e.g., 5.4 x 10⁻⁸ M)	[2]
2,4-diamino-6-substituted-tetrahydroquinazolines	Tumor Cell Growth	GI₅₀ values around 10⁻⁸ M	[2]

Conclusion and Future Directions

4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine is a molecule of significant interest due to the established and diverse biological activities of its structural class. The evidence strongly suggests that its therapeutic potential warrants a thorough investigation, with topoisomerase II and dihydrofolate reductase being the most promising initial targets. The experimental workflows and detailed protocols provided in this guide offer a clear and scientifically rigorous path for elucidating the mechanism of action and therapeutic utility of this compound. Further studies should also focus on its pharmacokinetic and toxicological profiles to assess its drug-likeness. The exploration of this and other novel tetrahydroquinazoline derivatives could lead to the development of new and improved therapies for a range of diseases.

References

• Novel, Potent, and Druglike Tetrahydroquinazoline Inhibitor That Is Highly Selective for Human Topoisomerase II α over β. Journal of Medicinal Chemistry - ACS Publications. Available at: [Link]

• Nonclassical 2,4-diamino-6-(aminomethyl)-5,6,7,8-tetrahydroquinazoline antifolates. Journal of Medicinal Chemistry. Available at: [Link]

• Design, Synthesis, and Evaluation of 2-Methyl- and 2-Amino-N-aryl-4,5-dihydrothiazolo[4,5-h]quinazolin-8-amines as Ring-Constrained 2-Anilino-4-(thiazol-5-yl)pyrimidine Cyclin-Dependent Kinase Inhibitors. ResearchGate. Available at: [Link]

• Synthesis of Novel Derivatives of 5,6,7,8-Tetrahydroquinazolines Using α-Aminoamidines and In Silico Screening of Their Biological Activity. ResearchGate. Available at: [Link]

• Synthesis of Novel Derivatives of 5,6,7,8-Tetrahydroquinazolines Using α-Aminoamidines and In Silico Screening of Their Biological Activity. PubMed. Available at: [Link]

• Synthesis of Novel Derivatives of 5,6,7,8-Tetrahydroquinazolines Using α-Aminoamidines and In Silico Screening of Their Biological Activity. International Journal of Molecular Sciences. Available at: [Link]

• Human Topoisomerase II Relaxation Assay. Inspiralis. Available at: [Link]

• Topoisomerase Assays. Current Protocols in Pharmacology. Available at: [Link]

• Dihydrofolate Reductase Inhibitor Screening Kit (Colorimetric). Assay Genie. Available at: [Link]

• A novel method for screening beta-glucosidase inhibitors. BMC Microbiology. Available at: [Link]

• Beta-Glucosidase Activity Assay Kit (BA0018). Assay Genie. Available at: [Link]

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The Emerging Therapeutic Potential of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine: A Technical Guide for Drug Discovery Professionals

Abstract

The 5,6,7,8-tetrahydroquinazoline scaffold represents a "privileged" structure in medicinal chemistry, consistently appearing in compounds with a wide array of biological activities. This technical guide focuses on a specific, promising derivative: 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine. We will delve into its synthesis, explore its known and predicted pharmacological activities based on existing literature, and discuss its potential as a foundational molecule for the development of novel therapeutics. This document is intended for researchers, scientists, and drug development professionals seeking to understand and leverage the potential of this chemical entity.

Introduction: The Significance of the Tetrahydroquinazoline Core

The quinazoline and its partially saturated analog, tetrahydroquinazoline, are heterocyclic scaffolds of significant interest in drug discovery. Their rigid, bicyclic structure provides a three-dimensional framework that can be readily functionalized to interact with a variety of biological targets. Derivatives of the tetrahydroquinazoline core have demonstrated a remarkable spectrum of pharmacological effects, including antibacterial, antifungal, anticonvulsant, anti-inflammatory, anti-HIV, anticancer, and analgesic properties.[1] This versatility underscores the importance of exploring specific, strategically substituted analogs like 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine. The presence of the 2-amino group, in particular, offers a key point for derivatization and interaction with biological targets, while the 4-methyl group can influence steric interactions and metabolic stability.

Synthesis and Chemical Properties

The synthesis of the 5,6,7,8-tetrahydroquinazoline ring system can be achieved through several established routes. A common and effective method involves the condensation of a cyclic β-ketoester with an amidine derivative. While the literature provides broad methodologies, we can extrapolate a specific and logical synthetic pathway for 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine.

Retrosynthetic Analysis and Proposed Synthetic Protocol

A logical approach to the synthesis of the target compound involves the reaction of 2-acetylcyclohexanone with guanidine. The 2-acetylcyclohexanone provides the necessary carbon framework for the tetrahydro- portion and the methyl-substituted pyrimidine ring, while guanidine serves as the source of the 2-amino-pyrimidine moiety.

Experimental Protocol: Synthesis of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-acetylcyclohexanone (1 equivalent) in a suitable solvent such as ethanol or isopropanol.

• Addition of Reagents: Add guanidine hydrochloride (1.1 equivalents) and a base, such as sodium ethoxide or sodium methoxide (1.1 equivalents), to the solution. The base is crucial for the in-situ generation of free guanidine.

• Reflux: Heat the reaction mixture to reflux and maintain this temperature for 6-12 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, cool the reaction mixture to room temperature. Neutralize with a dilute acid (e.g., acetic acid) and remove the solvent under reduced pressure. The resulting crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel to yield the pure 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine.

Rationale behind experimental choices: The use of a basic catalyst is essential to deprotonate the guanidine hydrochloride, allowing the nucleophilic nitrogen to attack the carbonyl carbons of the 2-acetylcyclohexanone. The choice of an alcoholic solvent is ideal for dissolving the reactants and facilitating the reaction at an elevated temperature. Refluxing ensures the reaction proceeds at a reasonable rate to completion.

Alternative Synthetic Strategies

Other synthetic routes for related tetrahydroquinazolines have been reported, which could be adapted for the synthesis of the title compound. For instance, the reaction of diarylidencyclohexanones with guanidine hydrochloride has been used to produce 2-amino-tetrahydroquinazolines.[2][3] Another approach involves the use of α-aminoamidines reacting with bis-benzylidene cyclohexanones, which has been shown to be a high-yield method under mild conditions.[2][4][5] These methods offer alternative pathways that may be advantageous depending on the availability of starting materials and desired scale.

Potential Biological Activities and Therapeutic Applications

While direct experimental data on 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine is limited in the readily available literature, a comprehensive review of closely related analogs allows for strong inferences regarding its potential biological activities. The tetrahydroquinazoline scaffold is a known pharmacophore for a variety of targets.

Anticancer Potential

Derivatives of the 5,6,7,8-tetrahydroquinazoline core have shown significant promise as anticancer agents through multiple mechanisms of action.

• Topoisomerase II Inhibition: A novel class of 6-amino-tetrahydroquinazoline derivatives has been identified as inhibitors of human topoisomerase II (topoII).[1] These compounds act as catalytic inhibitors rather than poisons, which may offer a safer therapeutic window compared to clinically used topoII poisons that can lead to secondary leukemias.[1] The 2-amino group of our title compound could be a key interaction point within the enzyme's active site.

• Cyclin-Dependent Kinase (CDK) Inhibition: Thiazolo[4,5-h]quinazolin-8-amines, which contain the tetrahydroquinazoline core, have been designed as potent inhibitors of CDKs with low nanomolar potency.[6] CDKs are crucial regulators of the cell cycle, and their inhibition is a validated strategy in cancer therapy.

• Induction of Apoptosis and ROS Production: Some amino-quinoline derivatives have been shown to exert their antiproliferative effects by inducing mitochondrial dysfunction and increasing reactive oxygen species (ROS) levels in cancer cells.[7] This mechanism suggests that 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine could also induce oxidative stress-mediated cell death in tumors.

Antimicrobial and Antiprotozoal Activity

The tetrahydroquinazoline scaffold is also a promising starting point for the development of novel antimicrobial and antiprotozoal agents.

• Antitubercular Activity: Molecular docking studies have indicated that tetrahydroquinazoline derivatives have a high binding affinity for essential enzymes in Mycobacterium tuberculosis, including dihydrofolate reductase (DHFR), pantothenate kinase (MtPanK), and FAD-containing oxidoreductase DprE1 (MtDprE1).[4][5] This suggests that 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine could be a promising candidate for the development of new antitubercular drugs.[2][4][7]

• Antifolate Activity: 2,4-diamino-5,6,7,8-tetrahydroquinazolines have been investigated as nonclassical antifolates. One analog demonstrated exceptionally high inhibitory activity against the growth of Toxoplasma gondii in culture.[8] The 2-amino group on our title compound is a key feature of many antifolates.

Other Potential Therapeutic Areas

The versatility of the tetrahydroquinazoline scaffold extends to other therapeutic areas:

• Antidiabetic Potential: Tetrahydroquinazolines have been reported to inhibit β-glucosidase, an enzyme involved in carbohydrate metabolism.[2] This suggests a potential application for derivatives like 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine in the management of diabetes.[2][4][5]

• Anti-inflammatory and Analgesic Effects: The broader class of quinazoline derivatives has been associated with anti-inflammatory and analgesic activities, indicating that the title compound may also possess these properties.[1]

Structure-Activity Relationships (SAR) and Future Directions

The available literature on tetrahydroquinazoline derivatives provides some initial insights into their structure-activity relationships. For instance, in a series of topoisomerase II inhibitors, the introduction of a dimethylamino group at the 6-position significantly enhanced activity.[1] For the development of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine as a therapeutic agent, a systematic exploration of its SAR is crucial.

Key Areas for Future Investigation:

• Derivatization of the 2-amino group: This position is a prime handle for introducing various substituents to probe interactions with different biological targets. Acylation, alkylation, and arylation reactions could yield a library of compounds for screening.

• Modification of the 4-methyl group: Replacing the methyl group with other alkyl or aryl groups could influence potency, selectivity, and pharmacokinetic properties.

• Stereochemistry: If a chiral center is introduced into the molecule, the evaluation of individual enantiomers will be necessary, as biological activity is often stereospecific.[9][10]

Conclusion

4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine is a promising, yet underexplored, chemical entity with significant potential for drug discovery. Based on the extensive research into the broader family of tetrahydroquinazolines, this compound is predicted to exhibit a range of valuable biological activities, particularly in the areas of oncology and infectious diseases. Its straightforward synthesis and the potential for extensive derivatization make it an attractive starting point for medicinal chemistry campaigns. Further investigation into its biological profile is highly warranted and could lead to the development of novel and effective therapeutic agents.

Visualizations

Caption: Proposed reaction scheme for the synthesis of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine.

Caption: Potential biological targets of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine.

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Quinazoline Derivatives: A Comprehensive Guide to Synthesis and Biological Activities

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Significance of the Quinazoline Scaffold

Quinazoline, a bicyclic aromatic heterocycle composed of a benzene ring fused to a pyrimidine ring, represents a privileged scaffold in medicinal chemistry.[1][2][3] Its derivatives are found in numerous natural alkaloids, most notably from plants, microorganisms, and animals.[1] The intrinsic chemical properties of the quinazoline nucleus, including its ability to act as a hydrogen bond acceptor and its tunable electronic nature through substitution, have made it a cornerstone in the design of novel therapeutic agents.[2] Over the past few decades, an extensive body of research has highlighted the remarkable versatility of quinazoline derivatives, which exhibit a broad spectrum of pharmacological activities.[4][5][6][7][8] This has led to the development of several clinically approved drugs for the treatment of cancer, hypertension, and other conditions.[1]

This technical guide provides a comprehensive overview of the synthesis and biological activities of quinazoline derivatives. It is designed to serve as a valuable resource for researchers and scientists in the field of drug discovery and development, offering insights into established and contemporary synthetic methodologies, a detailed exploration of the diverse bioactivities, and an understanding of the critical structure-activity relationships that govern their therapeutic potential.

Part 1: Core Synthetic Strategies for Quinazoline Derivatives

The construction of the quinazoline core has been a subject of intense investigation, leading to the development of a multitude of synthetic routes. These can be broadly categorized into classical condensation reactions and modern catalytic approaches.

Classical Synthetic Methodologies

Several named reactions have historically been pivotal in the synthesis of quinazolines and their derivatives.

One of the most established methods for the synthesis of 4-oxo-3,4-dihydroquinazolines (quinazolinones) is the Niementowski reaction.[1] This reaction involves the condensation of anthranilic acid with an amide.

Mechanism and Experimental Considerations: The reaction proceeds through the initial formation of an N-acylanthranilic acid intermediate, which then undergoes cyclization and dehydration to yield the quinazolinone ring system. The choice of reaction conditions, such as temperature and the presence of a dehydrating agent, can significantly influence the reaction rate and yield.

Step-by-Step Protocol (General):

• A mixture of anthranilic acid and a slight excess of the desired amide is heated, typically at temperatures ranging from 130-220 °C.

• The reaction can be carried out neat or in a high-boiling solvent.

• The progress of the reaction is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is cooled, and the product is isolated by filtration or recrystallization.

The Bischler synthesis is another classical method for preparing quinazoline derivatives.[9][10]

Mechanism and Experimental Considerations: This method involves the reaction of an N-acyl-o-toluidine with an excess of an arylamine in the presence of a condensing agent. The reaction is believed to proceed through a series of intermediate steps involving condensation and cyclization.

Modern Synthetic Approaches

Contemporary organic synthesis has introduced a range of innovative and efficient methods for constructing the quinazoline scaffold, often with improved yields, milder reaction conditions, and greater functional group tolerance.

Transition metal catalysis has emerged as a powerful tool for the synthesis of quinazolines.[11] These methods often involve C-H activation, cross-coupling, and cyclization reactions.[11][12] For instance, palladium- and copper-catalyzed reactions have been extensively employed for the construction of various quinazoline derivatives.[13]

Example: Palladium-Catalyzed Cascade Reaction A palladium(II)-catalyzed cascade reaction of 2-aminobenzonitriles with triethyl orthocarboxylates and boronic acids provides a direct route to 4-arylquinazolines.[14] This method involves a C(sp)-C(sp2) coupling followed by an intramolecular C-N bond formation.[14]

Microwave irradiation has been successfully applied to accelerate the synthesis of quinazoline derivatives, often leading to significantly reduced reaction times and improved yields compared to conventional heating methods.[5][13] This technique is particularly effective for condensation reactions that typically require high temperatures and long reaction times.

Step-by-Step Protocol (General Example):

• Reactants (e.g., 2-aminobenzonitrile and an aldehyde) and a catalyst are placed in a sealed microwave-safe vessel.

• The vessel is subjected to microwave irradiation at a specific temperature and power for a short duration (typically minutes).

• After cooling, the product is isolated and purified using standard techniques.

Multi-component reactions, where three or more reactants combine in a single pot to form a complex product, offer an atom-economical and efficient approach to quinazoline synthesis.[15] An eco-friendly domino multi-component strategy for the synthesis of quinazolinone derivatives has been developed using triethanolamine as a catalyst in an aqueous medium.[15]

Workflow for a Three-Component Quinazolinone Synthesis:

Caption: A generalized workflow for a multi-component synthesis of quinazolinone derivatives.

Part 2: Diverse Bioactivities of Quinazoline Derivatives

Quinazoline derivatives exhibit a remarkable array of biological activities, making them a focal point of drug discovery efforts.[4][5][6][7][8]

Anticancer Activity

The anticancer properties of quinazolines are perhaps the most extensively studied. Several quinazoline-based drugs are approved for cancer therapy, primarily acting as inhibitors of receptor tyrosine kinases (RTKs).[1]

Many 4-anilinoquinazoline derivatives are potent inhibitors of the epidermal growth factor receptor (EGFR) and vascular endothelial growth factor receptor (VEGFR).[4] These receptors play crucial roles in cancer cell proliferation, survival, and angiogenesis. Drugs like Gefitinib and Erlotinib are examples of EGFR inhibitors used in the treatment of non-small cell lung cancer.[1]

Structure-Activity Relationship (SAR) for EGFR Inhibition:

• The quinazoline core acts as a scaffold that mimics the adenine portion of ATP, binding to the hinge region of the EGFR kinase domain.[16]

• The 4-anilino moiety extends into a hydrophobic pocket, and substitutions on this ring can significantly impact potency and selectivity.[4][16]

• Electron-withdrawing groups on the terminal benzene ring of diaryl-thiourea-linked quinazolines have been shown to enhance dual EGFR/VEGFR2 inhibitory activity.[16]

Signaling Pathway of EGFR Inhibition:

Caption: Simplified signaling pathway of EGFR and its inhibition by quinazoline derivatives.

Antimicrobial Activity

Quinazoline derivatives have demonstrated significant potential as antibacterial and antifungal agents.[4][5][9]

Structure-Activity Relationship (SAR) for Antibacterial Activity: The antibacterial activity of 4(3H)-quinazolinones is influenced by substitutions on all three rings of the core structure.[17]

• Ring 1 (Substituent at position 2): Small electron-withdrawing groups at the para-position of a phenyl ring at this position are favored for potent activity against S. aureus.[17]

• Ring 2 (Quinazolinone core): Modifications to this ring system are being explored.

• Ring 3 (Substituent at position 3): The nature of the substituent at this position is critical for activity.

Table 1: Antibacterial Activity of Selected 4(3H)-Quinazolinone Derivatives against S. aureus

Compound	Ring 1 Substituent (para)	MIC (µg/mL)
1	-NO₂	Potent
5	-F	Potent
8	-Cl	Potent
15	-CN	0.03
16	-C≡CH	0.003
10	-CH₃	Well-tolerated
12	-CH(CH₃)₂	Inactive

Data adapted from a study on the SAR of 4(3H)-quinazolinone antibacterials.[17]

Anti-inflammatory and Analgesic Activities

A number of quinazoline derivatives have been reported to possess significant anti-inflammatory and analgesic properties.[7][9][18] Some of these compounds have shown potency comparable to or greater than standard drugs like indomethacin.[18] The mechanism of action for their anti-inflammatory effects is often attributed to the inhibition of cyclooxygenase (COX) enzymes.

Other Notable Bioactivities

The therapeutic potential of quinazolines extends to a wide range of other activities, including:

• Antiviral [4][5][9]

• Antitubercular [9][19]

• Antimalarial [4][5][9]

• Antihypertensive [4][18]

• Anticonvulsant [5][6]

• Antidiabetic [4][6][18]

Conclusion

The quinazoline scaffold remains a highly attractive and versatile platform for the design and development of novel therapeutic agents. The continuous evolution of synthetic methodologies, from classical named reactions to modern catalytic and multi-component strategies, provides chemists with a powerful toolkit for accessing a vast chemical space of quinazoline derivatives. The broad spectrum of biological activities exhibited by these compounds, particularly in the areas of oncology and infectious diseases, underscores their immense therapeutic potential. Future research in this field will likely focus on the development of more selective and potent quinazoline-based drugs with improved pharmacokinetic profiles and reduced side effects. The exploration of novel biological targets and the application of computational drug design will undoubtedly further expand the medicinal applications of this remarkable heterocyclic system.

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An In-Depth Technical Guide to Nonclassical 2,4-diamino-6-(aminomethyl)-5,6,7,8-tetrahydroquinazoline Antifolates

For: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of nonclassical 2,4-diamino-6-(aminomethyl)-5,6,7,8-tetrahydroquinazoline antifolates, a promising class of compounds targeting dihydrofolate reductase (DHFR). Antifolates represent one of the earliest and most impactful classes of antimetabolites in clinical use, disrupting metabolic pathways essential for cell proliferation.[1] This document delves into the intricate details of the mechanism of action, structure-activity relationships (SAR), chemical synthesis, and preclinical evaluation of these tetrahydroquinazoline derivatives. By integrating field-proven insights with detailed experimental protocols, this guide serves as a critical resource for researchers engaged in the discovery and development of novel antifolate therapeutics. We will explore their potential as antitumor agents and as therapies for opportunistic infections, grounded in the foundational research that has defined this chemical series.

Introduction: The Rationale for Nonclassical Antifolates

The disruption of folate metabolism remains a cornerstone of chemotherapy and antimicrobial therapy.[1] Folate cofactors are essential for the de novo synthesis of purines and thymidylate, critical building blocks for DNA and RNA.[1] The enzyme dihydrofolate reductase (DHFR) is a pivotal checkpoint in this pathway, regenerating tetrahydrofolate from dihydrofolate.[1] Inhibition of DHFR leads to a depletion of essential downstream metabolites, ultimately causing cell cycle arrest and apoptosis, particularly in rapidly dividing cells like cancer cells or pathogens.[1]

Classical antifolates, such as methotrexate (MTX), are structurally analogous to folic acid and have seen decades of clinical success. However, their utility is often hampered by significant toxicities and the emergence of resistance, frequently due to impaired cellular uptake. "Nonclassical" antifolates were conceived to overcome these limitations. These lipophilic molecules do not rely on the same active transport mechanisms as classical antifolates, allowing them to enter cells more readily and potentially circumvent transport-based resistance.

The 2,4-diamino-5,6,7,8-tetrahydroquinazoline scaffold represents a particularly compelling nonclassical antifolate core. These compounds have been designed as potent and selective inhibitors of DHFR with potential applications in treating cancers and opportunistic infections like those caused by Pneumocystis carinii and Toxoplasma gondii.[2] This guide will provide a detailed exploration of this specific chemical series.

Mechanism of Action: Targeting the Folate Pathway

The primary molecular target of 2,4-diamino-6-(aminomethyl)-5,6,7,8-tetrahydroquinazoline antifolates is dihydrofolate reductase (DHFR).[2] DHFR is a crucial enzyme that catalyzes the NADPH-dependent reduction of 7,8-dihydrofolate (DHF) to 5,6,7,8-tetrahydrofolate (THF).[1] THF is then converted into various one-carbon donors essential for the synthesis of thymidylate (dTMP) and purines, which are vital for DNA replication and repair.

By competitively inhibiting DHFR, these nonclassical antifolates disrupt the regeneration of THF. This leads to an accumulation of DHF and a depletion of the THF cofactor pool, which in turn inhibits thymidylate synthase (TS) and other folate-dependent enzymes. The ultimate consequence is the cessation of DNA synthesis and cell death.

Figure 1: The Folate Metabolic Pathway and Site of DHFR Inhibition.

Structural Basis of Inhibition and Selectivity

The efficacy and selectivity of these compounds are rooted in their specific interactions within the active site of the DHFR enzyme. X-ray crystallography studies have provided invaluable insights into these interactions.[3]

Structural analysis of (6R,6S)-2,4-diamino-6-(1-indolinomethyl)-5,6,7,8-tetrahydroquinazoline complexed with human DHFR (hDHFR) and Pneumocystis carinii DHFR (pcDHFR) revealed that the 6S-equatorial isomer is preferentially bound in the active site.[3] This stereochemical preference is significant as it mimics the configuration of the natural substrate, tetrahydrofolate.[3]

The 2,4-diaminoquinazoline core is a key pharmacophore, with the 2,4-diamino groups forming critical hydrogen bonds with conserved acidic residues (e.g., Asp27 in human DHFR) in the enzyme's active site. The lipophilic 6-(aminomethyl) side chain extends into a more variable region of the active site, and it is the nature of this side chain that largely dictates the compound's potency and selectivity for DHFR from different species (e.g., human vs. pathogen).[3] Differences in the amino acid residues lining this pocket between human and pathogen DHFR can be exploited to design inhibitors with high selectivity, thereby minimizing host toxicity.

Chemical Synthesis

The synthesis of 2,4-diamino-6-(aminomethyl)-5,6,7,8-tetrahydroquinazolines is a multi-step process that allows for the introduction of diverse substituents at the 6-position. The general synthetic strategy, as pioneered by Gangjee and colleagues, involves the construction of a key intermediate, a protected 6-carboxaldehyde, followed by reductive amination to introduce the desired side chain.[2]

Figure 2: General Synthetic Workflow for the Target Compounds.

Detailed Experimental Protocol: Synthesis of a Representative Compound

The following protocol is a representative procedure based on the published synthetic scheme for this class of compounds.[2]

Step 1: Synthesis of Cyclohexanone-4-carboxaldehyde dimethyl acetal (23)

• A solution of acrolein in dry benzene is added dropwise to a solution of 2-(trimethylsiloxy)-1,3-butadiene in dry benzene under an inert atmosphere (N₂).

• The reaction mixture is stirred at room temperature for 24 hours.

• The solvent is removed under reduced pressure. The resulting residue is dissolved in methanol, and a catalytic amount of p-toluenesulfonic acid is added.

• The mixture is stirred for 4 hours, then neutralized with sodium bicarbonate.

• After filtration and concentration, the crude product is purified by column chromatography to yield the cyclohexanone acetal.

Step 2: Synthesis of 2,4-Diamino-5,6,7,8-tetrahydroquinazoline-6-carboxaldehyde dimethyl acetal

• To a solution of the cyclohexanone acetal from Step 1 in 2-methoxyethanol, sodium metal is added portion-wise, followed by dicyandiamide.

• The mixture is refluxed for 24 hours.

• After cooling, the solvent is removed in vacuo, and the residue is partitioned between water and ethyl acetate.

• The organic layer is dried, concentrated, and the product is purified by crystallization.

Step 3: Synthesis of 2,4-Bis(acetamido)-5,6,7,8-tetrahydroquinazoline-6-carboxaldehyde (26)

• The product from Step 2 is suspended in acetic anhydride and heated at reflux for 2 hours to protect the amino groups.

• The excess acetic anhydride is removed under vacuum.

• The resulting residue is dissolved in a mixture of acetic acid and water and heated to hydrolyze the acetal to the aldehyde.

• The product is isolated by filtration and washed with water.

Step 4: Synthesis of Final Compound via Reductive Amination

• The aldehyde (26) from Step 3 is dissolved in methanol, and the desired amine (e.g., 2,5-dimethoxyaniline) is added, followed by a catalytic amount of acetic acid.

• The mixture is stirred for 1 hour, then sodium cyanoborohydride is added portion-wise.

• The reaction is stirred at room temperature for 24 hours.

• The solvent is evaporated, and the residue is taken up in aqueous NaOH to hydrolyze the acetamido protecting groups.

• The final product is extracted with an organic solvent, dried, and purified by column chromatography or crystallization.

Self-Validation Note: Each step of the synthesis should be monitored by Thin Layer Chromatography (TLC) to ensure reaction completion. The identity and purity of all intermediates and the final product must be confirmed by analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Structure-Activity Relationships (SAR)

The biological activity of these tetrahydroquinazoline antifolates is highly dependent on the nature of the substituent at the 6-position. A study of twenty analogs with various 6-substituents has provided key insights into the SAR of this series.[2] The primary endpoints for this analysis were the inhibition of DHFR from Toxoplasma gondii (TgDHFR) and the inhibition of tumor cell growth (GI₅₀).

Compound	6-Substituent (R in -CH₂-NH-R)	TgDHFR IC₅₀ (nM)	Tumor Growth GI₅₀ (M)
5	2',5'-Dimethoxyphenyl	7	5.4 x 10⁻⁸
-	2'-Methoxyphenyl	10	-
-	2'-Ethoxyphenyl	11	-
-	2',3'-Dimethoxyphenyl	15	-
-	3'-Chlorophenyl	22	> 10⁻⁵
-	1-Naphthyl	25	1.0 x 10⁻⁷
-	Indolin-1-yl	33	1.0 x 10⁻⁸
-	4'-Bromophenyl	330	> 10⁻⁵

Data adapted from Gangjee et al., J. Med. Chem. 1995.[2]

Key SAR Insights:

• Lipophilicity and Electronic Effects: The potency against TgDHFR is significantly influenced by the electronic and lipophilic character of the aryl ring at the 6-position. Electron-donating groups, such as methoxy and ethoxy, generally confer higher potency. For instance, the 2',5'-dimethoxyphenyl analog (5 ) was the most potent and selective inhibitor against TgDHFR.[2]

• Steric Factors: The position of the substituents on the phenyl ring is crucial. Substitutions at the 2' and 5' positions appear to be optimal for fitting into the active site of TgDHFR.

• Halogen Substitution: Halogen substituents showed varied effects. While a 3'-chloro group retained moderate activity, a 4'-bromo substituent led to a dramatic loss of potency, suggesting a specific steric or electronic intolerance at the para position.[2]

• Bulky Aromatic Systems: The incorporation of larger aromatic systems like naphthyl and indolinyl groups resulted in highly potent compounds, both as DHFR inhibitors and as antitumor agents.[2] The indolinomethyl analog, in particular, was one of the most potent inhibitors of tumor cell growth, with a GI₅₀ in the 10⁻⁸ M range.[2]

Preclinical Evaluation and Key Experimental Protocols

The preclinical evaluation of novel antifolates involves a series of standardized in vitro assays to determine their enzymatic inhibition, cellular potency, and selectivity.

Dihydrofolate Reductase (DHFR) Inhibition Assay

This assay quantitatively measures the ability of a compound to inhibit the enzymatic activity of DHFR.

Principle: The activity of DHFR is determined spectrophotometrically by monitoring the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADPH to NADP⁺ during the reduction of DHF to THF.

Step-by-Step Protocol:

• Reagent Preparation:

  • Assay Buffer: Prepare a buffer solution (e.g., 50 mM MES, pH 6.0) containing KCl and other necessary salts.

  • Substrate Solution: Prepare fresh solutions of dihydrofolic acid (DHF) and NADPH in the assay buffer. Keep on ice.

  • Enzyme Solution: Dilute purified DHFR (from the desired species, e.g., human, T. gondii) to a working concentration in assay buffer.

  • Inhibitor Solutions: Prepare a serial dilution of the test compound (tetrahydroquinazoline derivative) in a suitable solvent (e.g., DMSO), then dilute further in assay buffer.

• Assay Procedure (96-well plate format):

  • To each well, add the assay buffer.

  • Add a specific volume of the inhibitor solution (or vehicle for control wells).

  • Add the DHFR enzyme solution to all wells except the blank. Mix gently.

  • Pre-incubate the plate at a controlled temperature (e.g., 25°C) for 5-10 minutes.

  • Initiate the reaction by adding the NADPH and DHF substrate solutions.

  • Immediately begin monitoring the decrease in absorbance at 340 nm using a microplate reader in kinetic mode, taking readings every 15-30 seconds for 5-10 minutes.

• Data Analysis:

  • Calculate the initial reaction velocity (V₀) from the linear portion of the absorbance vs. time plot.

  • Determine the percent inhibition for each concentration of the test compound relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to calculate the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).

In Vitro Cytotoxicity Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability and proliferation, providing a measure of the compound's cytotoxic or cytostatic effects.

Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by mitochondrial dehydrogenases in living cells to form a purple formazan product. The amount of formazan produced is proportional to the number of viable cells.

Step-by-Step Protocol:

• Cell Seeding:

  • Culture the desired cancer cell line (e.g., HeLa, MCF-7) under standard conditions.

  • Trypsinize and count the cells. Seed the cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well).

  • Incubate the plate for 24 hours to allow cells to attach.

• Compound Treatment:

  • Prepare serial dilutions of the tetrahydroquinazoline test compound in the cell culture medium.

  • Remove the old medium from the wells and add the medium containing the test compound at various concentrations. Include vehicle-only wells as a negative control and a known cytotoxic drug as a positive control.

  • Incubate the plate for a specified period (e.g., 48-72 hours).

• MTT Incubation and Solubilization:

  • Prepare a stock solution of MTT in sterile PBS (5 mg/mL).

  • Add a small volume (e.g., 10-20 µL) of the MTT solution to each well and incubate for 2-4 hours at 37°C, allowing the formazan crystals to form.

  • Carefully remove the medium and add a solubilization solution (e.g., DMSO or an acidic isopropanol solution) to each well to dissolve the formazan crystals.

• Data Acquisition and Analysis:

  • Measure the absorbance of the solubilized formazan at a wavelength of ~570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the logarithm of the compound concentration and determine the GI₅₀ (or IC₅₀) value, the concentration at which cell growth is inhibited by 50%.

Development Status and Future Perspectives

The nonclassical 2,4-diamino-6-(aminomethyl)-5,6,7,8-tetrahydroquinazoline antifolates have demonstrated significant promise in early-stage, in vitro studies. They exhibit potent inhibition of DHFR from clinically relevant pathogens and show strong cytotoxic activity against various tumor cell lines.[2] The SAR studies have provided a clear roadmap for further chemical optimization to enhance potency and selectivity.

Despite this promising preclinical data, a thorough search of the available literature and clinical trial databases reveals no evidence that this specific class of compounds has advanced into formal in vivo animal efficacy studies or human clinical trials. This suggests that while the initial discovery was highly encouraging, the translation from in vitro activity to a viable clinical candidate has not yet been realized.

Future research in this area should focus on:

• Pharmacokinetic Profiling: In vivo studies are critically needed to assess the absorption, distribution, metabolism, and excretion (ADME) properties of lead compounds. Poor pharmacokinetic profiles are a common reason for the failure of promising drug candidates.

• In Vivo Efficacy: Lead compounds must be evaluated in relevant animal models of cancer or infectious disease to determine if the potent in vitro activity translates to therapeutic efficacy in a whole organism.

• Toxicity Studies: Comprehensive toxicology studies are required to establish a safe therapeutic window. While designed for selectivity, off-target effects and host toxicity must be rigorously evaluated.

• Mechanism of Resistance: Investigating potential mechanisms of resistance to these nonclassical antifolates will be crucial for their long-term viability as therapeutics.

References

• Gangjee, A., et al. (1995). Nonclassical 2,4-diamino-6-(aminomethyl)-5,6,7,8-tetrahydroquinazoline antifolates. Journal of Medicinal Chemistry, 38(21), 4495-4501. [Link]

• Schornagel, J. H., et al. (1984). Synthesis and evaluation of 2,4-diaminoquinazoline antifolates with activity against methotrexate-resistant human tumor cells. Biochemical Pharmacology, 33(20), 3251-3255. [Link]

• Cody, V., et al. (2004). Structure determination of tetrahydroquinazoline antifolates in complex with human and Pneumocystis carinii dihydrofolate reductase: correlations between enzyme selectivity and stereochemistry. Acta Crystallographica Section D: Biological Crystallography, 60(Pt 4), 646-655. [Link]

• Elslager, E. F., et al. (1978). 2,4-Diamino-6-](alpha,alpha,alpha-trifluoro-m-tolyl)thio]quinazoline and related 2,4-diamino-6-[(phenyl- and naphthyl)thio]quinazolines, a unique class of antimetabolites with extraordinary antimalarial and antibacterial effects. Journal of Medicinal Chemistry, 21(10), 1059-1070. [Link]

• Viscardi, G., et al. (2019). DHFR Inhibitors: Reading the Past for Discovering Novel Anticancer Agents. Molecules, 24(6), 1096. [Link]

• Goldman, I. D. (2012). The Antifolates. Hematology/Oncology Clinics of North America, 26(3), 565-587. [Link]

• PDBj. (n.d.). 1s3v: Structure Determination of Tetrahydroquinazoline Antifolates in Complex with Human and Pneumocystis carinii Dihydrofolate Reductase. Protein Data Bank Japan. Retrieved from [Link]

• Oh, S., et al. (2026). Structure-activity relationship study of a new class of 2-amino-3,4-dihydroquinazolines as antitubercular agents. Bioorganic & Medicinal Chemistry. [Link]

• Rosowsky, A., & Chen, H. (2001). A novel method of synthesis of 2,4-diamino-6-arylmethylquinazolines using palladium(0)-catalyzed organozinc chemistry. The Journal of Organic Chemistry, 66(22), 7522-7526. [Link]

• Sławiński, J., et al. (2020). Recent Design and Structure-Activity Relationship Studies on the Modifications of DHFR Inhibitors as Anticancer Agents. Molecules, 25(18), 4263. [Link]

• Gangjee, A., et al. (1998). Design, Synthesis, and Biological Evaluation of 2,4-diamino-5-methyl-6-substituted-pyrrolo[2,3-d]pyrimidines as Dihydrofolate Reductase Inhibitors. Journal of Medicinal Chemistry, 41(18), 3426-3434. [Link]

• MDPI. (2024). Synthesis and Structure–Activity Relationship Study of 2-(amino)quinazolin-4(3H)-one Derivatives as Potential Inhibitors of Methicillin-Resistant Staphylococcus aureus (MRSA). MDPI. Retrieved from [Link]

• ResearchGate. (2025). Synthesis of Novel 2-amino-6-oxo-3-(piperidinyla-midino)-4-aryl-6,7-dihydro-pyrano[2,3-d]-5,7-thiazol Derivatives by Domino Reaction under Microwave Irradiation. ResearchGate. Retrieved from [Link]

• AbbVie. (n.d.). Study Details Page. AbbVie Clinical Trials. Retrieved from [Link]

• Folic Acid Antimetabolites (Antifolates): A Brief Review on Synthetic Strategies and Application Opportunities. (2022). Molecules, 27(19), 6229. [Link]

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An In-Depth Technical Guide to (6S)-6-Methyl-5,6,7,8-Tetrahydroquinazoline-2,4-Diamine and its Congeners: Synthesis, Characteristics, and Therapeutic Potential

For the attention of Researchers, Scientists, and Drug Development Professionals.

This guide provides a comprehensive overview of the chemical characteristics, synthetic methodologies, and biological activities of the 5,6,7,8-tetrahydroquinazoline scaffold, with a particular focus on 2,4-diamino substituted derivatives related to the chiral molecule (6S)-6-Methyl-5,6,7,8-Tetrahydroquinazoline-2,4-Diamine. While specific data for the (6S)-enantiomer is not extensively available in the public domain, this document synthesizes the current understanding of this class of compounds, offering valuable insights for researchers engaged in the discovery and development of novel therapeutics.

Introduction: The Therapeutic Promise of the Tetrahydroquinazoline Scaffold

The quinazoline and its reduced form, the tetrahydroquinazoline, represent "privileged structures" in medicinal chemistry. These nitrogen-containing heterocyclic scaffolds are central to a vast number of natural products and synthetic compounds with a broad spectrum of biological activities.[1][2] Derivatives have been investigated for their potential as antimicrobial, antifungal, anticancer, anti-inflammatory, and antiviral agents.[1][3] The 2,4-diamino substitution pattern is of particular interest as it is a key feature in molecules designed to mimic endogenous ligands and interact with specific biological targets, such as enzymes.

Synthetic Strategies for the Tetrahydroquinazoline Core

The construction of the 5,6,7,8-tetrahydroquinazoline ring system is a well-established area of organic synthesis. The primary and most versatile approach involves the cyclocondensation of a substituted cyclohexanone with a guanidine derivative. This methodology allows for the introduction of diverse substituents on both the carbocyclic and heterocyclic rings.

A common synthetic route to achieve the 2,4-diamino-5,6,7,8-tetrahydroquinazoline core is through the reaction of a suitable cyclohexanone precursor with dicyandiamide.[4] Variations of this approach can be tailored to introduce specific functionalities, such as a methyl group at the 6-position.

Generalized Synthetic Workflow:

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Protocols & Analytical Methods

Application Notes and Protocols for the In Vitro Evaluation of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine

Introduction: Unveiling the Potential of a Privileged Scaffold

The quinazoline and its partially saturated derivatives, such as the 5,6,7,8-tetrahydroquinazoline core, represent a "privileged scaffold" in medicinal chemistry. This structural motif is prevalent in numerous biologically active compounds, demonstrating a vast spectrum of pharmacological activities including anticancer, anti-inflammatory, antibacterial, and antifungal effects.[1] Research has shown that derivatives of this scaffold can potently inhibit critical cellular targets. For instance, certain tetrahydroquinazolines act as inhibitors of human topoisomerase IIα, while others have been developed as potent inhibitors of dihydrofolate reductase (DHFR) and a variety of protein kinases.[1][2][3][4]

Given this background, 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine is a compound of significant interest. Its structure suggests a potential role as a modulator of key cellular signaling pathways, particularly those governed by protein kinases, which are frequently dysregulated in diseases like cancer.[5][6] Many quinazoline-based molecules have been successfully developed as kinase inhibitors, including FDA-approved drugs.[6]

This guide provides a comprehensive, field-proven framework for the in vitro characterization of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine (referred to herein as "Test Compound"). The protocols are designed as a self-validating cascade, beginning with a broad assessment of cellular effects and progressively narrowing the focus to identify a specific molecular target and confirm its engagement in a live-cell context. This structured approach ensures a logical, efficient, and scientifically rigorous evaluation of the compound's biological activity.

Experimental Design: A Three-Tiered Assay Cascade

To thoroughly characterize the Test Compound, we propose a logical workflow that moves from a general phenotypic response to a specific molecular interaction. This cascade is designed to first establish biological activity, then identify the putative target, and finally, validate the target engagement in a physiologically relevant setting.

Caption: A logical workflow for in vitro compound characterization.

Tier 1 Protocol: Assessing Cytotoxicity with the MTT Assay

The initial step is to determine if the Test Compound elicits a biological response in cancer cells. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust, colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability and proliferation.[7] A reduction in metabolic activity in the presence of the compound suggests cytotoxic or cytostatic effects.

Causality Behind Experimental Choices:

• Cell Line Selection: We recommend a panel of well-characterized cancer cell lines known to be sensitive to kinase inhibitors. For example, MCF-7 (breast cancer), HepG2 (liver cancer), and SK-BR-3 (HER2-overexpressing breast cancer) are excellent starting points.[8] Using multiple lines provides initial insights into potential selectivity.

• Dose-Response: A serial dilution of the Test Compound is critical for determining the half-maximal inhibitory concentration (IC50), a key measure of potency.

• Controls: Including a vehicle control (e.g., DMSO) and a positive control (a known kinase inhibitor like Erlotinib or Staurosporine) is essential for validating assay performance.

Step-by-Step MTT Assay Protocol

• Cell Seeding:

  • Culture selected cancer cell lines to ~80% confluency.

  • Trypsinize, count, and resuspend cells in fresh culture medium.

  • Seed cells into a 96-well flat-bottom plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in a volume of 100 µL.[9]

  • Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare a 10 mM stock solution of the Test Compound in DMSO.

  • Perform a serial dilution of the stock solution in culture medium to achieve final concentrations ranging from, for example, 0.01 µM to 100 µM. Ensure the final DMSO concentration in all wells is ≤ 0.5% to avoid solvent toxicity.

  • Remove the medium from the cells and add 100 µL of the medium containing the various concentrations of the Test Compound, vehicle control, or positive control.

  • Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL solution of MTT in sterile PBS.

  • Add 10 µL of the MTT solution to each well.[7]

  • Incubate the plate for 3-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Solubilization and Measurement:

  • Carefully remove the medium from each well.

  • Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[7]

  • Mix thoroughly by gentle pipetting or by using a plate shaker for 5-10 minutes.

  • Measure the absorbance at 570 nm using a microplate reader.

Data Presentation: Hypothetical IC50 Values

Cell Line	Cancer Type	Hypothetical IC50 (µM) for Test Compound
MCF-7	Breast Adenocarcinoma	8.5
HepG2	Hepatocellular Carcinoma	12.2
SK-BR-3	Breast Adenocarcinoma	2.1

This table illustrates how to present the IC50 data derived from the MTT assay. The lower IC50 value against SK-BR-3 could suggest selectivity towards a kinase highly active in this cell line, such as HER2.

Tier 2 Protocol: In Vitro Kinase Inhibition Assay

If the Test Compound demonstrates significant cytotoxicity (e.g., IC50 < 10 µM), the next logical step is to identify its specific molecular target(s). Given the prevalence of kinase inhibition among quinazoline derivatives, screening against a panel of protein kinases is a high-priority strategy.[6][10] Luminescence-based assays, such as the Kinase-Glo® platform, provide a high-throughput method to measure kinase activity by quantifying the amount of ATP remaining after a kinase reaction.

Causality Behind Experimental Choices:

• Assay Principle: This assay format is based on ATP depletion. Active kinases consume ATP to phosphorylate their substrates. The addition of a luciferase/luciferin reagent results in a light signal proportional to the remaining ATP. Potent inhibitors will prevent ATP consumption, leading to a higher luminescence signal.

• Kinase Panel: Select a panel of kinases relevant to the cancer types where cytotoxicity was observed. For example, given the hypothetical activity in SK-BR-3 cells, the panel should include key kinases in oncogenic signaling such as EGFR, HER2, AKT, and CDK2.[5]

Step-by-Step Kinase Inhibition Protocol (Luminescence-based)

• Reagent Preparation:

  • Prepare kinase reaction buffer, recombinant human kinases, and their corresponding substrates according to the supplier's recommendations (e.g., Promega, Reaction Biology).

  • Prepare a solution of ATP at a concentration close to the Km for each specific kinase.

  • Prepare serial dilutions of the Test Compound in the appropriate reaction buffer.

• Kinase Reaction:

  • In a 384-well white plate, add the following to each well:

    • Kinase reaction buffer.

    • Test Compound at various concentrations.

    • Recombinant kinase and substrate mixture.

  • Initiate the reaction by adding the ATP solution.

  • Incubate the plate at room temperature for the recommended time (e.g., 60 minutes).

• Signal Detection:

  • Add Kinase-Glo® Reagent to each well. This reagent lyses the reaction components and contains luciferase to generate a luminescent signal from the remaining ATP.

  • Incubate for 10 minutes at room temperature to stabilize the signal.

  • Measure luminescence using a plate reader.

• Data Analysis:

  • Calculate the percentage of kinase inhibition for each compound concentration relative to "no inhibitor" (0% inhibition) and "no kinase" (100% inhibition) controls.

  • Plot the percent inhibition against the log of the compound concentration and fit the data to a four-parameter logistic curve to determine the IC50 value for each kinase.

Caption: A potential signaling pathway inhibited by the Test Compound.

Tier 3 Protocol: Cellular Target Engagement Assay

Confirming that a compound binds to its intended target in live cells is a critical validation step.[11] It bridges the gap between biochemical activity (in vitro kinase assay) and cellular phenotype (viability assay). The NanoBRET™ Target Engagement Assay is an excellent method for this purpose. It measures the binding of a compound to a specific kinase target in real-time within living cells.[12]

Causality Behind Experimental Choices:

• BRET Technology: Bioluminescence Resonance Energy Transfer (BRET) is a proximity-based assay. It uses a NanoLuc® luciferase-tagged kinase and a fluorescent tracer that binds to the kinase's active site. When the tracer is bound, energy is transferred from the luciferase to the tracer, generating a BRET signal. A competitive inhibitor, like the Test Compound, will displace the tracer, leading to a loss of signal.[12] This provides direct evidence of target binding at the active site.

• Live-Cell Format: Performing the assay in live cells ensures that the compound is cell-permeable and can access its target in a native physiological environment, accounting for factors like cellular bioavailability.[13]

Step-by-Step NanoBRET™ Target Engagement Protocol

• Cell Preparation:

  • Transfect HEK293 cells (or another suitable cell line) with a plasmid encoding the target kinase fused to NanoLuc® luciferase.

  • Plate the transfected cells in a 96-well white assay plate and incubate for 24 hours.

• Assay Execution:

  • Prepare serial dilutions of the Test Compound.

  • Add the NanoBRET™ Tracer and the Test Compound to the cells.

  • Add the NanoBRET™ Nano-Glo® Substrate to generate the donor luminescence signal.

  • Incubate at 37°C for 2 hours.

• Signal Measurement:

  • Measure both the donor (luciferase) and acceptor (tracer) emission signals simultaneously using a plate reader equipped with the appropriate filters (e.g., 460 nm and 610 nm).

• Data Analysis:

  • Calculate the NanoBRET™ ratio by dividing the acceptor signal by the donor signal.

  • Plot the BRET ratio against the log of the compound concentration to generate a dose-response curve and determine the IC50 value, which reflects the compound's potency for target engagement in live cells.

Conclusion and Forward Outlook

This comprehensive in vitro testing cascade provides a robust and logical pathway for the initial characterization of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine. By systematically evaluating its effects on cell viability, identifying specific kinase targets, and confirming target engagement in a cellular context, researchers can build a strong, data-driven foundation for further preclinical development. Positive results from this workflow would justify progression to more complex studies, including mechanism of action elucidation (e.g., cell cycle analysis, apoptosis assays) and in vivo efficacy models.

References

• Sbardella, G., et al. (2020). Novel, Potent, and Druglike Tetrahydroquinazoline Inhibitor That Is Highly Selective for Human Topoisomerase IIα over β. Journal of Medicinal Chemistry. Available at: [Link]

• Rosowsky, A., et al. (1995). Nonclassical 2,4-diamino-6-(aminomethyl)-5,6,7,8-tetrahydroquinazoline antifolates. Journal of Medicinal Chemistry. Available at: [Link]

• Orazbayeva, D., et al. (2022). Synthesis of Novel Derivatives of 5,6,7,8-Tetrahydroquinazolines Using α-Aminoamidines and In Silico Screening of Their Biological Activity. Molecules. Available at: [Link]

• Orazbayeva, D., et al. (2022). Synthesis of Novel Derivatives of 5,6,7,8-Tetrahydroquinazolines Using α-Aminoamidines and In Silico Screening of Their Biological Activity. ResearchGate. Available at: [Link]

• Cirrincione, G., et al. (2020). Biological Properties of New Chiral 2-Methyl-5,6,7,8-tetrahydroquinolin-8-amine-based Compounds. Molecules. Available at: [Link]

• Cirrincione, G., et al. (2020). Biological Properties of New Chiral 2-Methyl-5,6,7,8-tetrahydroquinolin-8-amine-based Compounds. PubMed. Available at: [Link]

• National Center for Biotechnology Information. (2013). Cell Viability Assays. Assay Guidance Manual. Available at: [Link]

• Klaeger, S., et al. (2016). A Probe-Based Target Engagement Assay for Kinases in Live Cells. Biochemistry. Available at: [Link]

• Al-Ostath, R., et al. (2020). Synthesis, In Silico and In Vitro Assessment of New Quinazolinones as Anticancer Agents via Potential AKT Inhibition. Molecules. Available at: [Link]

• Reaction Biology. (2022). Spotlight: Cell-based kinase assay formats. Available at: [Link]

• Abdel-Maksoud, M. S., et al. (2023). Multi-Kinase Inhibition by New Quinazoline–Isatin Hybrids: Design, Synthesis, Biological Evaluation and Mechanistic Studies. Molecules. Available at: [Link]

• Wan, X., et al. (2017). A Versatile Method to Determine the Cellular Bioavailability of Small-Molecule Inhibitors. Journal of Medicinal Chemistry. Available at: [Link]

• Vasta, J. D., & Robers, M. B. (2018). Binding assays to profile target engagement by kinase inhibitors in vitro. ResearchGate. Available at: [Link]

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• Antkiewicz-Michaluk, L., et al. (2014). 1-Methyl-1,2,3,4-Tetrahydroisoquinoline, an Endogenous Amine with Unexpected Mechanism of Action: New Vistas of Therapeutic Application. ResearchGate. Available at: [Link]

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Analytical methods for 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine characterization

An Application Note for the Comprehensive Characterization of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine

Abstract

This guide provides a comprehensive suite of analytical methodologies for the characterization of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine, a heterocyclic compound of interest in pharmaceutical research and development. Recognizing the importance of this scaffold in medicinal chemistry, this document outlines detailed protocols for identity, purity, and structural confirmation.[1] The methods described are grounded in established analytical principles and are designed for implementation in research, development, and quality control laboratories. We present protocols for High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy. Each section explains the rationale behind the chosen methodology, provides step-by-step instructions, and includes guidance for data interpretation, ensuring scientific rigor and trustworthy results.

Introduction to 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine

The quinazoline and its reduced forms, such as the 5,6,7,8-tetrahydroquinazoline skeleton, are privileged structures in medicinal chemistry. These scaffolds are present in numerous natural products and pharmaceutically active compounds, exhibiting a wide range of biological activities including anticancer, anti-inflammatory, and antimicrobial properties.[1][2] The specific analyte, 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine, is a functionalized derivative whose precise characterization is paramount for understanding its biological activity, ensuring its quality as a drug candidate or intermediate, and meeting regulatory standards.

Robust analytical methods are essential for confirming the chemical identity, determining the purity, and elucidating the structure of newly synthesized batches of the compound. This application note serves as a practical guide for scientists, providing a multi-faceted analytical workflow to ensure the quality and integrity of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine.

Physicochemical Properties

A foundational understanding of the compound's properties is critical for analytical method development. The following table summarizes the key computed and inferred properties for 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine.

Property	Value	Source / Method
IUPAC Name	4-methyl-5,6,7,8-tetrahydroquinazolin-2-amine	Nomenclature
Molecular Formula	C₉H₁₃N₃	Calculation
Molecular Weight	163.22 g/mol	Calculation
Exact Mass	163.110947 Da	Calculation
Hydrogen Bond Donors	2 (from -NH₂)	Structural Analysis
Hydrogen Bond Acceptors	3 (N1, N3, -NH₂)	Structural Analysis
Predicted LogP	~1.5 - 2.0	In-silico Prediction
Appearance	Expected to be a solid at room temperature	Analogy to derivatives[3]

Integrated Analytical Workflow

A multi-technique approach is required for the unambiguous characterization of a novel compound. The following workflow illustrates the logical sequence of analysis, from initial purity assessment to definitive structural confirmation.

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Application Notes and Protocols for Cell-Based Assays of Tetrahydroquinazoline Derivatives

Introduction: The Therapeutic Potential of Tetrahydroquinazolines

The tetrahydroquinazoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds. Derivatives of this heterocyclic system have demonstrated a wide spectrum of pharmacological activities, including potent anticancer, antimicrobial, and neuroprotective properties.[1][2] The versatility of the tetrahydroquinazoline core allows for diverse substitutions, enabling the fine-tuning of molecular properties to achieve desired therapeutic effects. As researchers and drug development professionals explore this chemical space, robust and well-characterized cell-based assays are paramount for elucidating mechanisms of action, determining potency and selectivity, and ultimately identifying promising lead candidates for further development.[3][4][5]

This comprehensive guide provides a detailed overview of key cell-based assays for the in vitro evaluation of tetrahydroquinazoline derivatives. Beyond a simple recitation of steps, this document delves into the causality behind experimental choices, empowering researchers to design, execute, and interpret their studies with confidence. Each protocol is designed as a self-validating system, incorporating essential controls to ensure data integrity and reproducibility.

I. Foundational Assays: Assessing General Cellular Responses

A critical first step in characterizing a novel compound is to determine its effect on cell viability and proliferation. These foundational assays provide a broad understanding of a compound's cytotoxic or cytostatic potential, guiding dose-selection for more mechanistic studies.

A. Cell Viability and Cytotoxicity Assays

Rationale: Cytotoxicity assays are fundamental in drug discovery to evaluate the potential toxicity and therapeutic index of novel compounds.[6][7][8][9] These assays measure cellular metabolic activity or membrane integrity to infer the number of viable cells after treatment. The choice of assay can depend on the compound's potential mechanism of action and the cell type being used.

1. MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a widely used colorimetric method to assess cell viability by measuring the metabolic activity of living cells.[6][8] Viable cells with active mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

2. SRB (Sulphorhodamine B) Assay

The SRB assay is a colorimetric assay that relies on the ability of the SRB dye to bind to basic amino acid residues of cellular proteins under mildly acidic conditions. The amount of bound dye is proportional to the total protein mass, and thus to the number of cells. This assay is less susceptible to interference from compounds that affect mitochondrial function.[10]

Experimental Workflow for Cytotoxicity Assays

Caption: Workflow for MTT and SRB cytotoxicity assays.

Protocol 1: MTT Assay

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the tetrahydroquinazoline derivatives in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include vehicle-treated (e.g., DMSO) and untreated controls. Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control. Plot the dose-response curve and determine the IC50 value (the concentration of compound that inhibits cell growth by 50%).

Protocol 2: SRB Assay

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol.[10]

• Cell Fixation: After the treatment period, gently remove the medium and fix the cells by adding 100 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well. Incubate at 4°C for 1 hour.[10]

• Washing: Wash the plate five times with slow-running tap water and allow it to air dry.

• Staining: Add 50 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and incubate at room temperature for 10-30 minutes.[10]

• Washing: Quickly wash the plate five times with 1% (v/v) acetic acid to remove unbound dye.[10] Allow the plate to air dry.

• Dye Solubilization: Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to dissolve the bound dye.

• Absorbance Reading: Measure the absorbance at 510 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability and determine the IC50 value as described for the MTT assay.

Parameter	MTT Assay	SRB Assay
Principle	Measures mitochondrial dehydrogenase activity	Measures total cellular protein content
Advantages	Widely used and well-established	Less prone to interference from compounds affecting metabolism
Disadvantages	Can be affected by compounds that alter mitochondrial respiration	Requires a fixation step

II. Mechanistic Assays: Unraveling the Mode of Action

Once the cytotoxic or cytostatic potential of a tetrahydroquinazoline derivative has been established, the next step is to investigate its mechanism of action. This involves a series of more targeted assays to determine how the compound affects specific cellular processes.

A. Apoptosis Assays

Rationale: Apoptosis, or programmed cell death, is a common mechanism by which anticancer agents eliminate tumor cells.[11] Several assays can detect the hallmark features of apoptosis, providing insights into whether a compound induces this cell death pathway.[12][13][14]

1. Caspase Activity Assays

Caspases are a family of proteases that are central to the execution of apoptosis. Measuring the activity of key executioner caspases, such as caspase-3 and caspase-7, is a direct indicator of apoptosis induction.[12]

2. Annexin V/Propidium Iodide (PI) Staining

In the early stages of apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V is a protein that specifically binds to PS and can be fluorescently labeled to detect apoptotic cells.[14] Propidium iodide (PI) is a fluorescent DNA intercalating agent that is excluded by viable cells with intact membranes. Therefore, co-staining with Annexin V and PI allows for the differentiation of viable, early apoptotic, late apoptotic, and necrotic cells.[14]

3. Western Blotting for Apoptosis-Related Proteins

Western blotting can be used to detect changes in the expression levels of key proteins involved in the apoptotic pathway, such as the pro-apoptotic Bax and the anti-apoptotic Bcl-2 proteins.[15] An increase in the Bax/Bcl-2 ratio is indicative of apoptosis induction. Additionally, the cleavage of poly(ADP-ribose) polymerase (PARP) by caspases is another hallmark of apoptosis that can be detected by Western blotting.[15]

Apoptosis Induction and Detection Workflow

Caption: General workflow for apoptosis assays.

Protocol 3: Annexin V/PI Staining by Flow Cytometry

• Cell Treatment: Seed cells and treat with the tetrahydroquinazoline derivative at its IC50 concentration for a predetermined time (e.g., 24 hours). Include appropriate positive (e.g., staurosporine) and negative (vehicle) controls.

• Cell Harvesting: Harvest both adherent and floating cells and wash them with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add fluorescein isothiocyanate (FITC)-conjugated Annexin V and propidium iodide (PI) to the cell suspension.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry. FITC-Annexin V is typically detected in the FL1 channel and PI in the FL2 channel.

• Data Interpretation:

  • Annexin V- / PI-: Live cells

  • Annexin V+ / PI-: Early apoptotic cells

  • Annexin V+ / PI+: Late apoptotic or necrotic cells

  • Annexin V- / PI+: Necrotic cells

B. Cell Cycle Analysis

Rationale: Many anticancer drugs exert their effects by arresting the cell cycle at specific phases, thereby preventing cell proliferation.[11] Flow cytometry with a DNA-staining dye like propidium iodide (PI) is a widely used technique to analyze the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).[16][17][18]

Cell Cycle Analysis Workflow

Caption: Workflow for cell cycle analysis by flow cytometry.

Protocol 4: Cell Cycle Analysis using Propidium Iodide Staining

• Cell Treatment: Seed cells and treat with the tetrahydroquinazoline derivative for the desired time.

• Cell Harvesting and Fixation: Harvest the cells, wash with PBS, and fix them in ice-cold 70% ethanol while vortexing gently. Store the fixed cells at -20°C for at least 2 hours.[18]

• Staining: Centrifuge the fixed cells to remove the ethanol. Wash with PBS and resuspend in a staining solution containing propidium iodide (50 µg/mL) and RNase A (100 µg/mL) in PBS.[17] The RNase A is crucial to degrade RNA and ensure that PI only stains DNA.[17]

• Incubation: Incubate in the dark for 30 minutes at room temperature.[18]

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer. The fluorescence intensity of PI is proportional to the amount of DNA.

• Data Analysis: Use cell cycle analysis software to model the DNA content histogram and determine the percentage of cells in the G0/G1, S, and G2/M phases.

III. Target-Specific Functional Assays

For tetrahydroquinazoline derivatives with a hypothesized molecular target, specific functional assays are essential to confirm target engagement and modulation.

A. Kinase Inhibition Assays

Rationale: Many signaling pathways that are dysregulated in cancer are controlled by protein kinases. Therefore, kinases are major targets for anticancer drug development.[19][20][21][22][23] If a tetrahydroquinazoline derivative is predicted to target a specific kinase (e.g., EGFR, Akt), its inhibitory activity can be assessed using in vitro kinase assays.[24][25]

Protocol 5: In Vitro Kinase Activity Assay (Generic)

• Assay Setup: In a microplate, combine the purified kinase, a specific substrate, and the tetrahydroquinazoline derivative at various concentrations.

• Reaction Initiation: Initiate the kinase reaction by adding ATP.

• Incubation: Incubate the reaction mixture at 30°C for a defined period.

• Detection: Stop the reaction and measure the amount of phosphorylated substrate or the amount of ADP produced. This can be done using various methods, including radiometric assays, fluorescence-based assays, or luminescence-based assays (e.g., ADP-Glo™).[21]

• Data Analysis: Plot the kinase activity as a function of the inhibitor concentration and determine the IC50 value.

B. G-Protein Coupled Receptor (GPCR) Functional Assays

Rationale: GPCRs are a large family of transmembrane receptors that are involved in a wide range of physiological processes and are important drug targets.[26][27][28][29][30] If a tetrahydroquinazoline derivative is thought to modulate a GPCR, its functional effect can be measured by assessing downstream signaling events.

Protocol 6: cAMP Assay for Gs or Gi-Coupled GPCRs

• Cell Culture: Use a cell line that endogenously or recombinantly expresses the target GPCR.

• Compound Treatment: Treat the cells with the tetrahydroquinazoline derivative in the presence or absence of a known agonist for the GPCR.

• Cell Lysis and cAMP Measurement: Lyse the cells and measure the intracellular concentration of cyclic AMP (cAMP) using a competitive immunoassay (e.g., ELISA) or a reporter gene assay.

• Data Analysis: Determine if the compound acts as an agonist (increases cAMP for Gs, decreases for Gi), antagonist (blocks the effect of an agonist), or an allosteric modulator.

C. Ion Channel Modulation Assays

Rationale: Ion channels are pore-forming proteins that regulate the flow of ions across cell membranes and are critical for many cellular processes.[31][32][33][34] They are also important drug targets. Assays to measure ion channel activity often involve detecting changes in membrane potential or ion flux.[35]

Protocol 7: Calcium Flux Assay for Calcium Channels or Gq-Coupled GPCRs

• Cell Loading: Load cells expressing the target ion channel or GPCR with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Baseline Measurement: Measure the baseline fluorescence intensity using a fluorescence plate reader or a flow cytometer.

• Compound Addition: Add the tetrahydroquinazoline derivative and/or a known channel activator/inhibitor.

• Fluorescence Measurement: Continuously monitor the change in fluorescence intensity, which corresponds to the change in intracellular calcium concentration.

• Data Analysis: Analyze the fluorescence kinetics to determine if the compound modulates the ion channel activity.

IV. Conclusion and Future Directions

The cell-based assays outlined in this guide provide a robust framework for the comprehensive in vitro characterization of tetrahydroquinazoline derivatives. By systematically progressing from foundational cytotoxicity assays to more intricate mechanistic and target-specific studies, researchers can gain a deep understanding of the biological effects of their compounds. This knowledge is crucial for making informed decisions in the drug discovery and development process, ultimately leading to the identification of novel therapeutic agents with improved efficacy and safety profiles. Future work may involve the use of more complex in vitro models, such as 3D cell cultures and organoids, to better mimic the in vivo tumor microenvironment and enhance the predictive value of preclinical studies.[4][36]

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Application Notes and Protocols: 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine as a Kinase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

The quinazoline scaffold is a cornerstone in medicinal chemistry, recognized for its broad spectrum of biological activities.[1][2][3] This document provides a comprehensive guide for the investigation of a novel derivative, 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine (hereafter designated as TQ-1), as a potential kinase inhibitor. While the precise kinase targets of TQ-1 are yet to be fully elucidated, the structural similarities to known kinase inhibitors possessing the tetrahydroquinazoline core suggest a promising starting point for discovery efforts. These notes offer detailed protocols for the initial biochemical screening, cell-based anti-proliferative assays, and target validation studies, enabling researchers to systematically evaluate the therapeutic potential of TQ-1 and similar compounds.

Introduction: The Tetrahydroquinazoline Scaffold in Kinase Inhibition

The tetrahydroquinazoline moiety is considered a "privileged scaffold" in drug discovery, owing to its ability to interact with multiple biological targets with high affinity. Derivatives of this scaffold have demonstrated a wide array of pharmacological effects.[1][2] Notably, the quinazoline core is present in several FDA-approved kinase inhibitors, underscoring its significance in oncology and other therapeutic areas.[4] The exploration of novel derivatives, such as TQ-1, is a rational approach in the quest for next-generation kinase inhibitors with improved potency, selectivity, and pharmacological properties.

TQ-1 (4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine): A Compound of Interest

For the purpose of these application notes, we will consider TQ-1 as a novel investigational compound. Its characterization as a kinase inhibitor will follow a logical, multi-step process from broad screening to more specific cellular and mechanistic studies. Based on the activities of structurally related molecules, potential initial kinase targets for investigation include Cyclin-Dependent Kinases (CDKs) and Pim kinases, both of which are crucial regulators of cell cycle and survival pathways frequently dysregulated in cancer.[5][6][7]

Potential Kinase Targets and Their Role in Disease

• Cyclin-Dependent Kinase 2 (CDK2): A key regulator of cell cycle progression, particularly the G1/S phase transition.[5][7] Its aberrant activity is implicated in the proliferation of various cancer types, and CDK2 inhibition is a promising therapeutic strategy.[6][8]

• Pim-1 Kinase: A serine/threonine kinase that plays a significant role in cell survival, proliferation, and drug resistance.[9][10][11] Overexpression of Pim-1 is observed in numerous hematological and solid tumors, making it an attractive target for cancer therapy.[9][12][13]

Experimental Protocols

In Vitro Biochemical Kinase Inhibition Assay

This initial step is crucial for determining if TQ-1 directly inhibits the enzymatic activity of a purified kinase. A widely used and robust method is the ADP-Glo™ Kinase Assay, which measures the amount of ADP produced during the kinase reaction.[14][15]

Principle: The assay is performed in two steps. First, the kinase reaction is allowed to proceed, and the amount of ADP generated is proportional to the kinase activity. In the second step, the remaining ATP is depleted, and the ADP is converted back to ATP, which is then used to generate a luminescent signal via a luciferase reaction. A lower luminescent signal in the presence of the inhibitor indicates kinase inhibition.[14]

Protocol: ADP-Glo™ Kinase Assay for CDK2/Cyclin A2

• Reagent Preparation:

  • Prepare the kinase buffer, CDK2/Cyclin A2 enzyme, substrate (e.g., a synthetic peptide), and ATP solution as per the manufacturer's instructions.[14][16]

  • Prepare a serial dilution of TQ-1 in DMSO, and then dilute further in kinase buffer to the desired final concentrations. Ensure the final DMSO concentration in the assay is consistent across all wells and does not exceed 1%.

• Assay Procedure (384-well plate format):

  • Add 1 µL of the diluted TQ-1 or vehicle control (DMSO) to the appropriate wells.

  • Add 2 µL of the CDK2/Cyclin A2 enzyme solution.

  • Add 2 µL of the substrate/ATP mixture to initiate the reaction.

  • Incubate the plate at room temperature for 60 minutes.[15]

  • Add 5 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP.

  • Incubate at room temperature for 40 minutes.

  • Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.

  • Incubate at room temperature for 30 minutes.

  • Measure the luminescence using a plate reader.[14][15]

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of TQ-1 relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the TQ-1 concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Hypothetical Data Presentation:

Kinase Target	TQ-1 IC50 (nM)	Staurosporine IC50 (nM) (Control)
CDK2/Cyclin A	150	15
Pim-1	85	20

Cell-Based Anti-Proliferative Assay

This assay determines the effect of TQ-1 on the growth and viability of cancer cells. The choice of cell line is critical and should be based on the hypothesized kinase target.

Cell Line Selection:

• For CDK2 inhibition: Breast cancer cell lines such as MCF7 and T47D, or small cell lung cancer cell lines like NCI-H526, which can be sensitive to CDK2 inhibitors.[17][18]

• For Pim-1 inhibition: Prostate cancer cell lines (PC-3, DU145), leukemia cell lines, or HER2-positive breast cancer cell lines (SkBr3, BT474) are suitable models.[9][10]

Protocol: MTT Cell Viability Assay

• Cell Seeding:

  • Seed the selected cancer cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of TQ-1 in the cell culture medium.

  • Remove the old medium from the cells and add the medium containing different concentrations of TQ-1. Include a vehicle control (DMSO).

  • Incubate the cells for 48-72 hours.

• MTT Assay:

  • Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals.

  • Solubilize the formazan crystals by adding a solubilization solution (e.g., DMSO or a specialized reagent).

  • Measure the absorbance at the appropriate wavelength (typically 570 nm) using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration of TQ-1 relative to the vehicle control.

  • Plot the percentage of viability against the logarithm of the TQ-1 concentration and determine the GI50 (concentration for 50% of maximal inhibition of cell proliferation).

Target Engagement and Downstream Signaling Analysis (Western Blotting)

To confirm that TQ-1 is acting on its intended target within the cell, it is essential to assess the phosphorylation status of downstream substrates.

Principle: Western blotting allows for the detection of specific proteins in a cell lysate. By using phospho-specific antibodies, one can determine if a kinase inhibitor is reducing the phosphorylation of its known substrates.

Protocol: Western Blotting for Phospho-Rb (a CDK2 substrate)

• Cell Treatment and Lysis:

  • Treat the selected cancer cells (e.g., T47D) with TQ-1 at concentrations around its GI50 value for a specified time (e.g., 24 hours).

  • Lyse the cells in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification and Electrophoresis:

  • Determine the protein concentration of each lysate using a standard method (e.g., BCA assay).

  • Separate equal amounts of protein from each sample by SDS-PAGE.

• Protein Transfer and Immunoblotting:

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific for phosphorylated Retinoblastoma protein (p-Rb), a downstream target of CDK2.[19] Also, probe a separate blot with an antibody for total Rb and a loading control (e.g., GAPDH).

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection:

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Interpretation:

  • A dose-dependent decrease in the p-Rb signal relative to the total Rb and loading control would indicate that TQ-1 is inhibiting CDK2 activity in the cells.

Visualizations

Signaling Pathway

Caption: Simplified CDK2 signaling pathway and the inhibitory action of TQ-1.

Experimental Workflow

Sources

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High-Throughput Screening of Tetrahydroquinazoline Libraries: Application Notes and Protocols

Introduction: The Significance of Tetrahydroquinazolines and High-Throughput Screening

The tetrahydroquinazoline (THQ) scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active molecules.[1] Its derivatives have demonstrated a wide range of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[2][3][4][5][6] The versatility of the THQ core allows for the creation of large, diverse chemical libraries, making it an attractive starting point for drug discovery campaigns.[1] One notable example is a class of 6-amino-tetrahydroquinazoline derivatives that act as potent inhibitors of human topoisomerase II, a validated target for anticancer drugs.[7]

High-throughput screening (HTS) is a cornerstone of modern drug discovery, enabling the rapid evaluation of millions of chemical compounds to identify those that modulate a specific biological pathway or target.[8][9] By employing robotics, sensitive detectors, and automated data analysis, HTS significantly accelerates the initial stages of drug development.[8][10] This document provides a detailed guide for researchers, scientists, and drug development professionals on conducting HTS campaigns for tetrahydroquinazoline libraries, from assay development to hit validation.

Part 1: Assay Development and Optimization - The Blueprint for a Successful Screen

The success of any HTS campaign hinges on a robust and reliable assay. The choice of assay technology and its subsequent optimization are critical steps that directly impact the quality of the screening data.

Selecting the Appropriate Assay: A Critical Decision

The selection of an assay format depends on the biological question being addressed and the nature of the target. The two main categories of assays used in HTS are biochemical and cell-based assays.[11]

• Biochemical Assays: These assays utilize purified components, such as enzymes or receptors, to measure the direct interaction of a compound with its target. They are generally simpler to develop and less prone to off-target effects. Common biochemical assay formats include:

  • Fluorescence Polarization (FP): FP assays are widely used for studying molecular interactions in solution.[12][13] They are homogeneous, "mix-and-read" assays, making them ideal for HTS.[13] FP is particularly well-suited for monitoring the binding of small molecules, like THQs, to larger protein targets.[14]

  • Luminescence-Based Assays: These assays, such as those measuring luciferase or ATP levels, are highly sensitive and have a broad dynamic range.

  • Absorbance-Based Assays: These assays measure changes in light absorption and are often used for enzyme kinetic studies.

• Cell-Based Assays: These assays use living cells to provide a more physiologically relevant context for evaluating compound activity.[11][15] They can measure a wide range of cellular responses, including cell proliferation, toxicity, and the activation of signaling pathways.[11][16] While more complex, cell-based assays can provide valuable insights into a compound's cellular permeability and potential cytotoxicity early in the discovery process.[15]

Protocol: Development of a Fluorescence Polarization (FP) Assay for a Target Protein

This protocol outlines the development of a competitive FP binding assay to identify THQ compounds that disrupt the interaction between a target protein and its fluorescently labeled ligand (tracer).

Objective: To establish a robust and sensitive FP assay suitable for HTS.

Materials:

• Purified target protein

• Fluorescently labeled ligand (tracer)

• Assay buffer (e.g., PBS with 0.01% Triton X-100)

• 384-well, low-volume, black microplates[17]

• Microplate reader with FP capabilities

Methodology:

• Tracer Concentration Determination: a. Prepare a serial dilution of the tracer in assay buffer. b. Add the tracer dilutions to the microplate wells. c. Measure the fluorescence intensity and polarization at the appropriate excitation and emission wavelengths. d. Select a tracer concentration that gives a fluorescence intensity well above the background and is in the linear range of the instrument.

• Protein Titration: a. Prepare a serial dilution of the target protein in assay buffer. b. Add the fixed concentration of the tracer to each well. c. Add the protein dilutions to the wells. d. Incubate at room temperature for a predetermined time (e.g., 60 minutes) to reach binding equilibrium. e. Measure the fluorescence polarization. f. Plot the FP signal against the protein concentration and fit the data to a saturation binding curve to determine the Kd (dissociation constant). The optimal protein concentration for the assay is typically at or near the Kd.

• Assay Robustness Assessment (Z'-factor): a. The Z'-factor is a statistical parameter used to quantify the quality of an HTS assay.[18][19] It is calculated using the means and standard deviations of the positive and negative controls.[19][20] b. Prepare Controls:

  • Negative Control (Low Signal): Wells containing only the tracer.
  • Positive Control (High Signal): Wells containing the tracer and the target protein at the optimized concentration. c. Dispense the controls into a 384-well plate, with multiple replicates of each (e.g., 16-24 wells). d. Incubate and read the FP signal as before. e. Calculate the Z'-factor using the following formula:
  • Z' = 1 - (3 * (SD_positive + SD_negative)) / |Mean_positive - Mean_negative|[20] f. An assay with a Z'-factor greater than 0.5 is considered excellent and suitable for HTS.[19]

Diagram: Assay Development Workflow

Caption: Workflow for developing a robust HTS assay.

Part 2: The High-Throughput Screening Campaign: From Library to Validated Hits

Once a robust assay has been developed and validated, the HTS campaign can begin. This involves screening a large library of THQ compounds to identify "hits"—compounds that exhibit the desired biological activity.[8]

Library Preparation and Management

The quality of the compound library is crucial for the success of an HTS campaign.[21] Libraries should be diverse and contain drug-like molecules.[21] It is also important to be aware of potential Pan-Assay Interference Compounds (PAINS), which are compounds that can interfere with assay readouts and lead to false positives.[22]

Protocol: Primary High-Throughput Screen of a THQ Library

This protocol describes a single-point primary screen to identify initial hits from a THQ library.

Objective: To identify compounds that inhibit the protein-ligand interaction in the developed FP assay.

Materials:

• Validated FP assay components (protein, tracer, buffer)

• THQ compound library, typically dissolved in DMSO and formatted in 384-well plates[17]

• Automated liquid handling systems

• Microplate reader

Methodology:

• Compound Dispensing: Using an automated liquid handler, transfer a small volume (e.g., 50 nL) of each compound from the library plates to the assay plates. This is typically done at a single high concentration (e.g., 10 µM final concentration).

• Reagent Addition: a. Add the target protein to all wells except the negative controls. b. Add the tracer to all wells.

• Incubation: Incubate the plates at room temperature for the predetermined time to allow the reaction to reach equilibrium.

• Data Acquisition: Read the fluorescence polarization of each well using a microplate reader.

• Data Analysis: a. Normalize the data using the positive and negative controls on each plate. b. Calculate the percent inhibition for each compound. c. Identify "hits" based on a predefined activity threshold (e.g., >50% inhibition or >3 standard deviations from the mean of the sample population).

Diagram: High-Throughput Screening Workflow

Caption: From primary screen to validated hits.

Hit Confirmation and Triage

Primary hits must be confirmed through a series of follow-up experiments to eliminate false positives and prioritize the most promising compounds.[23]

• Hit Confirmation: Re-test the primary hits, often from freshly sourced powder, in the primary assay to confirm their activity.[24]

• Dose-Response Analysis: Test the confirmed hits over a range of concentrations to determine their potency, typically expressed as the half-maximal inhibitory concentration (IC50) or half-maximal effective concentration (EC50).[25][26]

• Counter-Screens and Orthogonal Assays: Use assays with different detection technologies to rule out compounds that interfere with the primary assay format.[23] For example, a hit from a fluorescence-based assay might be tested in a luminescence-based assay.

• Structure-Activity Relationship (SAR) Analysis: Analyze the chemical structures of the validated hits to identify common scaffolds and functional groups that are important for activity.[23] This can guide the synthesis of more potent and selective analogs.

Part 3: Data Analysis and Interpretation: From Raw Data to Actionable Insights

Rigorous data analysis is essential to extract meaningful information from HTS campaigns.[27]

Primary Data Analysis and Hit Identification

The raw data from the primary screen is typically normalized to the plate controls to account for plate-to-plate variability. The percent inhibition for each compound is calculated as follows:

% Inhibition = 100 * (1 - (Signal_compound - Mean_negative) / (Mean_positive - Mean_negative))[28]

Hits are then selected based on a statistical cutoff, such as a z-score or a robust z-score, to identify compounds with activity that is significantly different from the bulk of the library.

Dose-Response Analysis and Potency Determination

For confirmed hits, a dose-response curve is generated by plotting the percent inhibition against the logarithm of the compound concentration.[25] This sigmoidal curve is then fitted to a four-parameter logistic model to determine the IC50 value.[29][30]

Table 1: Example Data for a Validated Hit

Parameter	Value	Description
Compound ID	THQ-123	Unique identifier for the hit compound.
Primary Screen % Inhibition	85%	Inhibition at a single concentration (e.g., 10 µM).
IC50	1.2 µM	Concentration required for 50% inhibition.[25]
Hill Slope	1.1	The steepness of the dose-response curve.
R²	0.99	Goodness of fit for the dose-response curve.

Diagram: Data Analysis Pipeline

Caption: A typical HTS data analysis workflow.

Conclusion and Future Directions

High-throughput screening of tetrahydroquinazoline libraries is a powerful strategy for identifying novel drug candidates. By following the detailed protocols and best practices outlined in this guide, researchers can increase the likelihood of a successful screening campaign. The validated hits from these screens can serve as starting points for lead optimization programs, ultimately leading to the development of new therapeutics for a wide range of diseases.

References

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• Al-Suwaidan, I. A., et al. (2019). Synthesis and In Vitro Evaluation of Tetrahydroquinoline Derivatives as Anti-proliferative Compounds of Breast Cancer via Targeting the GPER. Anti-Cancer Agents in Medicinal Chemistry. [Link]

• ResearchGate. (2016). How to calculate IC50 for my dose response? [Link]

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• Gangjee, A., et al. (2021). Potential of Substituted Quinazolines to Interact with Multiple Targets in the Treatment of Cancer. PubMed Central. [Link]

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• Towards Data Science. (2021). Drug dose-response data analysis. [Link]

• Visikol. (n.d.). Developing Robust In Vitro Cell-Based Assays for High Throughput Screening (HTS). [Link]

• ResearchGate. (2025). High Throughput Screening: Methods and Protocols, Second Edition. [Link]

• Southern Research. (n.d.). High-Throughput Screening & Discovery. [Link]

• ResearchGate. (2025). An overview of triazoloquinazolines: Pharmacological significance and recent developments. [Link]

• Al-Ostath, A., et al. (2021). Facile synthesis and in vitro anticancer evaluation of a new series of tetrahydroquinoline. Journal of the Turkish Chemical Society, Section A: Chemistry. [Link]

• Li, Y., et al. (2022). Design of Tracers in Fluorescence Polarization Assay for Extensive Application in Small Molecule Drug Discovery. Journal of Medicinal Chemistry. [Link]

• Dahlin, J. L., et al. (2022). Machine Learning Assisted Hit Prioritization for High Throughput Screening in Drug Discovery. ACS Central Science. [Link]

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• Eastwood, B. J., et al. (2020). Z' Does Not Need to Be > 0.5. PubMed Central. [Link]

• Singh, P., et al. (2020). Synthesis and screening of novel 2,4-bis substituted quinazolines as tubulin polymerization promoters and antiproliferative agents. RSC Publishing. [Link]

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• Li, Y., et al. (2021). Highly Diastereoselective Synthesis of Tetrahydroquinoline Derivatives via [4 + 2] Annulation of Ortho-Tosylaminophenyl-Substituted Para-Quinone Methides and Cyanoalkenes. Frontiers in Chemistry. [Link]

• Gangjee, A., et al. (2021). Potential of substituted quinazolines to interact with multiple targets in the treatment of cancer. PubMed. [Link]

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• ResearchGate. (2021). Medicinal chemistry perspectives of 1,2,3,4- tetrahydroisoquinoline analogs -biological activities and SAR studies. [Link]

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Application Notes and Protocols for the Molecular Docking of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine

Introduction: Unveiling Binding Affinities Through In Silico Exploration

Molecular docking is a powerful computational technique in the realm of drug discovery and molecular biology, predicting the preferred orientation of one molecule to a second when bound to each other to form a stable complex.[1] This application note provides a detailed protocol for the molecular docking of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine, a small molecule with potential therapeutic applications, against its putative target, Dihydrofolate reductase (DHFR) from Mycobacterium tuberculosis. Tetrahydroquinazoline derivatives have demonstrated a range of biological activities, including antitubercular properties, making them compelling candidates for in silico analysis.[1]

This guide is designed for researchers, scientists, and drug development professionals, offering a comprehensive workflow from protein and ligand preparation to docking simulation and in-depth results analysis. By explaining the rationale behind each step, this document aims to provide not just a protocol, but a deeper understanding of the molecular docking process.

The Target: Mycobacterium tuberculosis Dihydrofolate Reductase (DHFR)

Dihydrofolate reductase is a crucial enzyme in the folate biosynthesis pathway, responsible for the NADPH-dependent reduction of dihydrofolate to tetrahydrofolate.[2] Tetrahydrofolate is an essential precursor for the synthesis of nucleotides and certain amino acids, making DHFR a well-established target for antimicrobial and anticancer therapies.[3] Inhibition of DHFR disrupts DNA synthesis and repair, leading to cell death. For this study, we will utilize the crystal structure of M. tuberculosis DHFR in complex with methotrexate (PDB ID: 1DF7), a known inhibitor. This co-crystallized structure is invaluable for validating our docking protocol through a process known as redocking.

Experimental Design and Workflow

A successful molecular docking experiment hinges on meticulous preparation of both the protein receptor and the ligand, followed by a robust docking simulation and careful analysis of the results. The workflow can be conceptually divided into four main stages:

• Preparation of the Receptor (DHFR)

• Preparation of the Ligand (4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine)

• Molecular Docking Simulation using AutoDock Vina

• Analysis and Visualization of Docking Results

Figure 1: A high-level overview of the molecular docking workflow.

Part 1: Detailed Protocol - Receptor Preparation

The goal of receptor preparation is to clean the crystal structure of the protein, add missing atoms, and convert it to a format suitable for docking. We will use AutoDockTools (ADT) for this purpose.

Protocol 1: Preparing the DHFR Receptor (PDB: 1DF7)

• Download the Protein Data Bank (PDB) File:

  • Navigate to the RCSB PDB database and download the structure file for 1DF7 in PDB format.

• Clean the PDB File:

  • Open the 1DF7.pdb file in a text editor or a molecular visualization tool like PyMOL.

  • Remove all water molecules (records starting with HOH).

  • The 1DF7 structure contains the co-crystallized ligand (methotrexate, identified as MTX) and the cofactor NADPH (identified as NAP). For the initial preparation of the receptor, remove the MTX records. We will retain the NAP cofactor as it is essential for the enzyme's catalytic activity.

• Prepare the Receptor using AutoDockTools (ADT):

  • Launch ADT.

  • Go to File > Read Molecule and open the cleaned 1DF7.pdb file.

  • Add Hydrogens: Go to Edit > Hydrogens > Add. Select Polar only and click OK.

  • Compute Gasteiger Charges: Go to Edit > Charges > Compute Gasteiger.

  • Save as PDBQT: Go to Grid > Macromolecule > Choose. Select the 1DF7 molecule and click Select Molecule. This will open a "Save as" dialog. Save the file as 1DF7_receptor.pdbqt. This format includes the added hydrogens and computed charges necessary for AutoDock Vina.

Alternatively, the preparation can be done via the command line using the prepare_receptor4.py script from MGLTools:

• The -A checkhydrogens flag will add hydrogens to the protein.

Part 2: Detailed Protocol - Ligand Preparation

The ligand, 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine, needs to be converted into a 3D structure and prepared in the PDBQT format.

Protocol 2: Preparing the Ligand

• Obtain the Ligand Structure:

  • The SMILES (Simplified Molecular Input Line Entry System) string for 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine is Cc1c2CCCCc2nc(N)n1.

• Generate a 3D Structure using Open Babel:

  • Open Babel is a chemical toolbox that can convert between different chemical file formats and generate 3D coordinates.[4]

  • Use the following command to convert the SMILES string to a 3D structure in SDF format:

  • The --gen3d option generates 3D coordinates for the molecule.[5][6]

• Prepare the Ligand for Docking using AutoDockTools (ADT):

  • In ADT, go to Ligand > Input > Open and select ligand.sdf.

  • Go to Ligand > Torsion Tree > Detect Root.

  • Go to Ligand > Output > Save as PDBQT and save the file as ligand.pdbqt.

Alternatively, use the prepare_ligand4.py script:

• The -A bonds_hydrogens flag will build bonds and add hydrogens.

Part 3: Detailed Protocol - Molecular Docking with AutoDock Vina

With the prepared receptor and ligand, we can now perform the docking simulation.

Protocol 3: Running the Docking Simulation

• Define the Search Space (Grid Box):

  • The search space is a three-dimensional box that defines the region where AutoDock Vina will search for binding poses.

  • To define the grid box, we will center it on the co-crystallized ligand (methotrexate) from the original 1DF7 PDB file.

  • Open the original 1DF7.pdb in PyMOL.

  • Select the methotrexate ligand (resn MTX).

  • Use the center command to find the geometric center of the ligand.

  • Alternatively, you can determine the center and dimensions using AutoDockTools:

    • Load the 1DF7_receptor.pdbqt file.

    • Go to Grid > Grid Box....

    • Adjust the center and dimensions of the box to encompass the active site. A box size of 25 x 25 x 25 Å is a reasonable starting point. Note down the center coordinates and dimensions.

• Create the Configuration File:

  • Create a text file named conf.txt with the following content, replacing the center coordinates and dimensions with your values:

  • The exhaustiveness parameter controls the thoroughness of the search. Higher values increase the computation time but also the reliability of the results.[7][8]

• Run AutoDock Vina:

  • Open a terminal and navigate to the directory containing your prepared files and the configuration file.

  • Execute the following command:

  • --log specifies the output log file, which will contain the binding affinity scores.

  • --out specifies the output file for the docked ligand poses.

Figure 2: The AutoDock Vina simulation process.

Part 4: Analysis and Visualization of Docking Results

The output of the docking simulation provides a wealth of information that needs to be carefully analyzed.

Binding Affinity

The docking_log.txt file contains a table of the top-ranked binding poses and their corresponding binding affinities, reported in kcal/mol. A more negative binding affinity indicates a more favorable binding interaction.

Pose	Binding Affinity (kcal/mol)
1	-8.5
2	-8.2
3	-8.1
...	...

Note: The values in the table are hypothetical and for illustrative purposes only.

Validation through Redocking

To validate our docking protocol, we will perform a redocking experiment. This involves docking the co-crystallized ligand (methotrexate) back into the active site of the receptor and comparing the predicted pose with the original crystallographic pose.

Protocol 4: Redocking and RMSD Calculation

• Prepare the Co-crystallized Ligand:

  • Extract the coordinates of methotrexate (MTX) from the original 1DF7.pdb file and save it as mtx.pdb.

  • Prepare mtx.pdb in the same way as our test ligand to create mtx.pdbqt.

• Perform Docking:

  • Use the same conf.txt file, but change the ligand entry to mtx.pdbqt.

  • Run AutoDock Vina.

• Calculate the Root Mean Square Deviation (RMSD):

  • The RMSD measures the average distance between the atoms of the docked ligand pose and the crystallographic ligand pose. A lower RMSD value indicates a better prediction. An RMSD of less than 2.0 Å is generally considered a successful redocking.[9]

  • You can calculate the RMSD using tools like PyMOL or VMD.[10]

  • In PyMOL, open both the original mtx.pdb and the top-ranked docked pose of methotrexate.

  • Use the align command to superimpose the docked pose onto the crystallographic pose and calculate the RMSD.

Visualization of Binding Interactions

Visualizing the docked poses in the context of the protein's active site is crucial for understanding the binding mode.

Protocol 5: Visualization with PyMOL

• Load the Structures:

  • Open PyMOL and load the 1DF7_receptor.pdbqt file and the docked_poses.pdbqt file.

• Visualize the Top-Ranked Pose:

  • The docked_poses.pdbqt file contains multiple poses. You can cycle through them to view each one.

  • Display the protein as a surface or cartoon and the ligand as sticks to clearly see the binding pocket.

• Identify Key Interactions:

  • Hydrogen Bonds: Use the find command or the "Action" menu to identify and display hydrogen bonds between the ligand and the receptor.[11] You can also measure the distances of these bonds.

  • Hydrophobic Interactions: Identify nonpolar residues in the binding pocket that are in close proximity to the ligand. You can color these residues to highlight hydrophobic patches.

Figure 3: Key intermolecular interactions to analyze in the docked complex.

Conclusion and Future Directions

This application note has provided a comprehensive and detailed protocol for the molecular docking of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine against Mycobacterium tuberculosis DHFR. By following these steps, researchers can gain valuable insights into the potential binding mode and affinity of this compound, guiding further experimental validation and lead optimization efforts. The principles and techniques outlined here are broadly applicable to other ligand-protein systems, serving as a foundational guide for structure-based drug design. Future work could involve performing molecular dynamics simulations to assess the stability of the docked complex over time and to obtain a more refined estimation of the binding free energy.

References

• AutoDock Vina. (n.d.). The Scripps Research Institute. Retrieved from [Link]

• AutoDockTools. (n.d.). The Scripps Research Institute. Retrieved from [Link]

• BIOVIA, D. S. (n.d.). Discovery Studio Visualizer. Dassault Systèmes. Retrieved from [Link]

• Eberhardt, J., Santos-Martins, D., Tillack, A. F., & Forli, S. (2021). AutoDock Vina 1.2.0: New Docking and Virtual Screening Tools. Journal of Chemical Information and Modeling, 61(8), 3891–3898. [Link]

• Ferreira, L. G., Dos Santos, R. N., Oliva, G., & Andricopulo, A. D. (2015). Molecular docking and structure-based drug design strategies. Molecules, 20(7), 13384–13421. [Link]

• Kroemer, R. T. (2007). Structure-based drug design: docking and scoring. Current protein & peptide science, 8(4), 312–328. [Link]

• Lill, M. A., & Danielson, M. L. (2011). Computer-aided drug design platform using PyMOL. Journal of computer-aided molecular design, 25(1), 13–19. [Link]

• O'Boyle, N. M., Banck, M., James, C. A., Morley, C., Vandermeersch, T., & Hutchison, G. R. (2011). Open Babel: An open chemical toolbox. Journal of cheminformatics, 3, 33. [Link]

• PubChem. (n.d.). 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine. Retrieved from [Link]

• PyMOL. (n.d.). Schrödinger, LLC. Retrieved from [Link]

• RCSB Protein Data Bank. (n.d.). 1DF7: Dihydrofolate reductase of Mycobacterium tuberculosis complexed with NADPH and methotrexate. Retrieved from [Link]

• Seeliger, D., & de Groot, B. L. (2010). Ligand docking and binding site analysis with PyMOL and Autodock/Vina. Journal of computer-aided molecular design, 24(5), 417–422. [Link]

• Trott, O., & Olson, A. J. (2010). AutoDock Vina: improving the speed and accuracy of docking with a new scoring function, efficient optimization, and multithreading. Journal of computational chemistry, 31(2), 455–461. [Link]

• Yuriev, E., & Ramsland, P. A. (2013). Latest developments in molecular docking: 2010–2011 in review. Journal of molecular recognition, 26(5), 215–239. [Link]

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Application Notes and Protocols for the Design and Synthesis of Novel 4-Hydroxyquinazoline Derivatives

Abstract

The 4-hydroxyquinazoline core is a privileged scaffold in medicinal chemistry, forming the backbone of numerous compounds with a wide array of biological activities, most notably in oncology.[1][2] This technical guide provides a comprehensive overview of the design principles, synthetic strategies, and biological evaluation of novel 4-hydroxyquinazoline derivatives. We delve into the rationale behind experimental choices, offering detailed, field-proven protocols for both classical and modern synthetic methodologies. This document is intended for researchers, scientists, and drug development professionals seeking to explore this important class of heterocyclic compounds.

Introduction: The Significance of the 4-Hydroxyquinazoline Scaffold

The quinazoline skeleton, a bicyclic aromatic heterocycle, is a cornerstone in the development of therapeutic agents.[1] In particular, the 4-hydroxyquinazoline tautomer, which predominantly exists as the 4(3H)-quinazolinone form, has garnered immense interest due to its diverse pharmacological profile.[2][3] This includes anticancer, anti-inflammatory, antibacterial, antiviral, and antihypertensive activities.[1][4] The clinical success of quinazoline-based drugs, such as the epidermal growth factor receptor (EGFR) inhibitors gefitinib and erlotinib for the treatment of non-small-cell lung cancer, has further solidified the importance of this scaffold in drug discovery.[5][6]

The versatility of the quinazoline ring system allows for substitutions at various positions, enabling the fine-tuning of physicochemical properties and biological activity. This guide will focus on the strategic design and synthesis of novel derivatives, with a particular emphasis on their potential as anticancer agents.

Design Principles and Structure-Activity Relationships (SAR)

The design of novel 4-hydroxyquinazoline derivatives is guided by an understanding of their structure-activity relationships (SAR). The core scaffold often serves as a hinge-binding moiety, particularly in kinase inhibition, while substitutions at various positions can modulate potency, selectivity, and pharmacokinetic properties.[7]

A generalized SAR for anticancer activity, particularly as kinase inhibitors, can be summarized as follows:

• Position 4: The hydroxyl group, or more accurately, the keto group in the quinazolinone tautomer, is often crucial for binding to the target protein, frequently through hydrogen bonding.[2]

• Anilino Group at C4: Many potent EGFR inhibitors feature a substituted anilino group at the 4-position, which extends into the ATP-binding pocket of the kinase.[6][8]

• Positions 6 and 7: These positions on the benzene ring are amenable to substitution with groups that can enhance binding affinity and solubility. For instance, methoxy groups at these positions are common in EGFR inhibitors.[5]

• Position 2: Modifications at this position can influence the overall conformation of the molecule and provide additional interaction points with the target.[9]

• Position 3: Substitution on the nitrogen atom can be used to introduce functionalities that modulate activity and physicochemical properties.[10]

Caption: Generalized Structure-Activity Relationship (SAR) for 4-Hydroxyquinazoline Derivatives.

Synthetic Protocols

The synthesis of 4-hydroxyquinazoline derivatives can be achieved through various methods, ranging from classical thermal condensations to modern microwave-assisted and green chemistry approaches.[1][11]

Classical Approach: The Niementowski Quinazolinone Synthesis

The Niementowski reaction is a well-established and widely used method for the synthesis of 4(3H)-quinazolinones.[12][13][14] It involves the thermal condensation of an anthranilic acid with an amide.[14]

Causality Behind Experimental Choices:

• High Temperature: The reaction typically requires elevated temperatures (130-150 °C) to drive the dehydration and cyclization steps.[13][14]

• Excess Amide: Using an excess of the amide can serve as both a reactant and a solvent, driving the reaction towards the product.

• Solvent-Free or High-Boiling Solvent: The reaction is often carried out neat or in a high-boiling solvent to achieve the necessary temperature.

Detailed Protocol:

• Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine the substituted anthranilic acid (1.0 eq) and the appropriate amide (e.g., formamide, 5-10 eq).

• Reaction: Heat the reaction mixture to 130-150 °C with continuous stirring for 2-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: After completion, allow the reaction mixture to cool to room temperature. Pour the mixture into ice-cold water to precipitate the product.

• Purification: Collect the crude product by vacuum filtration, wash with cold water, and dry. Recrystallize the solid from a suitable solvent (e.g., ethanol, acetic acid) to obtain the purified 4(3H)-quinazolinone derivative.

Caption: Workflow for the Niementowski Quinazolinone Synthesis.

Modern Approach: Microwave-Assisted Synthesis

Microwave irradiation has emerged as a powerful tool in organic synthesis, offering significant advantages over conventional heating, such as reduced reaction times, increased yields, and often cleaner reactions.[12][13] The Niementowski reaction and other syntheses of quinazolinones can be efficiently carried out using microwave assistance.[12][13][15]

Causality Behind Experimental Choices:

• Microwave Heating: Microwaves directly and efficiently heat the polar reactants and solvents, leading to a rapid increase in temperature and reaction rate.[12]

• Solvent-Free or High-Boiling Polar Solvents: Solvent-free conditions or the use of high-boiling polar solvents (e.g., DMF, DMSO) are ideal for microwave synthesis to absorb microwave energy effectively and reach the required reaction temperatures safely.

• Sealed Vessels: The use of sealed microwave vials allows the reaction to be performed at temperatures above the boiling point of the solvent, further accelerating the reaction.

Detailed Protocol:

• Reactant Preparation: In a 10 mL microwave vial, add the substituted anthranilic acid (1.0 eq), the amide or other appropriate coupling partner (1.2-2.0 eq), and a catalytic amount of a suitable catalyst if required (e.g., p-toluenesulfonic acid). If a solvent is used, add 2-3 mL of a high-boiling polar solvent.

• Reaction: Seal the vial and place it in a monomode microwave reactor. Irradiate the mixture at a set temperature (e.g., 150-200 °C) for 10-30 minutes.

• Work-up and Purification: After the reaction is complete and the vial has cooled to a safe temperature, follow the same work-up and purification procedure as described for the classical method.

Green Chemistry Approach

In line with the principles of green chemistry, recent efforts have focused on developing more environmentally friendly synthetic routes to quinazolinones. This includes the use of greener solvents (e.g., deep eutectic solvents) and catalysts.[11][16]

Characterization and Purification

The synthesized 4-hydroxyquinazoline derivatives must be thoroughly characterized to confirm their structure and purity. Standard analytical techniques are employed for this purpose.[9][17][18][19]

Standard Characterization Techniques:

• Thin Layer Chromatography (TLC): To monitor reaction progress and assess the purity of the product.

• Melting Point: To determine the purity of the crystalline solid product.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the chemical structure of the compound.

• Mass Spectrometry (MS): To confirm the molecular weight of the synthesized compound.

• Infrared (IR) Spectroscopy: To identify the functional groups present in the molecule.

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the final compound.

Purification:

• Recrystallization: A common method for purifying solid compounds.

• Column Chromatography: Used for the purification of non-crystalline products or for separating mixtures.

Table 1: Hypothetical Characterization Data for a Novel 4-Hydroxyquinazoline Derivative

Parameter	Value
Molecular Formula	C₁₅H₁₂N₂O₂
Molecular Weight	252.27 g/mol
Melting Point	234-236 °C
¹H NMR (400 MHz, DMSO-d₆) δ (ppm)	12.10 (s, 1H), 8.15 (d, J=8.0 Hz, 1H), 7.80 (t, J=7.6 Hz, 1H), 7.65 (d, J=8.4 Hz, 1H), 7.50 (m, 3H), 7.20 (t, J=7.2 Hz, 2H), 3.85 (s, 3H)
¹³C NMR (100 MHz, DMSO-d₆) δ (ppm)	164.5, 160.2, 148.9, 140.1, 134.7, 128.9, 126.8, 125.9, 122.4, 121.3, 115.6, 55.8
MS (ESI+) m/z	253.09 [M+H]⁺
Purity (HPLC)	>98%

In Vitro Biological Evaluation

Given the prevalence of 4-hydroxyquinazoline derivatives as anticancer agents, a common primary biological evaluation involves assessing their cytotoxicity against various cancer cell lines.[20][21]

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[22][23][24]

Causality Behind Experimental Choices:

• Cell Seeding Density: The initial number of cells seeded is critical to ensure they are in the logarithmic growth phase during the assay.

• Drug Concentration Range: A wide range of concentrations is used to determine the dose-dependent effect of the compound and to calculate the IC₅₀ value (the concentration at which 50% of cell growth is inhibited).

• Incubation Time: A typical incubation period of 48-72 hours allows for the compound to exert its effect on cell proliferation.

• Controls: Positive (a known cytotoxic drug) and negative (vehicle control, e.g., DMSO) controls are essential for validating the assay results.

Detailed Protocol:

• Cell Seeding: Seed cancer cells (e.g., A549, MCF-7) in a 96-well plate at an appropriate density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds and a positive control (e.g., doxorubicin) in the cell culture medium. Add the diluted compounds to the respective wells and incubate for 48-72 hours.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours at 37 °C.

• Formazan Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO, isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value by plotting a dose-response curve.

Caption: Typical workflow for the initial biological evaluation of novel 4-hydroxyquinazoline derivatives.

Conclusion

The 4-hydroxyquinazoline scaffold remains a highly attractive starting point for the design and synthesis of novel therapeutic agents. This guide has provided a detailed framework for approaching this area of research, from rational design and synthesis to initial biological evaluation. By understanding the underlying principles and employing robust experimental protocols, researchers can effectively explore the vast chemical space of 4-hydroxyquinazoline derivatives and contribute to the discovery of new and improved medicines.

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• 24. Bioassays for anticancer activities - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Solubility Enhancement for 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine. This guide is designed for researchers, scientists, and drug development professionals to address common solubility challenges encountered during experimentation. We provide troubleshooting advice, detailed protocols, and the fundamental scientific principles behind these methods.

Troubleshooting and FAQs

This section directly addresses the most common questions and issues encountered in the laboratory.

Question 1: My 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine is not dissolving in my aqueous buffer (e.g., PBS pH 7.4). What is the first thing I should try?

Answer: The primary reason for poor aqueous solubility at neutral pH is the chemical nature of the molecule. 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine is a basic compound due to its amine groups. In neutral or alkaline solutions, it exists predominantly in its neutral, less soluble free base form.

Your first and most effective step is to adjust the pH. Lowering the pH of your aqueous solvent will protonate the basic amine groups on the quinazoline ring, forming a more soluble salt in situ. Most simple alkyl amines have pKa's in the range of 9.5 to 11.0, meaning they become protonated and more soluble in acidic conditions[1].

• Immediate Action: Add a small amount of dilute acid (e.g., 0.1 M HCl) dropwise to your suspension until the compound dissolves. Aim for a final pH between 3 and 5 as a starting point. Monitor the pH closely to avoid overly acidic conditions that could affect your experiment.

Question 2: I dissolved the compound in an organic solvent like DMSO to make a stock solution, but it precipitates when I dilute it into my aqueous experimental medium. Why is this happening?

Answer: This is a common phenomenon known as "crashing out." While dimethyl sulfoxide (DMSO) is an excellent solvent for many organic compounds, your high-concentration stock solution becomes supersaturated when diluted into an aqueous buffer where the compound is poorly soluble[2]. The DMSO percentage is no longer high enough to keep the compound in solution.

• Causality: The core issue remains the low intrinsic aqueous solubility of the compound's free base. The solution is not to simply add more DMSO (which can be toxic to cells and interfere with assays), but to increase the compound's solubility in the final aqueous medium itself.

• Troubleshooting Strategy:

  • Lower the Final DMSO Concentration: Aim for a final DMSO concentration of <0.5% in your experiment, if possible.

  • Use an Acidified Aqueous Medium: Prepare your final aqueous buffer at a lower pH (e.g., pH 5-6.5) before adding the DMSO stock. This pre-acidified environment will help keep the compound protonated and soluble upon dilution[3].

  • Change the Stock Solvent: Consider making the stock solution in a solvent system that is more compatible with your final medium, such as a co-solvent blend (see Question 4).

Question 3: Is forming a salt of the compound a better long-term strategy?

Answer: Absolutely. For consistent and reliable results, preparing a stable salt form of your active pharmaceutical ingredient (API) is a well-established and highly effective method for improving aqueous solubility and dissolution rates[4][5]. Approximately 50% of marketed small molecule drugs are administered as salts[4]. Converting the basic free base into a salt, such as a hydrochloride (HCl) or mesylate salt, can dramatically increase its solubility and simplify the preparation of aqueous solutions.

• Mechanism: Salt formation introduces ionic character to the molecule. The resulting salt has a more favorable crystal lattice energy that is more easily overcome by water molecules, leading to enhanced dissolution compared to the neutral parent compound[5][6]. A detailed protocol for preparing an HCl salt is provided in the "Detailed Protocols" section.

Question 4: I cannot significantly lower the pH for my experiment. What are my other options?

Answer: If your experimental system is pH-sensitive, co-solvency and the use of complexation agents are your best alternatives.

• Co-solvents: This technique involves using a mixture of water and one or more water-miscible organic solvents to increase the solubility of a poorly soluble drug[7][8]. These solvents reduce the polarity of the water, making it a more favorable environment for your compound[9][10].

  • Recommended Co-solvents: Polyethylene Glycol 400 (PEG 400), Propylene Glycol (PG), and ethanol are commonly used and generally have lower toxicity than DMSO[11][12].

  • Starting Point: Try preparing a stock solution in 100% PEG 400 and diluting it into your aqueous medium. Alternatively, create solvent blends such as 10% ethanol, 30% PG, and 60% water. See the "Detailed Protocols" section for a systematic approach.

• Cyclodextrins: These are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity[13]. They can encapsulate poorly soluble molecules, like your compound, forming an "inclusion complex" that has significantly improved aqueous solubility[13].

  • Common Types: Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutylether-β-cyclodextrin (SBE-β-CD) are frequently used in pharmaceutical formulations due to their high solubility and safety profiles.

Core Scientific Principles

Understanding the "why" behind these techniques is crucial for effective troubleshooting.

The Role of pH and Protonation

4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine possesses a primary amine group (-NH2) at the 2-position, which is a Brønsted-Lowry base. In an acidic environment, this amine group accepts a proton (H+) from the solvent to form a positively charged ammonium cation. This process is governed by the Henderson-Hasselbalch equation[3][14]. The charged, ionized form of the molecule is significantly more polar and, therefore, more soluble in polar solvents like water than the neutral free base.

Caption: Protonation equilibrium of the amine group.

Mechanism of Co-solvency

Water is a highly polar solvent with a strong hydrogen-bonding network. Non-polar parts of a solute molecule, like the tetrahydroquinazoline ring system, disrupt this network, which is energetically unfavorable. Co-solvents are water-miscible organic solvents that, at a molecular level, reduce the overall polarity of the solvent system. They effectively disrupt water's hydrogen bond structure, creating "pockets" that can more easily accommodate the hydrophobic regions of the solute, thereby increasing solubility[8][9].

Detailed Protocols

These protocols provide step-by-step guidance for key solubility enhancement techniques. Always start with a small amount of material to establish the best method before scaling up.

Protocol 1: Solubility Enhancement by pH Adjustment

This protocol determines the solubility of the free base in an acidic buffer.

• Prepare Buffers: Make a series of biologically relevant buffers (e.g., citrate or acetate buffers) at various pH values (e.g., pH 3.0, 4.0, 5.0, 6.0, and 7.4).

• Add Compound: To 1 mL of each buffer in separate vials, add a pre-weighed amount of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine (e.g., 1-2 mg, ensure some solid remains undissolved to create a saturated solution).

• Equilibrate: Tightly cap the vials and place them on a shaker or rotator at a constant temperature (e.g., 25°C or 37°C) for 24 hours to ensure equilibrium is reached.

• Separate Solid: Centrifuge the vials at high speed (e.g., 14,000 rpm for 10 minutes) to pellet the undissolved solid.

• Quantify: Carefully remove an aliquot of the clear supernatant. Dilute it with an appropriate mobile phase and quantify the concentration of the dissolved compound using a validated analytical method like HPLC-UV.

• Analyze: Plot the measured solubility (e.g., in µg/mL or µM) against the pH to determine the optimal pH range for your experiments.

Protocol 2: Preparation of a Hydrochloride (HCl) Salt

This protocol creates a more soluble HCl salt form of the compound for easier handling.

• Dissolve Free Base: Dissolve a known quantity of the free base in a minimal amount of a suitable anhydrous organic solvent in which the free base is soluble but the HCl salt is not (e.g., Diethyl Ether, Isopropanol, or Ethyl Acetate).

• Prepare HCl Solution: Use a commercially available solution of HCl in a compatible solvent (e.g., 2 M HCl in Diethyl Ether).

• Acidification: While stirring the solution of the free base, add the HCl solution dropwise (approximately 1.0 to 1.1 molar equivalents).

• Precipitation: The HCl salt will typically precipitate out of the solution as a solid. Continue stirring for 30-60 minutes at room temperature or on ice to maximize precipitation.

• Isolate Salt: Collect the solid precipitate by vacuum filtration.

• Wash and Dry: Wash the collected solid with a small amount of the cold anhydrous solvent (e.g., diethyl ether) to remove any unreacted starting material. Dry the resulting salt under vacuum.

• Verification: Confirm the salt formation and purity using analytical techniques (e.g., melting point, NMR, or elemental analysis). Test the aqueous solubility of the newly formed salt compared to the free base.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. quora.com [quora.com]
• 3. Accuracy of calculated pH-dependent aqueous drug solubility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. pharmasalmanac.com [pharmasalmanac.com]
• 6. API Salt Selection: A Classical but Evolving Approach in Modern Drug Development | GSC Biological and Pharmaceutical Sciences [gsconlinepress.com]
• 7. wisdomlib.org [wisdomlib.org]
• 8. How does co-solvency increase solubility | Filo [askfilo.com]
• 9. Application of cosolvency and cocrystallization approach to enhance acyclovir solubility - PMC [pmc.ncbi.nlm.nih.gov]
• 10. bepls.com [bepls.com]
• 11. scispace.com [scispace.com]
• 12. ijpsjournal.com [ijpsjournal.com]
• 13. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Optimizing the Synthesis Yield of Tetrahydroquinazoline Analogs

Welcome to the Technical Support Center for the synthesis of tetrahydroquinazoline analogs. This guide is designed for researchers, scientists, and professionals in drug development. Here, we address common challenges encountered during the synthesis of this important heterocyclic scaffold, providing in-depth troubleshooting advice and frequently asked questions to help you optimize your reaction yields and obtain high-purity products.

I. Troubleshooting Guide: From Low Yields to Impure Products

This section addresses specific experimental issues in a question-and-answer format, providing causal explanations and actionable solutions.

Issue 1: Low or No Product Formation

Question: I've assembled my reaction with 2-aminobenzylamine and a substituted cyclohexanone, but upon workup and analysis (TLC/LC-MS), I'm seeing very little or none of my desired tetrahydroquinazoline product. What are the likely causes and how can I fix this?

Answer:

Low or no product formation is a common issue that can typically be traced back to one of three main areas: the quality of your starting materials, the reaction conditions, or catalyst/reagent activity.

Diagnostic Workflow:

• Verify Starting Material Purity: The quality of your starting materials is paramount. Impurities can introduce side reactions that consume reactants and lower your yield.[1]

  • 2-Aminobenzylamine: This reactant is susceptible to oxidation. If it has darkened in color, it may have degraded. Purity can be checked by NMR or melting point.

  • Carbonyl Compound (Aldehyde/Ketone): Aldehydes are prone to oxidation to carboxylic acids and self-condensation.[2] Ketones can also undergo self-condensation, especially under harsh basic or acidic conditions.[2] It is recommended to use freshly distilled or purified carbonyl compounds.

• Optimize Reaction Conditions:

  • Temperature: Many syntheses of quinazoline derivatives require heating to overcome the activation energy barrier. If your reaction is being run at room temperature, consider a stepwise increase in temperature (e.g., 50 °C, 80 °C, 120 °C) while monitoring the reaction progress by TLC.[1] However, be aware that excessive heat can lead to the formation of byproducts or degradation of the product.

  • Solvent: The polarity of the solvent can significantly influence the reaction's success. For the synthesis of related quinazoline structures, polar aprotic solvents like DMF and DMSO have been shown to be effective, while non-polar solvents like toluene may be less so.[3] A solvent screening with small-scale reactions is a practical approach to identify the optimal medium for your specific analog.[1]

• Evaluate Catalyst/Reagent Activity:

  • Catalyst Choice: While some tetrahydroquinazoline syntheses can proceed without a catalyst, many are facilitated by an acid or metal catalyst. For instance, iridium-catalyzed reactions have been shown to produce good yields. If you are using a catalyst, ensure it is active and has not been poisoned by impurities in your starting materials or solvent.

  • Dehydrating Agent: The cyclization step involves the elimination of water. If this is not efficiently removed, the equilibrium may not favor product formation. The use of a dehydrating agent or a Dean-Stark apparatus can be beneficial.

Issue 2: Presence of Multiple Spots on TLC, Indicating a Mixture of Products

Question: My reaction seems to have worked, but the TLC plate shows multiple spots, including one that I suspect is my product. What are the likely side products and how can I minimize their formation?

Answer:

The formation of multiple products is often due to side reactions running in parallel to your main synthesis. For tetrahydroquinazoline synthesis, the most common side products are the partially oxidized dihydroquinazoline and the fully aromatized quinazoline.

Common Side Reactions and Byproducts:

• Over-oxidation: The tetrahydroquinazoline ring system can be susceptible to oxidation, leading to the formation of dihydroquinazoline and ultimately the fully aromatic quinazoline. This is particularly prevalent if the reaction is exposed to air for extended periods at elevated temperatures.

  • Mitigation Strategy: Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can significantly reduce the formation of these oxidized byproducts.[4]

• Self-Condensation of Carbonyl Compound: As mentioned previously, aldehydes and ketones can undergo self-condensation reactions, especially in the presence of acid or base catalysts, leading to aldol-type byproducts.[2]

  • Mitigation Strategy: Slow addition of the carbonyl compound to the reaction mixture can help to minimize its concentration at any given time, thus disfavoring self-condensation.

Troubleshooting Decision Tree:

Caption: Troubleshooting multiple products.

Issue 3: Difficulty in Purifying the Tetrahydroquinazoline Analog

Question: I have a crude product that contains my desired tetrahydroquinazoline, but I'm struggling to purify it by column chromatography. Are there any specific challenges with this class of compounds?

Answer:

Purification of tetrahydroquinazoline analogs can indeed be challenging due to the basic nature of the nitrogen atoms and the potential for on-column degradation.

Purification Challenges and Solutions:

• Tailing on Silica Gel: The basic nitrogen atoms in the tetrahydroquinazoline ring can interact strongly with the acidic silanol groups on the surface of silica gel, leading to significant peak tailing during column chromatography.

  • Solution: Deactivate the silica gel by pre-treating it with a solvent system containing a small amount of a volatile base, such as triethylamine (typically 0.5-1%). This will cap the acidic sites and improve the peak shape. Alternatively, using a different stationary phase like alumina can be effective.[1]

• On-Column Degradation: If the crude product contains residual acid from the reaction, this can lead to degradation of the tetrahydroquinazoline on the silica gel column.

  • Solution: Perform a basic aqueous wash (e.g., with saturated sodium bicarbonate solution) of the crude product before subjecting it to column chromatography to remove any residual acid.

• Separation from Closely Related Impurities: Separating the desired tetrahydroquinazoline from the dihydro- and fully aromatic quinazoline analogs can be difficult due to their similar polarities.

  • Solution: A careful selection of the eluent system is crucial. A gradient elution, starting with a non-polar solvent system and gradually increasing the polarity, can often provide the necessary resolution. For very challenging separations, techniques like high-speed counter-current chromatography (HSCCC) may be more effective.[5]

II. Frequently Asked Questions (FAQs)

Q1: What is the general reaction mechanism for the synthesis of tetrahydroquinazolines from a 2-aminobenzylamine and a ketone?

The reaction proceeds through a two-step sequence:

• Iminium Ion Formation: The primary amino group of the 2-aminobenzylamine attacks the carbonyl carbon of the ketone to form a hemiaminal intermediate. This intermediate then loses a molecule of water to form an iminium ion.

• Intramolecular Cyclization: The pendant aniline nitrogen then acts as a nucleophile, attacking the electrophilic carbon of the iminium ion in an intramolecular fashion to form the six-membered tetrahydroquinazoline ring.

Caption: General reaction mechanism.

Q2: How do electron-donating or electron-withdrawing groups on the starting materials affect the reaction?

The electronic nature of the substituents on both the 2-aminobenzylamine and the carbonyl compound can have a significant impact on the reaction rate and yield.

• On the 2-aminobenzylamine:

  • Electron-donating groups (EDGs) on the aromatic ring will increase the nucleophilicity of the aniline nitrogen, which can facilitate the final cyclization step.

  • Electron-withdrawing groups (EWGs) will decrease the nucleophilicity of the aniline nitrogen, potentially slowing down the cyclization.

• On the Carbonyl Compound:

  • Electron-withdrawing groups near the carbonyl group will make the carbonyl carbon more electrophilic and more susceptible to nucleophilic attack by the amine, potentially speeding up the initial iminium ion formation.

  • Electron-donating groups will have the opposite effect, making the carbonyl carbon less electrophilic.

Q3: Are there any "greener" synthesis alternatives to consider?

Yes, several approaches can make the synthesis of tetrahydroquinazoline analogs more environmentally friendly.

• Catalyst-free conditions: Some syntheses can be performed without a catalyst, reducing waste.

• Microwave-assisted synthesis: This technique can often reduce reaction times and improve yields, leading to a more efficient process.[6]

• Alternative Solvents: The use of greener solvents, such as water or ethanol, should be explored where possible.[1]

III. Experimental Protocols

General Protocol for the Synthesis of a Tetrahydroquinazoline Analog

This protocol is a general guideline and may require optimization for specific substrates.

• To a solution of 2-aminobenzylamine (1.0 eq) in a suitable solvent (e.g., ethanol, DMF), add the ketone or aldehyde (1.1 eq).

• If using a catalyst, add it at this stage (e.g., a catalytic amount of a Brønsted or Lewis acid).

• Heat the reaction mixture to the desired temperature (e.g., reflux) and monitor the progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with a saturated aqueous solution of sodium bicarbonate, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (pre-treated with 1% triethylamine) using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Protocol for Monitoring the Reaction by Thin-Layer Chromatography (TLC)

• Prepare a TLC chamber with a suitable solvent system (e.g., 30% ethyl acetate in hexanes).

• On a silica gel TLC plate, spot the starting materials (2-aminobenzylamine and the carbonyl compound) and a co-spot of both.

• Take a small aliquot of the reaction mixture with a capillary tube and spot it on the TLC plate.

• Develop the plate in the TLC chamber.

• Visualize the spots under UV light and/or by staining with an appropriate agent (e.g., potassium permanganate).

• The formation of a new spot with a different Rf value from the starting materials indicates product formation. The disappearance of the starting material spots indicates reaction progression.

IV. Data Presentation

Table 1: Comparison of Reaction Conditions on the Yield of a Model Tetrahydroquinazoline Synthesis

Entry	Solvent	Temperature (°C)	Catalyst (mol%)	Time (h)	Yield (%)
1	Toluene	110	None	12	35
2	Ethanol	78	p-TSA (10)	8	65
3	DMF	120	None	6	78
4	DMF	120	p-TSA (10)	4	85

Yields are for a model reaction and will vary depending on the specific substrates used.

V. References

• El-Sayed, M. A. A., & Ananikov, V. P. (2018). Green synthesis of some tetrahydroquinoline derivatives and evaluation as anticancer agents. Arabian Journal of Chemistry, 11(8), 1236-1247. [Link]

• Jamieson, S., & Harrison, A. (2022). Rapid method development to overcome challenges of bi-specific antibody purification. Lonza. [Link]

• Rahman, M. M., et al. (2019). Recent advances and prospects in the organocatalytic synthesis of quinazolinones. Frontiers in Chemistry, 7, 63. [Link]

• O'Brien, N. S., & McCluskey, A. (2020). Novel, Potent, and Druglike Tetrahydroquinazoline Inhibitor That Is Highly Selective for Human Topoisomerase II α over β. Journal of Medicinal Chemistry, 63(21), 12856-12872. [Link]

• ResearchGate. (n.d.). Reaction mechanism involved in synthesis of starting material. [Link]

• Zhang, Y., et al. (2015). Quinazoline derivatives: synthesis and bioactivities. Molecules, 20(8), 14764-14797. [Link]

• Bunce, R. A., et al. (2013). Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions. Molecules, 18(9), 11023-11051. [Link]

• ICH. (2018). ICH Q11 Questions & Answers – Selection & Justification of Starting Materials. [Link]

• Khan, I., et al. (2016). Microwave-Assisted Synthesis of Quinazolines and Quinazolinones: An Overview. Molecules, 21(1), 89. [Link]

• Wang, C., et al. (2021). Enantiodivergent Synthesis of Chiral Tetrahydroquinoline Derivatives via Ir-Catalyzed Asymmetric Hydrogenation: Solvent-Dependent Enantioselective Control and Mechanistic Investigations. ACS Catalysis, 11(12), 7226-7236. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of tetrahydroquinazolines. [Link]

• ResearchGate. (n.d.). Effects of Solvent and Temperature on Reaction Outcome. [Link]

• Chen, J., et al. (2021). Current trends and challenges in the downstream purification of bispecific antibodies. Antibody Therapeutics, 4(2), 85-96. [Link]

• Government of Israel. (2019). Starting Materials and Source Materials. [Link]

• Kumar, A., et al. (2014). Synthesis of Sulfonamide Derived from New Tetrahydroquinazoline Derivatives via Intramolecular cyclization. Journal of Chemistry, 2014, 473528. [Link]

• El-Gazzar, A. R. B. A., et al. (2020). Synthesis, Antiproliferative, and Antioxidant Evaluation of 2-Pentylquinazolin-4(3H)-one(thione) Derivatives with DFT Study. Molecules, 25(23), 5727. [Link]

• Drug Development and Delivery. (n.d.). PURIFICATION STRATEGIES - Purification at Scale: Overcoming Chromatography Challenges for Advanced Modalities. [Link]

• FDA. (2018). Q11 Development and Manufacture of Drug Substances (Chemical Entities and Biotechnological/Biological Entities) Questions and Answers. [Link]

• Faheem, et al. (2021). Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. RSC Advances, 11(21), 12254-12287. [Link]

• Rizk, E. K. (2018). Current Organic Chemistry. Jazan University. [Link]

• Wang, Y., et al. (2023). Catalytic Selective 1,2-Reduction of Quinolines by Dinuclear Rare Earth Metal Alkyl Complexes. Organic Letters, 25(4), 634-639. [Link]

• Pharmaceutical Technology. (2009). Drug Substance Starting Material Selection. [Link]

Sources

• 1. Frontiers | Metal-Free Synthesis of 2-Substituted Quinazolines via Green Oxidation of o-Aminobenzylamines: Practical Construction of N-Containing Heterocycles Based on a Salicylic Acid-Catalyzed Oxidation System [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Preparative separation and purification of four cis-trans isomers of coumaroylspermidine analogs from safflower by high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Different catalytic approaches of Friedländer synthesis of quinolines - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Crystallization of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine

Welcome to the technical support center for the crystallization of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the crystallization of this compound. By understanding the underlying principles and following these troubleshooting steps, you can achieve a robust and reproducible crystallization process, leading to a crystalline product with the desired purity, yield, and solid-state properties.

Frequently Asked Questions (FAQs)

Q1: What are the initial recommended solvents for the crystallization of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine?

A1: Due to the amine functionality and the aromatic quinazoline core, a good starting point for solvent screening includes polar protic and aprotic solvents. Based on general principles for amine compounds, consider the following:

• Alcohols (e.g., ethanol, isopropanol): Often provide good solubility at elevated temperatures and lower solubility at room temperature, which is ideal for cooling crystallization.

• Acetonitrile: A versatile solvent that can be effective for crystallizing amine-containing compounds.

• Esters (e.g., ethyl acetate): Can be a good choice, potentially in combination with a less polar co-solvent.

• Ketones (e.g., acetone): Another potential solvent, though its lower boiling point might lead to rapid evaporation and crashing out.

A solvent or solvent mixture should be chosen where the compound has high solubility at high temperatures and low solubility at low temperatures.

Q2: My compound is an amine. Should I consider pH adjustment or salt formation for crystallization?

A2: Absolutely. Amines can often be challenging to crystallize as the free base.[1] Converting the amine to a salt, such as a hydrochloride (HCl) salt, can significantly improve its crystallinity.[1][2] This is a common and highly effective strategy in pharmaceutical development. The salt form often exhibits a more rigid crystal lattice and different solubility properties, which can be advantageous for crystallization. You can try dissolving the amine in a suitable solvent and then adding a solution of HCl in an ether like diethyl ether to precipitate the salt.[2] The pH of the crystallization medium can also influence the outcome, especially in aqueous systems.[3][4]

Q3: What is "oiling out," and why might it happen with this compound?

A3: "Oiling out," or liquid-liquid phase separation, is a common problem in crystallization where the solute comes out of solution as a liquid oil instead of a solid crystal.[5][6][7] This can occur if the solution is highly supersaturated, if the compound has a low melting point, or if impurities are present that depress the melting point.[5] For 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine, oiling out could be triggered by rapid cooling or the use of a solvent in which the compound is excessively soluble at the crystallization temperature.

Troubleshooting Guides

Issue 1: The Compound Fails to Crystallize and Remains in Solution

Symptoms:

• After cooling, the solution remains clear with no solid formation.

Causality and Solutions:

This issue arises from either using too much solvent or choosing a solvent in which the compound is too soluble even at low temperatures.

Workflow for Troubleshooting:

Caption: Troubleshooting workflow for failure to crystallize.

Detailed Steps:

• Concentrate the Solution: If too much solvent was used, gently heat the solution to evaporate a portion of the solvent and then allow it to cool again.[5] You can test for saturation by dipping a glass rod in the solution and seeing if a solid film forms upon drying.[5]

• Induce Nucleation:

  • Scratching: Use a glass rod to scratch the inner surface of the flask at the meniscus. The microscopic scratches can provide nucleation sites.[5]

  • Seeding: If you have a small amount of solid material, add a tiny crystal (a "seed") to the solution.[5][8][9] This provides a template for crystal growth and is a highly effective method.[10][11]

• Anti-Solvent Addition: If the compound is highly soluble in your chosen solvent, you can try adding an "anti-solvent" – a solvent in which the compound is insoluble – dropwise until the solution becomes turbid, then gently heat until it clarifies and allow it to cool slowly.

• Re-evaluate Solvent System: If the above steps fail, a different solvent or solvent mixture is likely needed. Refer to the solvent screening protocol below.

Issue 2: The Compound "Oils Out" Instead of Crystallizing

Symptoms:

• A liquid, often viscous and oily, separates from the solution upon cooling.

Causality and Solutions:

Oiling out occurs when the supersaturation is too high, causing the solute to separate as a liquid phase because the temperature is above the melting point of the solid in that solvent system.[5] High impurity levels can also lower the melting point and promote oiling out.[5]

Workflow for Troubleshooting Oiling Out:

Caption: Troubleshooting workflow for oiling out.

Detailed Steps:

• Reduce Supersaturation:

  • Add More Solvent: Re-heat the mixture until the oil redissolves, then add a small amount of additional solvent to decrease the concentration.[5]

  • Slow Cooling: Allow the solution to cool much more slowly. A slower cooling rate reduces the level of supersaturation at any given time, giving the molecules more time to arrange into a crystal lattice.

• Lower the Crystallization Temperature: If possible, try to achieve crystallization at a lower temperature where the product is more likely to be a solid. This might involve placing the solution in a colder environment (e.g., a refrigerator or freezer).

• Seeding: Add seed crystals at a temperature just above the point where oiling out occurs. This can encourage crystallization before the oiling-out temperature is reached.[6]

• Change the Solvent: A different solvent system may have a more favorable solubility curve that avoids the conditions leading to oiling out.

• Purification: If impurities are suspected, consider treating the hot solution with activated charcoal to remove colored or highly polar impurities before filtering and cooling.[5]

Issue 3: Poor Crystal Quality (Needles, Plates, or Amorphous Solid)

Symptoms:

• The resulting solid is not well-defined crystalline material, which can lead to issues with filtration, drying, and purity.

Causality and Solutions:

Rapid crystallization often leads to the inclusion of impurities and the formation of small, poorly-defined crystals.[5] The choice of solvent can also significantly influence crystal habit.

Data on Solvent Effects on Crystal Habit (General Observations):

Solvent Property	Potential Impact on Crystal Habit
High Polarity	Can lead to the formation of more compact, well-defined crystals.
Low Polarity	May result in needle-like or plate-like crystals.
High Viscosity	Can slow down crystal growth, potentially leading to larger, more perfect crystals if cooling is slow.

Detailed Steps to Improve Crystal Quality:

• Slow Down the Crystallization Rate:

  • Slower Cooling: A slower cooling profile is one of the most effective ways to improve crystal quality.[12] Consider a stepwise or ramped cooling profile.

  • Use More Solvent: Dissolving the compound in a slightly larger volume of hot solvent will mean that the solution becomes saturated at a lower temperature, slowing down the initial crystallization.[5]

• Solvent System Optimization: Experiment with different solvents or solvent mixtures. Sometimes, adding a small amount of a co-solvent can dramatically alter the crystal habit.

• Slurry Experiment: If you have an amorphous solid or poorly formed crystals, you can try a slurry experiment. Suspend the solid in a solvent in which it is only slightly soluble and stir for an extended period (hours to days). This can allow for the gradual conversion to a more stable, crystalline form.

Experimental Protocols

Protocol 1: Systematic Solvent Screening

• Place a small amount (e.g., 10-20 mg) of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine into several different vials.

• To each vial, add a different solvent (e.g., ethanol, acetonitrile, ethyl acetate, toluene, water) dropwise at room temperature, agitating after each addition. Note the solubility at room temperature.

• For solvents in which the compound is sparingly soluble at room temperature, gently heat the vial while continuing to add the solvent dropwise until the solid dissolves.

• Allow the vials that formed a clear solution upon heating to cool slowly to room temperature, and then place them in an ice bath or refrigerator.

• Observe which solvents yield crystalline material. The ideal solvent will dissolve the compound when hot but result in good crystal formation upon cooling.

Protocol 2: Controlled Cooling Crystallization

• Dissolve the crude 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine in the minimum amount of the chosen hot solvent.

• If the solution has colored impurities, you may add a small amount of activated charcoal and heat for a few minutes.

• Filter the hot solution through a pre-heated funnel with fluted filter paper to remove any insoluble impurities or charcoal.

• Cover the flask and allow it to cool slowly and undisturbed to room temperature. Insulating the flask can promote slower cooling.

• Once at room temperature, you can further cool the flask in an ice bath to maximize the yield.

• Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry.

References

• 3.6F: Troubleshooting - Chemistry LibreTexts. (2022). Retrieved from [Link]

• Tips & Tricks: Recrystallization - Department of Chemistry : University of Rochester. (n.d.). Retrieved from [Link]

• (PDF) Synthesis of Novel Derivatives of 5,6,7,8-Tetrahydroquinazolines Using α-Aminoamidines and In Silico Screening of Their Biological Activity - ResearchGate. (2022). Retrieved from [Link]

• Chiral 8-Amino-5,6,7,8-tetrahydroquinoline Derivatives in Metal Catalysts for the Asymmetric Transfer Hydrogenation of 1-Aryl Substituted-3,4-dihydroisoquinolines as Alkaloids Precursors - MDPI. (n.d.). Retrieved from [Link]

• Synthesis of Novel Derivatives of 5,6,7,8-Tetrahydroquinazolines Using α-Aminoamidines and In Silico Screening of Their Biological Activity - MDPI. (2022). Retrieved from [Link]

• (6s)-6-Methyl-5,6,7,8-Tetrahydroquinazoline-2,4-Diamine - PubChem. (n.d.). Retrieved from [Link]

• Synthesis of Novel Derivatives of 5,6,7,8-Tetrahydroquinazolines Using α-Aminoamidines and In Silico Screening of Their Biological Activity - PMC - NIH. (2022). Retrieved from [Link]

• Predicting the Effect of Chemical Factors on the pH of Crystallization Trials - PMC - NIH. (2020). Retrieved from [Link]

• Screening solvent–amine combinations. a) Chemical structure of the... - ResearchGate. (n.d.). Retrieved from [Link]

• Crystallisation Behaviour of Pharmaceutical Compounds Confined within Mesoporous Silicon - PMC - NIH. (n.d.). Retrieved from [Link]

• Cooling Crystallization with Complex Temperature Profiles on a Quasi-Continuous and Modular Plant - MDPI. (n.d.). Retrieved from [Link]

• Oiling Out in Crystallization - Mettler Toledo. (n.d.). Retrieved from [Link]

• Control of crystal size distribution in continuous cooling crystallization using non-isothermal Taylor vortex - CrystEngComm (RSC Publishing). (2015). Retrieved from [Link]

• Trichloroacetic acid fueled practical amine purifications - Beilstein Journals. (2022). Retrieved from [Link]

• Seeding - Hampton Research. (n.d.). Retrieved from [Link]

• Pharmaceutical Crystallization in drug development - Syrris. (n.d.). Retrieved from [Link]

• (PDF) The effect of pH changes on the crystallization of calcium salts in solutions with an ion composition corresponding to that in the distal tubule - ResearchGate. (n.d.). Retrieved from [Link]

• Effect of Liquid-Liquid Phase Separation During Crystallization - LUTPub. (2018). Retrieved from [Link]

• How to recrystallization amine compound and it is not soluble in common organic solvents. (2021). Retrieved from [Link]

• Amine workup : r/Chempros - Reddit. (2024). Retrieved from [Link]

• Crystal-seeding - Diamond Light Source. (n.d.). Retrieved from [Link]

• Novel, Potent, and Druglike Tetrahydroquinazoline Inhibitor That Is Highly Selective for Human Topoisomerase II α over β | Journal of Medicinal Chemistry - ACS Publications. (2020). Retrieved from [Link]

• Crystallization of para-aminobenzoic acid forms from specific solvents - RSC Publishing. (2015). Retrieved from [Link]

• Cooling profiles followed in batch cooling crystallizations. - ResearchGate. (n.d.). Retrieved from [Link]

• Operation Strategy for Avoiding Oiling‐Out During the Anti‐Solvent Crystallization Based on Ternary Phase Diagram | Request PDF - ResearchGate. (2022). Retrieved from [Link]

• Problems, potentials and future of industrial crystallization - Hep Journals. (n.d.). Retrieved from [Link]

• Investigation of Operation Strategy Based on Solution pH for Improving the Crystal Quality Formed during Reactive Crystallization of l-Aspartic Acid | ACS Omega - ACS Publications. (2022). Retrieved from [Link]

• Optimizing Batch Crystallization Cooling Profiles: The Design of Dynamic Experiments Approach. (n.d.). Retrieved from [Link]

• Troubleshooting Amine Unit Simulations. (2008). Retrieved from [Link]

• Factors which affect the crystallization of a drug substance - ResearchGate. (n.d.). Retrieved from [Link]

• (PDF) Seeding in Crystallisation - ResearchGate. (n.d.). Retrieved from [Link]

• Reagents & Solvents: Solvents for Recrystallization - Department of Chemistry : University of Rochester. (n.d.). Retrieved from [Link]

• Nonclassical 2,4-diamino-6-(aminomethyl)-5,6,7,8-tetrahydroquinazoline antifolates. (n.d.). Retrieved from [Link]

• pH-Dependent Crystallization of 2-, 4-, 5-, and 6-Hydroxynicotinic Acids in Aqueous Media. (2023). Retrieved from [Link]

• Control your crystallization parameters. (2018). Retrieved from [Link]

• Crystals and Crystallization in Drug Delivery Design - ACS Publications. (2021). Retrieved from [Link]

• Progress and Opportunities of Seeding Technique in Crystallization Processes - White Rose Research Online. (n.d.). Retrieved from [Link]

• Synthesis of chiral 2-methyl-5,6,7,8-tetrahydroquinolines from naturally occurring monoterpenes - ResearchGate. (2004). Retrieved from [Link]

• Cocktail-Solvent Screening to Enhance Solubility, Increase Crystal Yield, and Induce Polymorphs | Pharmaceutical Technology. (n.d.). Retrieved from [Link]

• How Does Seeding Help Crystallization? - Chemistry For Everyone - YouTube. (2024). Retrieved from [Link]

• (PDF) Biological Properties of New Chiral 2-Methyl-5,6,7,8-tetrahydroquinolin-8-amine-based Compounds - ResearchGate. (n.d.). Retrieved from [Link]

• An investigation of the effects of varying pH on protein crystallization screening - CrystEngComm (RSC Publishing). (n.d.). Retrieved from [Link]

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Technical Support Center: Enhancing the Metabolic Stability of Tetrahydroquinazoline Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals working with tetrahydroquinazoline derivatives. This guide is designed to provide expert insights, practical troubleshooting advice, and detailed protocols to help you navigate the challenges of optimizing the metabolic stability of your compounds.

Frequently Asked Questions (FAQs)

Q1: What is metabolic stability and why is it a critical parameter in drug discovery?

A: Metabolic stability refers to a drug candidate's susceptibility to biotransformation by drug-metabolizing enzymes.[1] This stability is a crucial determinant of a compound's pharmacokinetic profile, influencing its half-life, oral bioavailability, and potential for drug-drug interactions.[2][3] A compound that is metabolized too quickly will be cleared from the body rapidly, potentially failing to achieve therapeutic concentrations at its target. Conversely, a compound that is too stable might accumulate and cause toxicity. Therefore, optimizing metabolic stability is essential for developing a safe and effective drug with a convenient dosing regimen.[2]

Q2: What are the primary metabolic pathways for tetrahydroquinazoline derivatives?

A: Tetrahydroquinazolines, as nitrogen-containing heterocyclic compounds, are subject to several metabolic pathways. The primary routes are often mediated by Cytochrome P450 (CYP) enzymes, which are responsible for the majority of Phase I oxidative metabolism for many drugs.[4][5][6]

Common metabolic transformations for this scaffold can include:

• Oxidation: Aromatic hydroxylation on the quinazoline ring system, N-dealkylation if alkyl groups are present on the nitrogen atoms, and oxidation of alkyl substituents.

• Phase II Conjugation: Following Phase I oxidation, the resulting metabolites can be further modified by Phase II enzymes, which attach endogenous molecules to facilitate excretion.[1] This can include glucuronidation or sulfation of newly introduced hydroxyl groups.

It is also important to consider metabolism by non-CYP enzymes, such as aldehyde oxidase (AO), which can be a significant clearance pathway for nitrogen-containing heterocycles.[1]

Q3: What are the most common in vitro models to assess metabolic stability, and what are their pros and cons?

A: The most common in vitro systems are derived from the liver, the primary site of drug metabolism.[7] The choice of system depends on the stage of drug discovery and the specific questions being asked.

In Vitro System	Description	Pros	Cons
Liver Microsomes	Vesicles of the endoplasmic reticulum isolated from homogenized liver cells.[2]	- Readily available and easy to use.[2]- Cost-effective for high-throughput screening.- Rich in Phase I CYP enzymes.[8]	- Lack Phase II enzymes (except for some UGTs).[2]- Do not contain soluble enzymes like aldehyde oxidase (AO).- May not fully reflect the complexity of a whole cell.
Liver S9 Fraction	A supernatant fraction of liver homogenate containing both microsomes and cytosolic enzymes.[1]	- Contains both Phase I (microsomal) and Phase II (cytosolic) enzymes.[1]- Useful for studying the interplay between different metabolic pathways.	- Co-factor requirements can be complex.- Generally lower specific enzyme activity compared to microsomes.
Hepatocytes	Intact, viable liver cells.[2]	- The "gold standard" in vitro model, containing a full complement of Phase I, Phase II, and transporter proteins.[9]- Provides a more physiologically relevant environment.[2]	- More expensive and have a shorter shelf life.- Assay protocols are more complex.- Can have significant donor-to-donor variability.

Q4: What are "metabolic soft spots" and how can they be identified?

A: A "metabolic soft spot" is a specific position on a molecule that is particularly vulnerable to enzymatic degradation. Identifying these labile sites is key to improving metabolic stability. Further studies have identified the 1st position of the related tetrahydroisoquinoline (THIQ) scaffold as a common soft spot for metabolization.[10]

Identification involves:

• Metabolite Identification Studies: Incubating the parent compound in a relevant in vitro system (like liver microsomes or hepatocytes) and using high-resolution mass spectrometry (LC-MS/MS) to detect and structurally characterize the metabolites formed.[11]

• Computational Modeling: In silico tools can predict which sites on a molecule are most likely to be metabolized by specific CYP enzymes.

Once identified, these soft spots can be modified to block or slow down metabolism.

Troubleshooting Guide

This section addresses common issues encountered during metabolic stability assays with tetrahydroquinazoline derivatives.

Problem 1: High Variability and Poor Reproducibility in Assay Results

• Symptom: You observe significant well-to-well or day-to-day differences in the calculated half-life (t½) or intrinsic clearance (CLint) for the same compound.

• Potential Causes & Solutions:

  • Enzyme Inactivation: Liver microsomes and hepatocytes are temperature-sensitive.

    • Solution: Ensure enzymes are thawed rapidly in a 37°C water bath immediately before use and kept on ice at all times.[12] Avoid repeated freeze-thaw cycles. Always run a positive control compound with known metabolic characteristics (e.g., Verapamil, Testosterone) to confirm enzyme activity.

  • Inconsistent Pipetting: Small errors in pipetting the compound, cofactors (NADPH), or enzymes can lead to large variations.

    • Solution: Use calibrated pipettes and perform careful, consistent pipetting. For microsomal assays, pre-mixing the buffer, microsomes, and test compound before initiating the reaction with NADPH can improve consistency.

  • Solvent Effects: The concentration of organic solvents like DMSO used to dissolve the test compound can inhibit enzyme activity.

    • Solution: Keep the final concentration of the organic solvent in the incubation low, typically ≤0.1% DMSO.[9] Ensure the solvent concentration is consistent across all wells, including controls.

  • Analytical Method Variability: Issues with the LC-MS/MS analysis can be mistaken for assay variability.

    • Solution: Ensure the analytical method is validated for precision and accuracy.[13] Use a stable, appropriate internal standard to account for variations in sample processing and instrument response. Check for matrix effects by comparing the response of the analyte in the matrix versus a clean solvent.

Problem 2: Unexpectedly Rapid Metabolism of a Tetrahydroquinazoline Derivative

• Symptom: The compound disappears almost completely within the first few minutes of the incubation, making it difficult to calculate an accurate half-life.

• Potential Causes & Solutions:

  • Highly Labile "Soft Spot": The compound may have a site that is extremely susceptible to CYP-mediated oxidation.

    • Solution:

      • Metabolite ID: Perform a metabolite identification study to pinpoint the site of metabolism.

      • Structural Modification: Once the soft spot is known, modify the structure to enhance stability. Common strategies include:

        • Blocking with Fluorine/Deuterium: Replacing a metabolically labile hydrogen atom with fluorine or deuterium can strengthen the C-H bond, slowing down oxidation.[2][14] Incorporating trifluoromethyl groups has been shown to enhance potency and interactions in some quinoline derivatives.[15]

        • Introducing Steric Hindrance: Adding a bulky group near the metabolic soft spot can physically block the enzyme's access to that site.

        • Modifying Electronics: Adding electron-withdrawing groups can deactivate an aromatic ring, making it less prone to oxidation.[14]

  • Non-CYP Mediated Metabolism: The clearance may be driven by enzymes present in the cytosol, such as aldehyde oxidase (AO), which are not active in standard microsomal assays without the necessary cofactors.

    • Solution: Test the compound's stability in an S9 fraction or liver cytosol assay, which contain these cytosolic enzymes.[1] If the compound is stable in microsomes but labile in S9 or cytosol, AO metabolism is a likely culprit.

Problem 3: Compound Appears Too Stable (No Metabolism Observed)

• Symptom: The concentration of the parent compound does not decrease over the course of the incubation.

• Potential Causes & Solutions:

  • Inactive Enzymes: The metabolic system may not be active.

    • Solution: Always include a positive control compound that is known to be metabolized quickly. If the control is also stable, the issue lies with the enzymes or cofactors. Prepare fresh NADPH solutions, as it can degrade over time.

  • Non-Enzymatic Instability: The compound may be degrading chemically in the buffer or binding non-specifically to the plate or protein.

    • Solution: Run a control incubation without the NADPH cofactor (for microsomes) or with heat-inactivated enzymes.[9] If the compound concentration still decreases, it indicates non-enzymatic degradation or binding. Comparing the T0 sample concentration to a buffer-only standard can help assess recovery.

  • Insufficient Assay Sensitivity: The rate of metabolism might be too slow to detect within the standard incubation time.

    • Solution: Increase the incubation time (e.g., up to 4 hours for hepatocytes) or increase the protein concentration. Ensure your analytical method has a sufficiently low limit of quantification (LLOQ) to detect small changes in concentration.

Visualized Workflows and Pathways

Experimental Workflow for Metabolic Stability Assessment

This diagram outlines the general process from initial screening to lead optimization.

Caption: A typical workflow for evaluating and optimizing metabolic stability.

Troubleshooting Decision Tree for High Metabolism

Use this tree to diagnose the cause of unexpectedly rapid compound clearance.

Caption: A decision tree for troubleshooting high metabolic clearance.

Key Experimental Protocols

Protocol 1: Human Liver Microsomal (HLM) Stability Assay

This protocol provides a framework for determining the in vitro half-life of a tetrahydroquinazoline derivative.

1. Reagents & Materials:

• Test Compound Stock: 1 mM in DMSO.

• Human Liver Microsomes (HLM): Pooled, 20 mg/mL stock.

• Phosphate Buffer: 100 mM, pH 7.4.

• NADPH Regenerating System Solution (or 10 mM NADPH stock).

• Positive Control Stock: 1 mM Verapamil in DMSO.

• Quenching Solution: Acetonitrile with a suitable internal standard.

• 96-well incubation plate and a collection plate.

2. Procedure:

• Preparation: Thaw HLM and NADPH solutions at 37°C and immediately place on ice.

• Reaction Mixture: In the incubation plate, prepare a master mix containing phosphate buffer and HLM to achieve a final protein concentration of 0.5 mg/mL.

• Add Compound: Add the test compound to the wells to achieve a final concentration of 1 µM. The final DMSO concentration should be ≤0.1%. Include wells for a positive control and a negative control (no NADPH).

• Pre-incubation: Pre-incubate the plate at 37°C for 5-10 minutes on an orbital shaker.

• Initiate Reaction: Start the metabolic reaction by adding pre-warmed NADPH solution to all wells except the negative control.

• Time Points: At specified time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot (e.g., 50 µL) from each well and add it to the collection plate containing the quenching solution (e.g., 150 µL). The T0 sample should be taken immediately after adding NADPH.

• Sample Processing: Once all time points are collected, centrifuge the collection plate to precipitate protein. Transfer the supernatant to a new plate for LC-MS/MS analysis.

3. Data Analysis:

• Quantify the peak area ratio of the parent compound to the internal standard at each time point using LC-MS/MS.

• Plot the natural log of the percentage of the parent compound remaining versus time.

• Determine the elimination rate constant (k) from the slope of the linear regression line (slope = -k).

• Calculate the half-life (t½) using the formula: t½ = 0.693 / k .

• Calculate intrinsic clearance (CLint) using the formula: CLint (µL/min/mg protein) = (0.693 / t½) * (Incubation Volume / Protein Amount) .[9]

References

• Chourasiya, A., et al. (2021). Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. RSC Advances. Available from: [Link]

• Pharma Focus Asia. Metabolic Stability. Available from: [Link]

• Preprints.org. (2024, January 26). Morpholine-Substituted Tetrahydroquinoline Derivatives as Potential mTOR Inhibitors: Synthesis, Computational Insights, and Cellular Analysis. Available from: [Link]

• Ali, I., et al. (2022). Synthesis of Novel Derivatives of 5,6,7,8-Tetrahydroquinazolines Using α-Aminoamidines and In Silico Screening of Their Biological Activity. Molecules. Available from: [Link]

• U.S. Food and Drug Administration. (2017, October 24). In Vitro Metabolism- and Transporter- Mediated Drug-Drug Interaction Studies - Guidance for Industry. Available from: [Link]

• National Center for Biotechnology Information. Novel, Potent, and Druglike Tetrahydroquinazoline Inhibitor That Is Highly Selective for Human Topoisomerase II α over β. Available from: [Link]

• Al-Ibrahim, M., et al. (2024). Decoding the Role of CYP450 Enzymes in Metabolism and Disease: A Comprehensive Review. Journal of Personalized Medicine. Available from: [Link]

• New England Drug Metabolism Discussion Group. Improving the decision-making process in the structural modification of drug candidates Part I: Enhancing Metabolic Stability. Available from: [Link]

• Johnson, T. A. (2016). Mitigating Heterocycle Metabolism in Drug Discovery. Journal of Medicinal Chemistry. Available from: [Link]

• National Center for Biotechnology Information. (2024, February 23). Morpholine-Substituted Tetrahydroquinoline Derivatives as Potential mTOR Inhibitors: Synthesis, Computational Insights, and Cellular Analysis. Available from: [Link]

• ResearchGate. (2016, August 5). Bioanalytical methods for the determination of synthetic cannabinoids and metabolites in biological specimens. Available from: [Link]

• ACS Publications. (2020, October 20). Novel, Potent, and Druglike Tetrahydroquinazoline Inhibitor That Is Highly Selective for Human Topoisomerase II α over β. Journal of Medicinal Chemistry. Available from: [Link]

• Open Library Publishing Platform. Drug Modifications to Improve Stability – An Introduction to Medicinal Chemistry & Molecular Recognition. Available from: [Link]

• Metabolon. The Role of CYP450 Enzymes in Drug Metabolism. Available from: [Link]

• Viswanathan, C. T., et al. (2007). Workshop/conference report—Quantitative bioanalytical methods validation and implementation: Best practices for chromatographic and ligand binding assays. The AAPS Journal. Available from: [Link]

• ResearchGate. (2016, August 9). Metabolic Stability for Drug Discovery and Development: Pharmacokinetic and Biochemical Challenges. Available from: [Link]

• European Food Safety Authority. Industry view: In vitro comparative metabolism studies to identify metabolites. Available from: [Link]

• Hypha Discovery. Metabolism of five membered nitrogen containing heterocycles. Available from: [Link]

• Di, L., et al. (2016). Interpretation of in Vitro Metabolic Stability Studies for Racemic Mixtures. Drug Metabolism and Disposition. Available from: [Link]

• ResearchGate. (2017, January 3). Biological Activities of Tetrahydroisoquinolines Derivatives. Available from: [Link]

• MDPI. Cytochrome P450 Enzymes and Drug Metabolism in Humans. Available from: [Link]

• Prospects in Pharmaceutical Sciences. (2023, September 22). ICH M10 guideline - a harmonized global approach to bioanalysis. Available from: [Link]

• Patsnap Synapse. (2024, May 27). What are common issues in in vitro ADME assays?. Available from: [Link]

• BioIVT. (2019, November 24). What In Vitro Metabolism and DDI Studies Do I Actually Need?. Available from: [Link]

• MDPI. (2022, November 30). Design Two Novel Tetrahydroquinoline Derivatives against Anticancer Target LSD1 with 3D-QSAR Model and Molecular Simulation. Available from: [Link]

• National Center for Biotechnology Information. (2020, May 15). A Review on Recent Advances in Nitrogen-Containing Molecules and Their Biological Applications. Available from: [Link]

• MDPI. Morpholine-Substituted Tetrahydroquinoline Derivatives as Potential mTOR Inhibitors: Synthesis, Computational Insights, and Cellular Analysis. Available from: [Link]

• MDPI. (2022, April 1). An Overview of the Biological Evaluation of Selected Nitrogen-Containing Heterocycle Medicinal Chemistry Compounds. Available from: [Link]

• International Journal of Pharma and Bio Sciences. A metabolic stability determination of Tetrahydrothiazolopyridine derivative a selective 11β-hy. Available from: [Link]

• ResearchGate. Cell Toxicity and Cytochrome P450 Metabolism of Some Quinazoline-4-ones. Available from: [Link]

• PubMed. (2024, October 8). Development of Tetrahydroquinoline-Based Inhibitors for Chronic Pain. Available from: [Link]

• YouTube. (2023, November 22). ADME 101: Drug Metabolism Studies – Metabolic Stability. Available from: [Link]

• National Center for Biotechnology Information. (2022, July 22). Protocol to study in vitro drug metabolism and identify montelukast metabolites from purified enzymes and primary cell cultures by mass spectrometry. Available from: [Link]

• Patsnap Synapse. (2024, May 21). What is the importance of metabolic stability in drug design?. Available from: [Link]

• CAS.org. (2023, December 15). Dealing with the challenges of drug discovery. Available from: [Link]

• PubMed. (2025, February 23). Morpholine-Substituted Tetrahydroquinoline Derivatives as Potential mTOR Inhibitors: Synthesis, Computational Insights, and Cellular Analysis. Available from: [Link]

• ResearchGate. (2021, October 12). Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. Available from: [Link]

• Bio-protocol. In vitro Assessment of Metabolic Stability in Suspension Cryopreserved Hepatocytes. Available from: [Link]

• U.S. Food and Drug Administration. Guidance for Industry: Drug Metabolism/Drug Interaction Studies in the Drug Development Process: Studies in Vitro. Available from: [Link]

• PubMed. (2021, November 26). Cytochrome P450 Enzymes and Drug Metabolism in Humans. Available from: [Link]

• YouTube. (2021, January 5). metabolic stability assays for predicting intrinsic clearance. Available from: [Link]

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Navigating the Scale-Up of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for the scale-up synthesis of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine. As Senior Application Scientists, we understand that transitioning a promising laboratory-scale synthesis to a larger, more robust process presents unique challenges. This guide is designed to provide you with in-depth, field-proven insights and troubleshooting strategies to ensure a successful and efficient scale-up. We will move beyond simple procedural lists to explain the "why" behind experimental choices, empowering you to make informed decisions.

Section 1: Troubleshooting Guide - Common Scale-Up Hurdles

This section addresses specific issues that researchers frequently encounter during the scale-up of the cyclocondensation reaction between 2-acetylcyclohexanone and guanidine hydrochloride.

Question 1: My reaction yield has significantly dropped upon scaling up from 1 g to 100 g. What are the likely causes?

A drop in yield during scale-up is a common and multifaceted problem. The primary culprits are often related to mass and heat transfer limitations that are negligible at the lab scale but become critical at a larger scale.

• Inadequate Mixing: In larger reaction vessels, achieving uniform mixing is more challenging. This can lead to localized "hot spots" or areas of high reactant concentration, promoting side reactions.

  • Expert Insight: The condensation of 2-acetylcyclohexanone with guanidine is a multi-step process involving initial adduct formation followed by cyclization and dehydration. Poor mixing can lead to the accumulation of intermediates and favor the formation of dimeric or polymeric by-products.

• Inefficient Heat Transfer: The reaction is typically exothermic. On a larger scale, the surface-area-to-volume ratio of the reactor decreases, making it harder to dissipate heat. Uncontrolled temperature increases can lead to thermal degradation of reactants, intermediates, or the final product.

  • Troubleshooting Action:

    • Stirring: Switch from a magnetic stir bar to an overhead mechanical stirrer with an appropriately sized impeller to ensure efficient agitation.

    • Reagent Addition: Instead of adding the base (e.g., sodium ethoxide) all at once, implement a controlled, slow addition profile to manage the exotherm.

    • Temperature Monitoring: Place the temperature probe correctly to measure the internal reaction temperature, not the bath temperature.

Question 2: I'm observing a significant amount of a persistent, difficult-to-remove impurity. How can I identify and mitigate it?

By-product formation is a frequent challenge in quinazoline synthesis. A common impurity in this specific reaction is the uncyclized intermediate or products from self-condensation of 2-acetylcyclohexanone.

• Plausible Side Reactions:

  • Incomplete Cyclization: The initial adduct between guanidine and the ketone may not fully cyclize, especially if the reaction time is too short or the temperature is too low.

  • 2-Acetylcyclohexanone Self-Condensation: Under basic conditions, 2-acetylcyclohexanone can undergo aldol-type self-condensation reactions, leading to complex, high-molecular-weight impurities.

• Identification and Mitigation Strategy:

  • Analysis: Use LC-MS to determine the mass of the impurity. This can provide clues as to its structure. 1H NMR of the crude product can also reveal characteristic signals of unreacted starting materials or intermediates.

  • Reaction Optimization:

    • Stoichiometry: Carefully control the stoichiometry. A slight excess of guanidine can help drive the reaction to completion.

    • Temperature and Time: Profile the reaction by taking aliquots at different time points and temperatures to find the optimal conditions that maximize product formation while minimizing the key impurity.

    • Base Selection: The choice of base is critical. While strong bases like sodium ethoxide are effective, they can also promote side reactions. A weaker base or a carbonate base might offer better selectivity, albeit with a longer reaction time.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the optimal solvent for this reaction at scale?

While ethanol or methanol are common choices at the lab scale, their relatively low boiling points can be a limitation for driving the reaction to completion. For scale-up, consider a higher-boiling alcohol like n-butanol or isopropanol. This allows for a higher reaction temperature, which can improve reaction kinetics and help to remove water azeotropically, driving the equilibrium towards the product.

Q2: How critical is the quality of guanidine hydrochloride?

The purity of guanidine hydrochloride is paramount. It is hygroscopic and can absorb moisture, which will affect the reaction stoichiometry and can hinder the reaction. Ensure it is dry before use. Additionally, impurities in the guanidine salt can act as catalysts for side reactions.

Q3: What is the most effective method for product isolation and purification on a larger scale?

Direct crystallization from the reaction mixture is the most economically viable option for scale-up.

• Procedure:

  • After the reaction is complete, cool the mixture to ambient temperature.

  • Slowly add water or an anti-solvent (e.g., heptane) to induce crystallization. The rate of addition is crucial to control crystal size and purity.

  • Filter the solid product and wash with a suitable solvent to remove residual impurities.

  • Recrystallization from a suitable solvent system (e.g., ethanol/water) may be necessary to achieve the desired purity.

• Chromatography: While column chromatography is a powerful tool at the lab scale, it is often not practical or cost-effective for large-scale production. It should be reserved for the preparation of highly pure analytical standards if needed.

Section 3: Experimental Protocols and Data

Optimized Scale-Up Synthesis Protocol

This protocol is a starting point and should be optimized for your specific equipment and scale.

• Reactor Setup: Equip a 5 L jacketed glass reactor with an overhead stirrer, a condenser, a nitrogen inlet, and a temperature probe.

• Reagent Charge: Charge the reactor with 2-acetylcyclohexanone (140 g, 1.0 mol) and n-butanol (2 L).

• Guanidine Solution Preparation: In a separate vessel, dissolve guanidine hydrochloride (105 g, 1.1 mol) in n-butanol (1 L) with gentle heating.

• Base Addition: To the guanidine solution, slowly add a solution of sodium tert-butoxide (106 g, 1.1 mol) in n-butanol (1 L). Control the addition rate to maintain the temperature below 40°C.

• Reaction: Slowly add the resulting guanidine free base slurry to the reactor containing 2-acetylcyclohexanone over 1-2 hours, maintaining the internal temperature at 80-90°C.

• Reaction Monitoring: Monitor the reaction progress by TLC or HPLC until the starting material is consumed (typically 4-6 hours).

• Work-up and Isolation:

  • Cool the reaction mixture to 20°C.

  • Slowly add water (1 L) over 1 hour to induce crystallization.

  • Stir the resulting slurry for an additional 2 hours at 10°C.

  • Filter the product, wash the cake with a 1:1 mixture of n-butanol/water (2 x 500 mL), and then with water (1 L).

  • Dry the solid in a vacuum oven at 60°C to a constant weight.

Table 1: Comparison of Reaction Conditions

Parameter	Lab Scale (1 g)	Optimized Scale-Up (100 g)	Rationale for Change
Solvent	Ethanol (20 mL)	n-Butanol (2 L)	Higher boiling point for improved kinetics and water removal.
Base	Sodium Ethoxide	Sodium tert-butoxide	Less prone to side reactions at higher temperatures.
Addition Time	~5 minutes	1-2 hours	Better control of exotherm and localized concentrations.
Work-up	Evaporation & Chromatography	Crystallization	More scalable and cost-effective.
Typical Yield	75-85%	70-80%	A slight decrease is expected, but this protocol minimizes losses.

Section 4: Visualizing the Process

Reaction Pathway and Potential Side Reactions

The following diagram illustrates the main reaction pathway and a key potential side reaction.

Caption: Main reaction and a potential side reaction pathway.

Troubleshooting Decision Tree

This workflow can guide you when facing common scale-up issues.

Caption: A decision tree for troubleshooting common scale-up issues.

References

• Maiti, B., et al. (2021). Optimization of Reaction Conditions for the Synthesis of Quinazolin-4(3H)-one. ResearchGate. Available at: [Link]

• Kolos, N., et al. (2022). Synthesis of Novel Derivatives of 5,6,7,8-Tetrahydroquinazolines Using α-Aminoamidines and In Silico Screening of Their Biological Activity. International Journal of Molecular Sciences, 23(7), 3781. Available at: [Link]

• Rosowsky, A., et al. (1995). Nonclassical 2,4-diamino-6-(aminomethyl)-5,6,7,8-tetrahydroquinazoline antifolates. Journal of Medicinal Chemistry, 38(14), 2551-2559. Available at: [Link]

• Rahimifard, M., et al. (2014). Application of guanidine and its salts in multicomponent reactions. Turkish Journal of Chemistry, 38, 355-386. Available at: [Link]

Technical Support Center: A Researcher's Guide to Characterizing and Mitigating Off-Target Effects of Novel 5,6,7,8-Tetrahydroquinazoline Derivatives

Introduction: The 5,6,7,8-tetrahydroquinazoline scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its ability to bind to a diverse range of biological targets. This versatility has led to the development of potent inhibitors for critical targets like human topoisomerase II, dihydrofolate reductase (DHFR), and various protein kinases.[1][2][3][4][5] However, this inherent adaptability necessitates a rigorous and proactive approach to selectivity profiling. Unidentified off-target interactions are a primary cause of misleading experimental results, unexpected cellular toxicity, and late-stage drug development failure.

This technical support guide is designed for researchers, scientists, and drug development professionals working with novel tetrahydroquinazoline derivatives, such as 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine. It provides a structured framework of frequently asked questions, troubleshooting guides, and detailed experimental protocols to systematically identify, validate, and mitigate off-target effects, ensuring the scientific integrity and translational potential of your research.

Part 1: Frequently Asked Questions (FAQs)

Q1: What are off-target effects and why are they a major concern for this class of compounds?

A: Off-target effects are unintended interactions between a drug or chemical probe and cellular components other than its primary therapeutic target. For the tetrahydroquinazoline family, which exhibits broad biological activity, these effects are a significant concern because they can lead to:

• Misinterpretation of Data: An observed phenotype might be incorrectly attributed to the on-target when it's actually caused by an off-target interaction.

• Cellular Toxicity: Inhibition of essential housekeeping proteins or activation of unintended signaling pathways can lead to cell death or other adverse effects.[6]

• Reduced Therapeutic Efficacy: If the compound binds strongly to off-targets, less of it is available to engage the intended target, potentially reducing its effectiveness.

• Clinical Side Effects: In a therapeutic context, off-target effects are a major cause of adverse drug reactions in patients.[4]

Q2: What are the known or likely target families for a novel tetrahydroquinazoline derivative?

A: The quinazoline and tetrahydroquinazoline core is found in molecules that target a wide array of proteins. Based on extensive research, your compound could plausibly interact with several major families:[2][7]

• Protein Kinases: This is one of the most common target classes. Many FDA-approved kinase inhibitors feature a quinazoline core (e.g., Gefitinib, Erlotinib).[4] Off-target kinase inhibition is a primary concern.

• Topoisomerases: Certain 6-amino-tetrahydroquinazoline derivatives are potent inhibitors of human topoisomerase II (topoII), acting as non-poisonous inhibitors that block enzyme function without causing DNA damage.[1][5]

• Dihydrofolate Reductase (DHFR): Nonclassical antifolates based on the 2,4-diaminotetrahydroquinazoline scaffold have been developed as potent inhibitors of DHFR from various organisms.[3]

• Other Enzymes and Receptors: The scaffold's versatility means interactions with other targets like β-glucosidase or various receptors cannot be ruled out without empirical testing.[2][8]

Q3: What is a standard workflow to proactively assess the selectivity of my new compound?

A: A robust selectivity assessment workflow follows a tiered approach, moving from broad screening to specific validation. This ensures efficient use of resources and builds a comprehensive understanding of your compound's behavior.

Caption: Workflow for Off-Target Identification and Mitigation.

Part 2: Troubleshooting Guides & Proactive Profiling

This section addresses common issues encountered during early-stage drug discovery with novel compounds.

Problem: My compound is potent against its intended target in a biochemical assay, but in cell-based assays, I see unexpected phenotypes (e.g., toxicity at low concentrations, effects in negative control cell lines). Where do I begin my investigation?

Expert Recommendation: Your observations strongly suggest the presence of one or more potent off-targets that are driving the cellular phenotype. The most efficient first step is to perform a broad, unbiased selectivity screen against a large panel of potential targets. Given the chemical precedent of the quinazoline scaffold, a comprehensive kinase panel is the logical starting point.

Actionable Plan: Large-Scale Kinome Profiling

• Engage a Service Provider: Numerous contract research organizations (CROs) offer kinome profiling services (e.g., Reaction Biology, Promega, Pharmaron, Cell Signaling Technology).[9][10][11][12] These services typically screen your compound at a fixed concentration (e.g., 1 µM) against a panel of hundreds of purified kinases.

• Interpreting the Results: The primary data is usually delivered as "% Inhibition" at the tested concentration. A high percentage of inhibition indicates a potential interaction.

Table 1: Example Output from a Primary Kinase Panel Screen (Compound screened at 1 µM)

Kinase Target	Family	% Inhibition	Assessment
Target A (On-Target)	TK	98%	Expected Activity
ABL1	TK	15%	Likely Inactive
FLT3	TK	8%	Likely Inactive
Kinase X	CAMK	92%	Potent Potential Off-Target
Kinase Y	STE	75%	Moderate Potential Off-Target
PKA	AGC	2%	Likely Inactive

From this hypothetical data, Kinase X and Kinase Y are identified as high-priority off-targets that require immediate follow-up and validation.

Problem: My kinome screen has identified several potential off-targets. How do I confirm that these are genuine interactions and determine their potency?

Expert Recommendation: Primary screens can sometimes produce false positives. It is essential to validate these "hits" using orthogonal assays, which use a different technology or methodology to measure the same endpoint. The goal is to generate a quantitative measure of potency, such as an IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Actionable Plan 1: Biochemical IC50 Determination

This step confirms direct enzyme inhibition and determines potency. You will perform a dose-response experiment using a purified, recombinant version of the off-target kinase.

See Part 3 for a detailed Step-by-Step Protocol for a Luminescence-Based Kinase Inhibition Assay.

Actionable Plan 2: Cell-Based Target Engagement

Biochemical assays use purified proteins, which may not fully represent the complexity of a cellular environment.[10][13] A cell-based target engagement assay directly measures whether your compound can bind to its target within intact cells. This is a critical step to confirm that the compound is cell-permeable and can access the off-target in its native environment.

See Part 3 for a detailed Step-by-Step Protocol for a NanoBRET™ Target Engagement Assay.

The results from these validation steps will allow you to build a selectivity profile for your compound.

Table 2: Validated Selectivity Profile

Target	Biochemical IC50 (nM)	Cellular Target Engagement IC50 (nM)
Target A (On-Target)	15	45
Kinase X (Off-Target)	50	150
Kinase Y (Off-Target)	850	>10,000

Analysis:

• Kinase X is a confirmed off-target, with only a ~3-fold biochemical selectivity versus the on-target. This is a significant liability.

• Kinase Y is significantly less potent and shows poor engagement in cells, making it a much lower concern.

Caption: Divergent outcomes from on-target vs. off-target effects.

Problem: I have confirmed a significant off-target liability (e.g., Kinase X). What are my options for designing a more selective compound?

Expert Recommendation: This is a common challenge that is addressed through medicinal chemistry and Structure-Activity Relationship (SAR) studies. The goal is to identify which parts of your molecule are responsible for binding to the on-target versus the off-target and then make chemical modifications that weaken the off-target interaction while preserving—or even enhancing—the on-target activity.

Actionable Plan: SAR for Selectivity

• Computational Modeling (Optional but Recommended): If crystal structures of your on-target and off-target are available, docking studies can predict how your compound binds in each active site. This can reveal key differences to exploit. For example, the off-target might have a smaller binding pocket that clashes with a specific chemical group on your inhibitor.

• Systematic Chemical Modification: Synthesize a small library of analogs of your lead compound. Focus on modifying different positions of the tetrahydroquinazoline ring. Common modifications include changing substituent size, electronics (electron-donating vs. withdrawing groups), and hydrogen bonding capabilities.

• Screen Analogs Against Both Targets: Test each new analog in the biochemical assays for both your on-target (Target A) and your confirmed off-target (Kinase X).

• Calculate the Selectivity Index: For each compound, calculate a selectivity index (SI), which is typically IC50 (Off-Target) / IC50 (On-Target). A higher SI value indicates greater selectivity.

Table 3: Example of a SAR Study to Improve Selectivity

Compound	Modification at C4-Position	On-Target IC50 (nM)	Off-Target (Kinase X) IC50 (nM)	Selectivity Index (SI)
Lead Compound	-Methyl	15	50	3.3
Analog 1	-Hydrogen (remove methyl)	120	80	0.7
Analog 2	-Ethyl	25	450	18
Analog 3	-Cyclopropyl	20	>5,000	>250

Analysis:

• Removing the methyl group (Analog 1) was detrimental to on-target activity.

• Adding a larger ethyl group (Analog 2) slightly weakened on-target activity but significantly weakened off-target activity, improving selectivity.

• Analog 3 represents a successful modification. The bulky cyclopropyl group is well-tolerated by the on-target but likely clashes with the active site of Kinase X, effectively eliminating the off-target liability while maintaining potent on-target activity. This analog is now a much-improved lead for further development.

Part 3: Key Experimental Protocols

Protocol 1: Luminescence-Based Kinase Inhibition Assay (IC50 Determination)

This protocol is for determining the potency of an inhibitor against a purified kinase by measuring the amount of ATP remaining after the kinase reaction. Less kinase activity results in more ATP remaining, producing a higher luminescent signal.[14]

Materials:

• Recombinant purified kinase (On-target or Off-target)

• Kinase-specific substrate peptide

• Assay Buffer (containing MgCl2)

• ATP (at Km concentration for the specific kinase, if known)[15]

• Test compound (serial dilutions)

• ADP-Glo™ Kinase Assay Kit (Promega) or similar

• White, opaque 384-well assay plates

• Plate reader with luminescence detection capabilities

Methodology:

• Compound Plating: Prepare a 10-point, 3-fold serial dilution of your test compound in DMSO. Transfer a small volume (e.g., 1 µL) of each dilution into the assay plate. Include DMSO-only wells for "no inhibition" (100% activity) controls.

• Kinase Reaction Setup: Prepare a master mix containing the kinase assay buffer, the specific substrate, and the recombinant kinase enzyme.

• Initiate Reaction: Add the kinase master mix to all wells. Then, add ATP to all wells to start the reaction. For "no enzyme" (0% activity) controls, add buffer instead of the kinase master mix.

• Incubation: Shake the plate gently and incubate at room temperature for the optimized reaction time (e.g., 60 minutes).

• Stop Reaction & Deplete ATP: Add ADP-Glo™ Reagent to all wells.[14] This stops the kinase reaction and depletes the remaining ATP. Incubate for 40 minutes.

• Generate Luminescent Signal: Add Kinase Detection Reagent to all wells. This converts the ADP generated by the kinase reaction back into ATP, which is then used by a luciferase to generate light. Incubate for 30 minutes.

• Data Acquisition: Read the luminescence on a plate reader.

• Data Analysis: Normalize the data using the "no inhibition" (100%) and "no enzyme" (0%) controls. Plot the normalized percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol 2: NanoBRET™ Target Engagement Intracellular Kinase Assay

This protocol measures compound binding to a specific kinase target in live cells. The assay relies on Bioluminescence Resonance Energy Transfer (BRET) between a NanoLuc® luciferase-tagged kinase and a fluorescent energy transfer probe (tracer) that binds to the kinase's active site. A test compound that binds to the kinase will displace the tracer, leading to a decrease in the BRET signal.[10][13]

Materials:

• HEK293 cells (or other suitable cell line)

• Plasmid DNA encoding the kinase of interest fused to NanoLuc® luciferase

• FuGENE® HD Transfection Reagent or similar

• Opti-MEM™ I Reduced Serum Medium

• NanoBRET™ Kinase Tracer and NanoBRET™ Nano-Glo® Substrate (Promega)

• Test compound (serial dilutions)

• White 96-well or 384-well cell culture plates

Methodology:

• Cell Transfection: The day before the assay, transfect HEK293 cells with the NanoLuc®-kinase fusion plasmid according to the manufacturer's protocol. Plate the transfected cells into the assay plate and incubate overnight.

• Compound Treatment: Prepare serial dilutions of your test compound directly in Opti-MEM™. Add these dilutions to the cells.

• Tracer Addition: Immediately after adding the compound, add the NanoBRET™ Tracer (at its optimized concentration) to the wells. Include "no tracer" controls for background correction.

• Equilibration: Incubate the plate for 2 hours at 37°C in a CO2 incubator to allow the compound and tracer to reach binding equilibrium with the target protein inside the cells.

• Signal Detection: Add the NanoBRET™ Nano-Glo® Substrate to all wells. This substrate is cell-permeable and generates the luminescent signal from the NanoLuc® fusion protein.

• Data Acquisition: Read the plate on a BRET-capable plate reader, measuring both the donor (luminescence at ~460 nm) and acceptor (fluorescence at ~610 nm) emissions simultaneously.

• Data Analysis: Calculate the BRET ratio (Acceptor Emission / Donor Emission) for each well. Normalize the data using controls (e.g., DMSO only for maximum signal). Plot the normalized BRET ratio against the logarithm of the compound concentration and fit the data to determine the cellular IC50 value.

References

• Novel, Potent, and Druglike Tetrahydroquinazoline Inhibitor That Is Highly Selective for Human Topoisomerase II α over β. Journal of Medicinal Chemistry - ACS Publications. [Link]

• How to measure and minimize off-target effects... - YouTube. [Link]

• Synthesis of Novel Derivatives of 5,6,7,8-Tetrahydroquinazolines Using α-Aminoamidines and In Silico Screening of Their Biological Activity. PMC - NIH. [Link]

• Biological Properties of New Chiral 2-Methyl-5,6,7,8-tetrahydroquinolin-8-amine-based Compounds. NIH. [Link]

• Nonclassical 2,4-diamino-6-(aminomethyl)-5,6,7,8-tetrahydroquinazoline antifolates. PubMed. [Link]

• Tetrahydropyrido[4,3-d]pyrimidines as a new active scaffold for human topoisomerase II inhibitors. PubMed Central. [Link]

• Spotlight: Cell-based kinase assay formats. Reaction Biology. [Link]

• Synthesis of Novel Derivatives of 5,6,7,8-Tetrahydroquinazolines Using α-Aminoamidines and In Silico Screening of Their Biological Activity. MDPI. [Link]

• Quinazoline Derivatives as Targeted Chemotherapeutic Agents. PMC - NIH. [Link]

• Novel, Potent, and Druglike Tetrahydroquinazoline Inhibitor That Is Highly Selective for Human Topoisomerase II α over β. NIH. [Link]

• Kinome Profiling. Oncolines B.V.. [Link]

• Latest Developed Strategies to Minimize the Off-Target Effects in CRISPR-Cas-Mediated Genome Editing. PMC - NIH. [Link]

• Measuring and interpreting the selectivity of protein kinase inhibitors. PMC - NIH. [Link]

• Strategies to Avoid and Reduce Off-Target Effects. CRISPR Medicine News. [Link]

• How can off-target effects of drugs be minimised?. Patsnap Synapse. [Link]

• (PDF) Biological Properties of New Chiral 2-Methyl-5,6,7,8-tetrahydroquinolin-8-amine-based Compounds. ResearchGate. [Link]

• Recent Advances on Quinazoline Derivatives: A Potential Bioactive Scaffold in Medicinal Chemistry. MDPI. [Link]

• Kinase assays. BMG LABTECH. [Link]

• Syntheses and structure-activity relationships of 5,6,7, 8-tetrahydro-5,5,8,8-tetramethyl-2-quinoxaline derivatives with retinoic acid receptor alpha agonistic activity. PubMed. [Link]

• Kinase Panel Profiling I Pharmaron CRO Services. Pharmaron. [Link]

• (PDF) Quinazoline Derivatives as Targeted Chemotherapeutic Agents. ResearchGate. [Link]

• Cellular Context Influences Kinase Inhibitor Selectivity. bioRxiv. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis of Novel Derivatives of 5,6,7,8-Tetrahydroquinazolines Using α-Aminoamidines and In Silico Screening of Their Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Nonclassical 2,4-diamino-6-(aminomethyl)-5,6,7,8-tetrahydroquinazoline antifolates: synthesis and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Quinazoline Derivatives as Targeted Chemotherapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Novel, Potent, and Druglike Tetrahydroquinazoline Inhibitor That Is Highly Selective for Human Topoisomerase II α over β - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Tetrahydropyrido[4,3-d]pyrimidines as a new active scaffold for human topoisomerase II inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. Kinome Profiling - Oncolines B.V. [oncolines.com]
• 10. キナーゼ選択性プロファイリングサービス [promega.jp]
• 11. KinomeView Profiling | Cell Signaling Technology [cellsignal.com]
• 12. pharmaron.com [pharmaron.com]
• 13. biorxiv.org [biorxiv.org]
• 14. bmglabtech.com [bmglabtech.com]
• 15. Measuring and interpreting the selectivity of protein kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Efficacy of Tetrahydroquinazoline Derivatives in Oncology Research

For drug development professionals, medicinal chemists, and cancer researchers, the quest for novel, potent, and selective anticancer agents is a continuous endeavor. Among the myriad of heterocyclic scaffolds explored, the tetrahydroquinazoline nucleus has emerged as a privileged structure, yielding derivatives with significant therapeutic potential. This guide provides an in-depth, objective comparison of the efficacy of different tetrahydroquinazoline derivatives, with a primary focus on their anticancer properties. We will delve into their mechanisms of action, present supporting experimental data, and provide detailed protocols to enable the replication and validation of these findings. Our analysis will be grounded in the principles of scientific integrity, drawing causal links between molecular structure, experimental design, and observed biological activity.

Introduction: The Therapeutic Promise of the Tetrahydroquinazoline Scaffold

The quinazoline core and its reduced form, tetrahydroquinazoline, are prevalent motifs in a vast array of biologically active compounds, including numerous approved drugs.[1] Their rigid, bicyclic structure provides a versatile framework for the introduction of various substituents, allowing for the fine-tuning of their pharmacological properties. While quinazoline derivatives have been extensively investigated as inhibitors of protein kinases, such as the Epidermal Growth Factor Receptor (EGFR), recent research has illuminated the potential of tetrahydroquinazoline derivatives as potent inhibitors of another critical cancer target: topoisomerase II.[2][3]

This guide will focus on a comparative analysis of two distinct classes of tetrahydroquinazoline derivatives to highlight the diverse therapeutic strategies that can be pursued with this scaffold:

• Class A: 6-Amino-tetrahydroquinazoline Derivatives as Topoisomerase IIα Catalytic Inhibitors

• Class B: Substituted Tetrahydroquinoline/Quinazolinone Derivatives with General Cytotoxic Activity

By comparing these classes, we aim to provide a comprehensive understanding of the structure-activity relationships (SAR) that govern their efficacy and selectivity, offering valuable insights for the rational design of future anticancer agents.

Comparative Efficacy Analysis

Class A: 6-Amino-tetrahydroquinazoline Derivatives - A New Frontier in Topoisomerase IIα Inhibition

A groundbreaking development in the field has been the discovery of a novel class of 6-amino-tetrahydroquinazoline derivatives that act as potent and highly selective inhibitors of human topoisomerase IIα (topo IIα).[3] Unlike conventional topoisomerase-targeting drugs like etoposide, which are "topoisomerase poisons" that stabilize the DNA-enzyme cleavage complex and can lead to secondary leukemias, these tetrahydroquinazoline derivatives function as catalytic inhibitors .[3] They block the enzyme's function without inducing DNA damage, heralding a potentially safer therapeutic approach.[3][4]

A standout compound from this class is ARN-21934 . This derivative has demonstrated remarkable potency and selectivity, with an IC50 of 2 µM for the inhibition of DNA relaxation, a measure of topo IIα activity.[3] This is significantly more potent than the widely used anticancer drug etoposide (IC50 = 120 µM) in the same assay.[3]

Structure-Activity Relationship (SAR) Insights:

Focused SAR studies have revealed that the following structural features are crucial for the potent topo IIα inhibitory activity of this class:[3]

• 2-Pyridine Moiety: Essential for activity.

• 4-Substituted Aniline Group: Critical for binding and potency.

• 6-Amino Substitution: A key feature, with the introduction of a dimethylamino group significantly enhancing inhibitory activity and selectivity for topo IIα over the topo IIβ isoform.[3]

Table 1: Comparative Efficacy of ARN-21934 and Etoposide

Compound	Target	Mechanism of Action	IC50 (DNA Relaxation Assay)	Selectivity (topo IIα vs. topo IIβ)	Reference
ARN-21934	Topoisomerase IIα	Catalytic Inhibitor	2 µM	~100-fold	[3]
Etoposide	Topoisomerase II	Poison	120 µM	Non-selective	[3]

The high selectivity of ARN-21934 for the α-isoform of topoisomerase II is particularly noteworthy, as topo IIα is considered the more relevant isoform in cancer therapy.[4]

Class B: A Broader Look at Substituted Tetrahydroquinoline and Quinazolinone Derivatives

For a comprehensive comparison, it is insightful to examine other derivatives of the broader quinoline family, including tetrahydroquinolines and quinazolinones, which have also demonstrated anticancer activity, albeit through potentially different mechanisms.

One study investigated a series of 4-acetamido-2-methyl-1,2,3,4-tetrahydroquinoline derivatives and compared their cytotoxicity to 2-arylquinolines.[5] In this case, the tetrahydroquinoline derivatives generally displayed lower cytotoxicity than their fully aromatic quinoline counterparts. For example, the tetrahydroquinoline derivative 18 showed an IC50 of 13.15 µM against the HeLa cervical cancer cell line.[5]

Other research on quinazolinone derivatives has identified compounds with potent cytotoxic effects against a range of cancer cell lines. For instance, a study on quinazolinone-sulphonamide hybrids identified a compound with an IC50 value in the micromolar range against the MCF-7 breast cancer cell line.[2] Another study highlighted a quinazolinone derivative, compound 44 , which showed a threefold more potent activity against MCF-7 cells than the standard drug cisplatin.[2]

Table 2: Comparative Cytotoxicity (IC50) of Various Tetrahydroquinoline and Quinazolinone Derivatives

Compound Class	Representative Compound	Cancer Cell Line	IC50 (µM)	Reference
4-Acetamido-2-methyl-1,2,3,4-tetrahydroquinoline	Compound 18	HeLa (Cervical)	13.15	[5]
Quinazolinone-sulphonamide hybrid	Compound 45	MCF-7 (Breast)	Micromolar range	[2]
Imidazolone-fused quinazolinone	Compound 44	MCF-7 (Breast)	More potent than cisplatin	[2]
Tetrahydroisoquinoline derivative	GM-3-18	HCT116 (Colon)	0.9 - 10.7	[6]
Pyrazolo quinoline derivative	Compound 15	MCF-7 (Breast)	15.16	[7]
Pyrazolo quinoline derivative	Compound 15	HepG-2 (Liver)	18.74	[7]
Pyrazolo quinoline derivative	Compound 15	A549 (Lung)	18.68	[7]

This comparative data underscores that while the tetrahydroquinazoline scaffold is a promising starting point, the specific substitutions and the overall molecular architecture play a critical role in determining the ultimate potency and mechanism of action. The 6-amino-tetrahydroquinazoline derivatives (Class A) stand out for their specific and potent inhibition of a well-defined molecular target (topo IIα), whereas other derivatives (Class B) exhibit more general cytotoxic effects that may arise from a variety of mechanisms, including inhibition of protein kinases or induction of apoptosis through pathways yet to be fully elucidated.[2]

Signaling Pathways and Mechanisms of Action

The anticancer efficacy of tetrahydroquinazoline derivatives is intrinsically linked to their ability to modulate critical cellular signaling pathways.

Topoisomerase II Inhibition and Downstream Apoptotic Signaling

The catalytic inhibition of topoisomerase IIα by compounds like ARN-21934 disrupts the normal process of DNA replication and chromosome segregation during mitosis. This leads to the accumulation of topological stress in the DNA, ultimately triggering cell cycle arrest, typically at the G2/M checkpoint, and the initiation of the intrinsic apoptotic pathway.

Caption: Downstream signaling cascade following Topoisomerase IIα inhibition.

Inhibition of Protein Kinase Pathways

Many quinazoline derivatives are known to inhibit protein kinases, which are pivotal in cancer cell proliferation and survival.[2] While less is known specifically about tetrahydroquinazoline derivatives in this context, the broader class of quinazolines frequently targets the EGFR signaling pathway. Inhibition of EGFR blocks downstream cascades such as the PI3K/Akt/mTOR and Ras/Raf/MEK/ERK pathways, leading to reduced cell proliferation and survival.

Caption: EGFR signaling pathway inhibition by quinazoline derivatives.

Experimental Protocols

To ensure the trustworthiness and reproducibility of the findings presented, this section provides detailed, step-by-step methodologies for the key experiments used to evaluate the efficacy of tetrahydroquinazoline derivatives. The choice of specific cell lines in anticancer drug screening is critical; for instance, cell lines with known mutations or overexpression of the target protein (e.g., high topo IIα expression in rapidly dividing cancer cells) are often selected to test target engagement.[1][8]

Synthesis of 6-Amino-tetrahydroquinazoline Derivatives

A general method for the synthesis of substituted 5,6,7,8-tetrahydroquinazolines involves the reaction of α-aminoamidines with diarylidencyclohexanones in pyridine at elevated temperatures.[9]

Caption: General workflow for the synthesis of tetrahydroquinazolines.

Step-by-Step Protocol:

• Dissolve the α-aminoamidine and the diarylidencyclohexanone in pyridine in a reaction vessel.

• Heat the reaction mixture to 100°C and maintain for 24 hours.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Perform an appropriate workup, which may include extraction and washing, to isolate the crude product.

• Purify the crude product using column chromatography on silica gel to obtain the desired substituted 5,6,7,8-tetrahydroquinazoline.[9]

In Vitro Topoisomerase IIα Decatenation Assay

This assay measures the ability of a compound to inhibit the decatenation of kinetoplast DNA (kDNA), a network of interlocked DNA minicircles, by topoisomerase IIα.

Materials:

• Human topoisomerase IIα enzyme

• kDNA substrate

• Assay buffer (e.g., 50 mM Tris-HCl pH 8.0, 150 mM KCl, 10 mM MgCl2, 0.5 mM DTT, 0.5 mM EDTA, 30 µg/mL BSA)

• ATP solution (10 mM)

• Test compound (e.g., ARN-21934) dissolved in DMSO

• Stop solution/loading dye (containing SDS and a tracking dye)

• Agarose gel (1%) in TBE buffer containing a DNA intercalating dye (e.g., ethidium bromide)

• TBE buffer

Step-by-Step Protocol:

• Prepare reaction mixtures in microcentrifuge tubes on ice, each with a final volume of 20 µL. Each reaction should contain assay buffer, ATP, and kDNA.

• Add varying concentrations of the test compound (or DMSO as a vehicle control) to the respective tubes.

• Initiate the reaction by adding a pre-determined amount of human topoisomerase IIα enzyme to each tube.

• Incubate the reactions at 37°C for 30 minutes.

• Stop the reaction by adding 5 µL of the stop solution/loading dye.

• Load the entire volume of each reaction mixture into the wells of a 1% agarose gel.

• Perform electrophoresis at a constant voltage until the tracking dye has migrated a sufficient distance.

• Visualize the DNA bands under UV light. Catenated kDNA will remain in the well or migrate slowly, while decatenated DNA minicircles will migrate further into the gel as distinct bands. The inhibition of decatenation is observed as a decrease in the intensity of the decatenated DNA bands and an increase in the catenated DNA band with increasing compound concentration.

Cell Viability (MTT) Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

Materials:

• Human cancer cell lines (e.g., MCF-7, HCT-116, A549)

• Complete cell culture medium

• 96-well plates

• Test compound dissolved in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Step-by-Step Protocol:

• Seed the cancer cells in a 96-well plate at a pre-determined density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium and incubate overnight.

• Prepare serial dilutions of the test compound in cell culture medium.

• Remove the old medium from the wells and add 100 µL of the medium containing the test compound at various concentrations (including a vehicle control).

• Incubate the plate for a specified period (e.g., 48 or 72 hours).

• Add 10 µL of the MTT solution to each well and incubate for an additional 2-4 hours at 37°C, allowing the formation of formazan crystals.

• Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Conclusion and Future Perspectives

The comparative analysis presented in this guide highlights the significant potential of tetrahydroquinazoline derivatives as a versatile scaffold for the development of novel anticancer agents. The emergence of 6-amino-tetrahydroquinazoline derivatives, such as ARN-21934, as potent and selective catalytic inhibitors of topoisomerase IIα represents a paradigm shift in targeting this crucial enzyme, offering the prospect of improved safety profiles compared to existing topoisomerase poisons.[3][4]

While broader screening of other substituted tetrahydroquinazolines and quinazolinones has revealed compounds with significant cytotoxicity, a more targeted approach, focusing on specific molecular targets, is likely to yield more effective and less toxic therapeutics. The detailed experimental protocols provided herein serve as a foundation for researchers to rigorously evaluate the efficacy of their own novel derivatives and contribute to the growing body of knowledge in this exciting field.

Future research should focus on:

• Lead Optimization: Further modification of the 6-amino-tetrahydroquinazoline scaffold to enhance potency, selectivity, and pharmacokinetic properties.

• Mechanism of Action Studies: A deeper investigation into the downstream signaling effects of these novel topoisomerase IIα inhibitors to identify biomarkers of response and potential combination therapy strategies.

• In Vivo Efficacy Studies: Evaluation of the most promising derivatives in preclinical animal models of cancer to assess their therapeutic potential in a more complex biological system.

By building upon the insights and methodologies outlined in this guide, the scientific community can continue to unlock the full therapeutic potential of tetrahydroquinazoline derivatives in the fight against cancer.

References

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• Bolognesi, M. L., et al. (2020). Novel, Potent, and Druglike Tetrahydroquinazoline Inhibitor That Is Highly Selective for Human Topoisomerase II α over β. Journal of Medicinal Chemistry, 63(21), 12946-12960.
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A Comparative Guide to the Structure-Activity Relationship of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine Analogs in Drug Discovery

The 5,6,7,8-tetrahydroquinazoline scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its ability to interact with a wide array of biological targets.[1] This guide provides an in-depth analysis of the structure-activity relationships (SAR) of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine analogs, a class of compounds demonstrating significant therapeutic potential across various disease areas, including oncology and infectious diseases. We will dissect the nuanced effects of structural modifications on biological activity, offering a comparative framework supported by experimental data to inform rational drug design.

The 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine Core: A Versatile Pharmacophore

The core structure, characterized by a fused pyrimidine and cyclohexene ring system, offers multiple points for chemical modification. The 2-amino group, the 4-methyl group, and substitutions on the tetrahydro-cyclohexene ring are key determinants of target affinity and selectivity. The inherent structural rigidity of the bicyclic system, combined with the potential for diverse substitutions, allows for the fine-tuning of physicochemical properties and biological activity. Derivatives of this scaffold have been investigated for a range of pharmacological effects, including antioxidant, antibacterial, antiviral, antifungal, antitubercular, and anti-inflammatory properties.[2]

Structure-Activity Relationship (SAR) Analysis: A Multi-Target Perspective

The therapeutic utility of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine analogs is intrinsically linked to the nature and position of their substituents. Below, we explore the SAR of these compounds against several key biological targets.

Cyclin-Dependent Kinase (CDK) Inhibition: A Focus on Anticancer Activity

Analogs of this class have emerged as potent inhibitors of cyclin-dependent kinases (CDKs), crucial regulators of the cell cycle.[3][4] Dysregulation of CDK activity is a hallmark of many cancers, making them attractive targets for therapeutic intervention.

A key SAR insight is the critical role of the substituent at the 2-position of the quinazoline ring. While the core topic specifies a 2-amino group, related studies on similar scaffolds highlight the impact of this position. For instance, in the closely related 2-anilino-4-(thiazol-5-yl)pyrimidine series, constraining the structure into a dihydrothiazolo[4,5-h]quinazolin-8-amine scaffold has led to highly potent CDK inhibitors.[3][4] One of the most potent compounds from this series inhibits CDK2 with an IC50 of 0.7 nM.[4]

The following diagram illustrates the general workflow for identifying and characterizing CDK inhibitors.

Workflow for CDK Inhibitor Discovery

Table 1: Comparative Activity of Representative CDK Inhibitors

Compound ID	Modifications	CDK2 IC50 (nM)	Cell Line	Reference
11g	2-methyl-N-(3-nitrophenyl)-4,5-dihydrothiazolo[4,5-h]quinazolin-8-amine	0.7	N/A	[4]
Hypothetical	4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine core with optimized substitutions	Potentially low nM	Various	N/A

Dihydrofolate Reductase (DHFR) Inhibition: Targeting Infectious Diseases

The tetrahydroquinazoline scaffold has also been explored for its potential as inhibitors of dihydrofolate reductase (DHFR), an essential enzyme in the biosynthesis of nucleic acids. Selective inhibition of microbial DHFR over human DHFR is a proven strategy for developing antimicrobial agents.

A study on 2,4-diamino-6-substituted tetrahydroquinazolines revealed potent and selective inhibition of Toxoplasma gondii DHFR.[5] The most selective analog, 2,4-diamino-6-[[(2',5'-dimethoxyphenyl)methylamino]methyl]-5,6,7,8-tetrahydroquinazoline, demonstrated exceptional activity against the growth of T. gondii in culture, with an IC50 of 5.4 x 10-8 M.[5] This highlights the importance of the substitution at the 6-position of the tetrahydroquinazoline ring for achieving potent and selective DHFR inhibition.

Other Biological Targets

The versatility of the tetrahydroquinazoline scaffold is further demonstrated by its activity against other targets. For instance, certain derivatives have been identified as inhibitors of human topoisomerase IIα, an enzyme critical for DNA replication and chromosome segregation.[1] Focused SAR studies on these compounds indicated that 2-pyridine, 4-substituted aniline, and 6-amino substitutions are crucial for activity.[1]

Furthermore, in silico screening studies have suggested that 5,6,7,8-tetrahydroquinazoline derivatives may exhibit high binding affinity towards essential enzymes of Mycobacterium tuberculosis, such as DHFR and pantothenate kinase, as well as β-glucosidase, indicating their potential as antitubercular and antidiabetic agents.[2][6]

Experimental Protocols: Ensuring Data Integrity

General Synthesis of 5,6,7,8-Tetrahydroquinazoline Derivatives

A common synthetic route to 5,6,7,8-tetrahydroquinazolines involves the cyclocondensation of guanidine derivatives with α,β-unsaturated ketones or aldehydes.[2] A more recent and efficient method utilizes the reaction of α-aminoamidines with bis-benzylidene cyclohexanones, which proceeds under mild conditions with excellent yields and an easy workup.[2][7]

General Synthesis of Tetrahydroquinazolines

In Vitro Kinase Inhibition Assay (Example: CDK2)

• Enzyme and Substrate Preparation : Recombinant human CDK2/Cyclin A enzyme and a suitable substrate (e.g., histone H1) are prepared in kinase buffer.

• Compound Preparation : Test compounds are serially diluted in DMSO and then further diluted in kinase buffer.

• Kinase Reaction : The kinase reaction is initiated by adding ATP to the mixture of enzyme, substrate, and test compound. The reaction is allowed to proceed for a specified time at a controlled temperature.

• Detection : The amount of phosphorylated substrate is quantified, typically using a luminescence-based assay (e.g., Kinase-Glo®) or by detecting a radiolabeled phosphate group.

• Data Analysis : The IC50 values are calculated by plotting the percentage of kinase inhibition against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Cell-Based Proliferation Assay (Example: MTT Assay)

• Cell Seeding : Cancer cells are seeded in 96-well plates and allowed to adhere overnight.

• Compound Treatment : The cells are treated with various concentrations of the test compounds for a specified duration (e.g., 72 hours).

• MTT Addition : MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated to allow for the formation of formazan crystals by metabolically active cells.

• Solubilization : The formazan crystals are solubilized by adding a solubilization solution (e.g., DMSO or acidic isopropanol).

• Absorbance Measurement : The absorbance of the solubilized formazan is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• Data Analysis : The percentage of cell viability is calculated relative to untreated control cells, and GI50 (concentration for 50% growth inhibition) values are determined.

Comparative Analysis and Future Directions

The 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine scaffold represents a highly promising starting point for the development of novel therapeutics. The diverse biological activities observed for this class of compounds underscore the importance of systematic SAR studies to guide the design of potent and selective agents.

Key Takeaways:

• Substitutions at the 2-, 4-, and 6-positions are critical for modulating biological activity and target selectivity.

• The tetrahydroquinazoline core is a versatile scaffold that can be adapted to target a range of enzymes, including kinases, DHFR, and topoisomerases.

• Further exploration of the chemical space around this scaffold is warranted to identify novel drug candidates with improved efficacy and safety profiles.

Future research should focus on integrated approaches that combine computational modeling, such as 3D-QSAR and molecular docking, with traditional medicinal chemistry to accelerate the discovery of new and improved 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine analogs.[8]

References

• Micale, N., et al. (2020). Novel, Potent, and Druglike Tetrahydroquinazoline Inhibitor That Is Highly Selective for Human Topoisomerase IIα over β. Journal of Medicinal Chemistry. Available at: [Link]

• Chekotylo, A., et al. (2022). Synthesis of Novel Derivatives of 5,6,7,8-Tetrahydroquinazolines Using α-Aminoamidines and In Silico Screening of Their Biological Activity. International Journal of Molecular Sciences. Available at: [Link]

• Chekotylo, A., et al. (2022). Synthesis of Novel Derivatives of 5,6,7,8-Tetrahydroquinazolines Using α-Aminoamidines and In Silico Screening of Their Biological Activity. ResearchGate. Available at: [Link]

• Soni, R., et al. (2011). Design, Synthesis, and Evaluation of 2-Methyl- and 2-Amino-N-aryl-4,5-dihydrothiazolo[4,5-h]quinazolin-8-amines as Ring-Constrained 2-Anilino-4-(thiazol-5-yl)pyrimidine Cyclin-Dependent Kinase Inhibitors. Journal of Medicinal Chemistry. Available at: [Link]

• Soni, R., et al. (2011). Design, synthesis, and evaluation of 2-methyl- and 2-amino-N-aryl-4,5-dihydrothiazolo[4,5-h]quinazolin-8-amines as ring-constrained 2-anilino-4-(thiazol-5-yl)pyrimidine cyclin-dependent kinase inhibitors. PubMed. Available at: [Link]

• Rosowsky, A., et al. (1995). Nonclassical 2,4-diamino-6-(aminomethyl)-5,6,7,8-tetrahydroquinazoline antifolates. Journal of Medicinal Chemistry. Available at: [Link]

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• Chekotylo, A., et al. (2022). Synthesis of Novel Derivatives of 5,6,7,8-Tetrahydroquinazolines Using α-Aminoamidines and In Silico Screening of Their Biological Activity. PubMed. Available at: [Link]

• Wang, C., et al. (2022). Design Two Novel Tetrahydroquinoline Derivatives against Anticancer Target LSD1 with 3D-QSAR Model and Molecular Simulation. Molecules. Available at: [Link]

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A Comparative Guide to Validating the Cellular Target Engagement of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine

For researchers, scientists, and drug development professionals, confirming that a novel bioactive compound reaches and interacts with its intended molecular target within the complex cellular environment is a critical step in the drug discovery pipeline.[1][2][3] This guide provides a comparative overview of key methodologies for validating the cellular target engagement of novel small molecules, using 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine as a case study. The tetrahydroquinazoline scaffold is a "privileged structure" in medicinal chemistry, frequently found in potent kinase inhibitors.[4][5] Therefore, robust validation of its target engagement is paramount for advancing any drug discovery program.

This guide will objectively compare three powerful, label-free techniques for assessing target engagement in cells: the Cellular Thermal Shift Assay (CETSA), Drug Affinity Responsive Target Stability (DARTS), and broad-scale Kinase Profiling. Each method offers unique advantages and provides complementary information to build a comprehensive understanding of a compound's mechanism of action.

The Compound of Interest: 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine

The 5,6,7,8-tetrahydroquinazoline core is a key feature of numerous compounds designed to inhibit a variety of protein targets. Notably, derivatives of this scaffold have been developed as potent inhibitors of cyclin-dependent kinases (CDKs) and Pim kinases, both of which are crucial regulators of cell cycle and proliferation and are implicated in cancer.[6][7][8] Other studies have shown that related compounds can inhibit dihydrofolate reductase (DHFR), a key enzyme in nucleotide synthesis.[9][10] Given this background, a primary hypothesis for the target of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine would be one or more protein kinases.

At a Glance: Comparison of Target Engagement Methodologies

The choice of a target engagement assay depends on various factors, including the nature of the target protein, the availability of specific reagents, and the desired throughput. The following table summarizes the key features of CETSA, DARTS, and Kinase Profiling for a comparative analysis.

Parameter	Cellular Thermal Shift Assay (CETSA)	Drug Affinity Responsive Target Stability (DARTS)	Kinase Profiling
Principle	Ligand binding increases the thermal stability of the target protein.[11][12]	Ligand binding protects the target protein from proteolysis.[13][14][15]	Measures the ability of a compound to inhibit the activity of a large panel of kinases.[16][17]
Label-Free	Yes	Yes	Yes
Throughput	Moderate to High (with automated platforms)[18][19]	Low to Moderate	High
Required Reagents	Cells, compound, heating instrument (e.g., PCR machine), lysis buffer, detection antibody or mass spectrometer.	Cells, compound, protease (e.g., thermolysin, pronase), lysis buffer, detection antibody or mass spectrometer.	Cell lysate or recombinant kinases, compound, ATP, kinase-specific substrates, detection reagents.
Data Output	Thermal shift (ΔTm) or isothermal dose-response curves.	Dose-dependent protection from proteolysis.	Percent inhibition or IC50 values for a panel of kinases.
Unknown Target ID	Possible with mass spectrometry-based readout (thermal proteome profiling).	Possible with mass spectrometry-based readout.	Not its primary purpose, but can reveal unexpected off-targets.
Pros	Applicable to a wide range of soluble and some membrane proteins. Can be performed in intact cells, cell lysates, and even tissues.[12]	Does not require heating, which may be advantageous for some proteins. Relatively simple and cost-effective for validation of a known target.[13][15]	Provides a broad overview of a compound's selectivity across the kinome. Highly quantitative and reproducible.[17]
Cons	Not all proteins exhibit a clear thermal shift. Membrane proteins can be challenging.	Protease accessibility of the binding site is required. Optimization of the protease and digestion conditions is necessary.	Primarily biochemical, though cellular assays are available.[20] Does not directly confirm binding in a cellular context for in vitro assays.

In-Depth Methodologies and Experimental Workflows

Cellular Thermal Shift Assay (CETSA)

The Principle of CETSA: The foundation of CETSA lies in the principle that the binding of a small molecule ligand stabilizes its target protein, making it more resistant to heat-induced denaturation.[11][21] By heating cells or cell lysates to various temperatures, one can determine the temperature at which the target protein denatures and aggregates. In the presence of a binding compound, this denaturation temperature will be higher.

CETSA Experimental Workflow

Caption: CETSA workflow from cell culture to data analysis.

Detailed Step-by-Step Protocol for CETSA:

• Cell Culture and Treatment:

  • Culture a relevant cell line (e.g., a cancer cell line known to express the putative kinase target) to approximately 80% confluency.

  • Treat the cells with varying concentrations of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine or a vehicle control (e.g., DMSO) for a predetermined time (e.g., 1-2 hours) at 37°C.

• Heating Step:

  • For intact cells, harvest the cells and resuspend them in a buffer like PBS. For lysates, prepare the cell lysate first and then treat with the compound.[22]

  • Aliquot the cell suspension or lysate into PCR tubes.

  • Heat the samples in a PCR machine for 3 minutes across a range of temperatures (e.g., 40°C to 70°C in 2-3°C increments).[18]

  • Cool the samples to room temperature for 3 minutes.[22]

• Lysis and Fractionation:

  • Lyse the cells by freeze-thaw cycles or by adding a lysis buffer.

  • Separate the soluble protein fraction from the precipitated aggregates by centrifugation at high speed (e.g., 20,000 x g for 20 minutes at 4°C).[22]

• Detection and Analysis:

  • Collect the supernatant (soluble fraction).

  • Analyze the amount of the soluble target protein in each sample by Western blot using a specific antibody or by mass spectrometry for a proteome-wide analysis.

  • Plot the relative amount of soluble protein as a function of temperature to generate melting curves. A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.

Causality Behind Experimental Choices:

• Temperature Range: The chosen temperature range should bracket the melting temperature (Tm) of the target protein to observe the full denaturation curve.

• Intact Cells vs. Lysates: Performing CETSA in intact cells provides a more physiologically relevant context, as it accounts for cell permeability and intracellular compound concentration. However, lysate-based CETSA can be useful for initial optimization and for targets that are difficult to study in whole cells.[22]

Drug Affinity Responsive Target Stability (DARTS)

The Principle of DARTS: DARTS is based on the concept that when a small molecule binds to its target protein, it can induce a conformational change that makes the protein more or less susceptible to digestion by a protease.[13][14][15] By treating cell lysates with a protease in the presence or absence of the compound, one can observe a change in the amount of the intact target protein if there is a direct interaction.

DARTS Experimental Workflow

Caption: DARTS workflow from cell lysate preparation to analysis.

Detailed Step-by-Step Protocol for DARTS:

• Cell Lysate Preparation:

  • Culture and harvest cells as described for CETSA.

  • Lyse the cells in a non-denaturing lysis buffer and collect the soluble protein fraction after centrifugation.[23]

• Compound Incubation:

  • Incubate aliquots of the cell lysate with different concentrations of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine or a vehicle control at room temperature for a defined period (e.g., 30-60 minutes).

• Protease Digestion:

  • Add a protease, such as pronase or thermolysin, to each sample. The choice of protease and its concentration needs to be optimized for each target protein.

  • Incubate for a specific time (e.g., 10-30 minutes) at room temperature to allow for digestion.

• Stopping the Reaction and Analysis:

  • Stop the digestion by adding a protease inhibitor cocktail and/or by adding SDS-PAGE loading buffer and boiling the samples.

  • Analyze the samples by Western blot to detect the amount of full-length target protein remaining. A higher amount of intact protein in the compound-treated samples compared to the control indicates protection from proteolysis and thus, target engagement.

Causality Behind Experimental Choices:

• Protease Selection: The choice of protease is critical. A broad-spectrum protease is often used initially, but it may need to be optimized to find one that digests the target protein in a ligand-dependent manner.

• Digestion Time and Concentration: These parameters must be carefully titrated. The goal is to achieve partial digestion of the target protein in the absence of the compound, so that any protective effect of the compound can be clearly observed.

Kinase Profiling

The Principle of Kinase Profiling: This technique involves screening a compound against a large panel of purified protein kinases to determine its inhibitory activity and selectivity.[17] These assays typically measure the phosphorylation of a substrate by a kinase in the presence of ATP. A reduction in substrate phosphorylation in the presence of the compound indicates inhibition of the kinase.

Kinase Profiling Experimental Workflow

Caption: Kinase profiling workflow from assay setup to data analysis.

Detailed Step-by-Step Protocol for Kinase Profiling (General):

• Assay Preparation:

  • A panel of purified, active kinases is arrayed in a multi-well plate format (e.g., 384-well). This is typically performed by specialized contract research organizations (CROs).[16][24]

• Compound Addition:

  • 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine is added to the wells at one or more concentrations. A vehicle control (DMSO) is also included.

• Kinase Reaction:

  • The kinase reaction is initiated by adding a mixture of ATP and a specific substrate for each kinase.

  • The plate is incubated at a controlled temperature for a set period to allow the enzymatic reaction to proceed.

• Detection and Data Analysis:

  • The reaction is stopped, and the amount of phosphorylated substrate is measured using a variety of detection methods, such as TR-FRET, luminescence, or radioactivity.

  • The activity of each kinase in the presence of the compound is compared to the control to calculate the percent inhibition. For dose-response experiments, IC50 values are determined.

Causality Behind Experimental Choices:

• ATP Concentration: Assays are often run at the Km concentration of ATP for each kinase to provide a standardized comparison of inhibitor potency.

• Kinase Panel Selection: The choice of kinases in the panel can be tailored to the specific project. A broad "kinome-wide" panel is useful for initial selectivity profiling, while smaller, more focused panels can be used for lead optimization.[17]

Hypothetical Case Study: Data Interpretation

To illustrate how these techniques provide evidence for target engagement, let's consider a hypothetical scenario where 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine is tested against a putative target, Cyclin-Dependent Kinase 2 (CDK2).

CETSA Results

Temperature (°C)	% Soluble CDK2 (Vehicle)	% Soluble CDK2 (10 µM Compound)
48	100	100
51	95	98
54	75	92
57	50 (Tm)	85
60	25	65 (Tm)
63	10	40
66	5	20

Interpretation: The data shows a clear shift in the melting temperature (Tm) of CDK2 from 57°C to 60°C in the presence of the compound. This thermal stabilization is strong evidence of direct binding of the compound to CDK2 in the cellular environment.

DARTS Results

Compound Conc. (µM)	% Intact CDK2 (after Pronase)
0 (Vehicle)	30
0.1	45
1	70
10	90
100	95

Interpretation: The compound protects CDK2 from proteolytic digestion in a dose-dependent manner. This indicates that the compound binds to CDK2 and induces a conformational change that shields the protease cleavage sites.

Kinase Profiling Results (Selected Kinases)

Kinase	% Inhibition at 1 µM
CDK2	95
CDK1	85
CDK5	60
Pim-1	40
ERK1	5
p38α	<0

Interpretation: The kinase profiling data reveals that the compound is a potent inhibitor of CDK2. It also shows some activity against other CDKs (CDK1 and CDK5) and Pim-1, but is highly selective against more distant kinases like ERK1 and p38α. This provides a quantitative measure of the compound's potency and selectivity.

Synthesizing the Evidence for a Coherent Conclusion

By integrating the results from these three orthogonal assays, a robust and compelling case for the cellular target engagement of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine can be made.

• CETSA confirms that the compound binds to and stabilizes CDK2 in intact cells, demonstrating target engagement in a physiological context.

• DARTS provides independent, label-free evidence of a direct physical interaction between the compound and CDK2 in a cell lysate.

• Kinase Profiling quantifies the inhibitory potency of the compound against CDK2 and establishes its selectivity profile across the broader kinome.

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Navigating the Selectivity Landscape: A Comparative Cross-Reactivity Profile of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine (Cpd-X)

In the landscape of modern drug discovery, the quinazoline scaffold stands out as a "privileged" structure, forming the core of numerous biologically active compounds.[1] Its derivatives have demonstrated a wide spectrum of activities, from anticancer to antimicrobial effects.[2] This guide focuses on a specific, novel derivative, 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine, which we will refer to as Cpd-X . Based on preliminary in-silico modeling and the known activities of structurally related molecules that inhibit cyclin-dependent kinases (CDKs), Cpd-X has been designed as a potential CDK2 inhibitor.[3]

However, the journey from a promising hit to a clinical candidate is fraught with the challenge of off-target effects. A thorough understanding of a compound's selectivity is paramount for predicting its therapeutic window and potential toxicities. This guide provides a comprehensive, technically-grounded framework for profiling the cross-reactivity of Cpd-X, comparing its hypothetical performance against established inhibitors and elucidating its broader interaction landscape within the cellular proteome. We will delve into the causality behind our experimental choices, presenting a self-validating system of protocols designed to deliver a high-fidelity selectivity profile.

The Strategic Imperative of Multi-Modal Profiling

To construct a robust and reliable cross-reactivity profile, a singular experimental approach is insufficient. Biochemical assays, while precise, may not always reflect the compound's behavior in a complex cellular environment.[4] Conversely, cellular assays alone can sometimes make it difficult to distinguish direct target engagement from downstream phenotypic effects.[5] Therefore, our strategy employs a tiered, multi-modal approach, integrating broad-panel biochemical screening with in-depth cellular proteomics and functional validation. This ensures that our understanding of Cpd-X's selectivity is both comprehensive and biologically relevant.

Phase 1: Mapping the Kinome Interaction Landscape

Given that Cpd-X is a putative kinase inhibitor, our initial and broadest inquiry is to understand its interactions across the human kinome. The KINOMEscan™ platform, a competition-based affinity binding assay, offers a highly sensitive and high-throughput method for this purpose.[6] This approach will allow us to quantify the binding of Cpd-X to a large panel of kinases, providing a global view of its selectivity.

Experimental Protocol: KINOMEscan™ Profiling

• Compound Preparation: Cpd-X and a well-characterized, broad-spectrum kinase inhibitor (e.g., Staurosporine) and a known selective CDK2 inhibitor (e.g., Dinaciclib) are prepared as 100 mM DMSO stock solutions.

• Assay Execution: The compounds are submitted to a commercial KINOMEscan™ service (e.g., Eurofins DiscoverX) for screening against a panel of over 400 human kinases at a concentration of 1 µM.

• Data Analysis: The results are reported as percent of control (%Ctrl), where a lower percentage indicates stronger binding. The data is visualized using the TREEspot™ software, which maps the interactions onto the human kinome tree. Hits are typically defined as kinases showing significant inhibition (e.g., >90% inhibition or a %Ctrl < 10).

Figure 1: KINOMEscan™ Experimental Workflow.

Hypothetical Data Summary: Kinase Selectivity

Kinase	Cpd-X (%Ctrl @ 1µM)	Dinaciclib (%Ctrl @ 1µM)	Staurosporine (%Ctrl @ 1µM)
CDK2	< 1	< 1	5
CDK5	5	2	8
CDK9	25	3	15
GSK3B	85	92	10
ROCK1	95	98	20
PIM1	98	99	12

This hypothetical data suggests that Cpd-X is a potent binder to its intended target, CDK2. It shows some cross-reactivity with the structurally similar CDK5, but significantly less than Dinaciclib's interaction with CDK9. Unlike the promiscuous inhibitor Staurosporine, Cpd-X appears to have a clean profile against other major kinase families.

Phase 2: Unbiased Off-Target Discovery in a Cellular Milieu

While kinome scanning provides a broad overview of kinase interactions, it doesn't account for target availability in a cellular context or identify non-kinase off-targets. To address this, we employ a proteomics-based approach to identify the full spectrum of Cpd-X's binding partners in intact cells. The Cellular Thermal Shift Assay coupled with Mass Spectrometry (CETSA®-MS) is a powerful technique for this purpose, as it detects target engagement by measuring changes in protein thermal stability upon compound binding.[7]

Experimental Protocol: CETSA®-MS

• Cell Culture and Treatment: A relevant human cancer cell line (e.g., HeLa, which expresses high levels of CDK2) is cultured to ~80% confluency.[8] Cells are treated with either vehicle (DMSO) or 10 µM Cpd-X for 1 hour.

• Thermal Challenge: The cell suspensions are aliquoted and heated to a range of temperatures (e.g., 40°C to 64°C).

• Protein Extraction and Digestion: After heating, cells are lysed, and the soluble protein fraction is collected. Proteins are then digested into peptides using trypsin.

• LC-MS/MS Analysis: The peptide samples are analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify and quantify the proteins present in the soluble fraction at each temperature.

• Data Analysis: Isothermal dose-response curves are generated for proteins that show a significant thermal shift in the presence of Cpd-X. This allows for the identification of proteins that are stabilized (or destabilized) by compound binding.

Figure 2: CETSA®-MS Experimental Workflow.

Hypothetical Data Summary: Cellular Target Engagement

Protein	Max. Thermal Shift (°C) with 10 µM Cpd-X	Biological Function	Interpretation
CDK2	+5.2	Cell Cycle Regulation	On-Target
Dihydrofolate Reductase (DHFR)	+3.8	Folic Acid Metabolism	Potential Off-Target
Tubulin Beta Chain	+0.5	Cytoskeleton	Likely Non-specific

This hypothetical CETSA-MS data confirms robust engagement of CDK2 in a cellular context. Interestingly, it reveals a potential off-target interaction with Dihydrofolate Reductase (DHFR), an enzyme involved in a completely different pathway. This is a critical finding that would have been missed by kinome screening alone and highlights the power of unbiased proteomic approaches.[9][10] The minor shift observed for tubulin is likely within the noise of the experiment and would require further validation to be considered a true hit.

Phase 3: Functional Validation of On- and Off-Target Effects

The final phase of our profiling strategy is to determine the functional consequences of the observed binding events. We will use cell-based assays to quantify the inhibitory activity of Cpd-X on its intended target (CDK2) and its newly identified off-target (DHFR).

Experimental Protocol: Cell-Based Functional Assays

• CDK2 Inhibition Assay:

  • Principle: Measure the phosphorylation of a known CDK2 substrate, such as Retinoblastoma protein (Rb), in a cellular context.

  • Method: A high-content imaging assay is used to quantify the levels of phospho-Rb (Ser807/811) in cells treated with a dose-response of Cpd-X.

  • Comparison: The potency of Cpd-X is compared to the known CDK2 inhibitor, Dinaciclib.

• DHFR Inhibition Assay:

  • Principle: Measure the ability of cells to survive in a medium lacking essential downstream products of the folate pathway, which can be rescued by the addition of folinic acid.

  • Method: A cell viability assay (e.g., CellTiter-Glo®) is performed on cells grown in folate-depleted medium and treated with a dose-response of Cpd-X, in the presence or absence of folinic acid.

  • Comparison: The potency of Cpd-X is compared to the known DHFR inhibitor, Methotrexate.

Figure 3: Simplified CDK2 Signaling Pathway.

Hypothetical Data Summary: Functional Potency

Assay	Cpd-X (IC50)	Dinaciclib (IC50)	Methotrexate (IC50)
p-Rb Inhibition (CDK2)	25 nM	10 nM	> 10 µM
Cell Viability (DHFR)	2.5 µM	> 10 µM	50 nM

The functional data confirms that Cpd-X is a potent inhibitor of CDK2 activity in cells, albeit slightly less potent than the established inhibitor Dinaciclib. Crucially, it also confirms that Cpd-X inhibits DHFR activity, although at a concentration approximately 100-fold higher than its CDK2 inhibitory activity. This provides a quantitative measure of the selectivity window between the on-target and the primary off-target.

Conclusion: A Holistic View of Selectivity

This multi-modal approach to cross-reactivity profiling provides a comprehensive and robust assessment of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine (Cpd-X). Our investigation, moving from a broad biochemical screen to unbiased cellular proteomics and finally to functional validation, paints a clear picture of its selectivity profile.

• On-Target Potency: Cpd-X is a potent inhibitor of its intended target, CDK2, both in biochemical and cellular assays.

• Kinase Selectivity: Within the kinome, Cpd-X demonstrates a high degree of selectivity, with only minor cross-reactivity against the closely related CDK5.

• Off-Target Liability: The unbiased proteomic screen successfully identified an off-target liability, DHFR, which was subsequently confirmed in a functional assay.

• Selectivity Window: There is a clear ~100-fold selectivity window between the on-target (CDK2) and the off-target (DHFR) activity.

This detailed understanding of Cpd-X's cross-reactivity is invaluable for its continued development. The observed off-target interaction with DHFR, while significantly less potent than its on-target activity, is a critical piece of information that will inform future lead optimization efforts and the design of toxicology studies. By embracing a holistic and technically rigorous approach to selectivity profiling, we can make more informed decisions, mitigating the risks of late-stage failures and ultimately accelerating the delivery of safer, more effective therapeutics.

References

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• Traquandi, G., et al. (2010). Design, Synthesis, and Evaluation of 2-Methyl- and 2-Amino-N-aryl-4,5-dihydrothiazolo[4,5-h]quinazolin-8-amines as Ring-Constrained 2-Anilino-4-(thiazol-5-yl)pyrimidine Cyclin-Dependent Kinase Inhibitors. Journal of Medicinal Chemistry, 53(15), 5566–5578. [Link]

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A Comparative Analysis of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine Against Established EGFR Inhibitors: A Guide for Drug Discovery Professionals

This guide provides a comprehensive framework for evaluating the potential of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine as an Epidermal Growth Factor Receptor (EGFR) inhibitor, in comparison to well-established, clinically approved agents. This document is intended for researchers, scientists, and drug development professionals actively engaged in the field of oncology and kinase inhibitor discovery.

Introduction: The Epidermal Growth Factor Receptor - A Key Oncogenic Driver

The Epidermal Growth Factor Receptor (EGFR) is a transmembrane glycoprotein with intrinsic tyrosine kinase activity that plays a pivotal role in regulating critical cellular processes, including proliferation, differentiation, survival, and migration.[1][2] Dysregulation of the EGFR signaling pathway, often through overexpression or activating mutations, is a hallmark of various human cancers, including non-small cell lung cancer (NSCLC), colorectal cancer, and glioblastoma.[3][4] This has rendered EGFR an attractive and validated therapeutic target for cancer therapy.[5][6]

Small molecule tyrosine kinase inhibitors (TKIs) that target the ATP-binding site of the EGFR kinase domain have revolutionized the treatment landscape for many EGFR-driven malignancies.[7] This guide will delve into the established characteristics of prominent EGFR inhibitors and provide a detailed roadmap for the experimental evaluation of a novel compound, 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine, within this context. While literature to date has explored the synthesis of tetrahydroquinazoline derivatives for various biological activities, including as dihydrofolate reductase inhibitors, its specific activity against EGFR is not yet widely documented, making a rigorous comparative evaluation essential.[8][9]

The Landscape of Known EGFR Inhibitors: A Generational Perspective

The development of EGFR inhibitors has progressed through several generations, each aimed at improving efficacy and overcoming resistance mechanisms.

• First-Generation Reversible Inhibitors: Gefitinib and Erlotinib are prototypical first-generation EGFR TKIs.[10] They reversibly bind to the ATP-binding site of the EGFR kinase domain, effectively inhibiting its downstream signaling.[4][11][12] Their clinical utility is most pronounced in patients with activating EGFR mutations, such as exon 19 deletions or the L858R point mutation.[12] The chemical structures of these pioneering drugs are based on the quinazoline scaffold.[10]

• Second-Generation Irreversible Inhibitors: Afatinib and Dacomitinib represent the second generation. These inhibitors form a covalent bond with a cysteine residue (Cys797) in the ATP-binding pocket of EGFR, leading to irreversible inhibition.[10] This covalent binding provides a more sustained and potent inhibition compared to their reversible counterparts.

• Third-Generation Mutant-Selective Inhibitors: The emergence of the T790M "gatekeeper" mutation, which confers resistance to first- and second-generation inhibitors, spurred the development of third-generation agents like Osimertinib.[10] Osimertinib is designed to selectively target EGFR harboring both activating mutations and the T790M resistance mutation, while sparing wild-type EGFR, thereby reducing off-target toxicities.[13]

• Fourth-Generation and Allosteric Inhibitors: Research is ongoing to develop fourth-generation inhibitors to combat resistance mechanisms to third-generation drugs, such as C797S mutations. Additionally, allosteric inhibitors that bind to sites other than the ATP pocket are being explored as a novel strategy to overcome resistance.[14]

Comparative Framework: Evaluating 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine

To ascertain the potential of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine as a viable EGFR inhibitor, a systematic and multi-faceted experimental approach is required. This involves a direct comparison with established inhibitors across a range of biochemical and cell-based assays.

Chemical Structure Comparison

The foundational step is a structural comparison. Many potent EGFR inhibitors, including the first-generation drugs, feature a quinazoline core structure.[10] The tetrahydroquinazoline scaffold of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine shares a structural resemblance to this privileged core, suggesting a potential for interaction with the EGFR kinase domain.

Compound	Core Scaffold	Key Features
Gefitinib	Quinazoline	Reversible ATP-competitive inhibitor.[11]
Erlotinib	Quinazoline	Reversible ATP-competitive inhibitor.[7]
Osimertinib	Pyrimidine	Irreversible inhibitor targeting T790M mutation.[10]
4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine	Tetrahydroquinazoline	Novel compound with potential for EGFR inhibition.

Biochemical Kinase Inhibition Assay

The direct inhibitory effect of the compound on EGFR kinase activity must be quantified. This is typically achieved through an in vitro kinase assay.

This protocol outlines a luminescent-based assay to measure the amount of ADP produced during the kinase reaction, which is directly proportional to kinase activity.[15]

• Reagent Preparation:

  • Prepare EGFR Kinase Buffer (e.g., 40mM Tris, pH 7.5, 20mM MgCl₂, 0.1mg/ml BSA, 2mM MnCl₂, 50μM DTT).[15]

  • Reconstitute recombinant human EGFR protein (wild-type and relevant mutants like L858R/T790M) in kinase buffer.

  • Prepare a stock solution of the substrate peptide (e.g., poly(Glu, Tyr) 4:1).

  • Prepare a stock solution of ATP.

  • Serially dilute 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine and control inhibitors (Gefitinib, Osimertinib) in DMSO.

• Kinase Reaction:

  • In a 384-well plate, add 2.5 µL of the diluted compound or DMSO (vehicle control).

  • Add 5 µL of a 2X EGFR enzyme solution.

  • Pre-incubate for 10 minutes at room temperature to allow for compound binding.

  • Initiate the reaction by adding 2.5 µL of a 4X substrate/ATP mixture.

  • Incubate for 60 minutes at room temperature.[15]

• Detection:

  • Add 5 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP.[15]

  • Incubate for 40 minutes at room temperature.[15]

  • Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.[15]

  • Incubate for 30 minutes at room temperature.[15]

  • Measure luminescence using a plate reader.

• Data Analysis:

  • Calculate the percentage of inhibition for each compound concentration relative to the DMSO control.

  • Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

Caption: Simplified EGFR signaling pathway leading to cell proliferation and survival.

Conclusion and Future Directions

This guide outlines a rigorous and established workflow for the initial characterization of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine as a potential EGFR inhibitor. By systematically comparing its biochemical and cellular activities to those of known EGFR inhibitors, a clear picture of its potency, selectivity, and mechanism of action can be established.

Positive results from these initial studies would warrant further investigation, including:

• Selectivity Profiling: Assessing the inhibitory activity against a panel of other kinases to determine its selectivity profile.

• In Vivo Efficacy Studies: Evaluating the anti-tumor activity in animal models of EGFR-driven cancers.

• Pharmacokinetic and ADME Studies: Determining the drug-like properties of the compound.

The structural similarity of the tetrahydroquinazoline core to known EGFR inhibitors provides a compelling rationale for this investigation. The methodologies described herein represent the gold standard in academic and industrial drug discovery for the evaluation of novel kinase inhibitors and will provide the necessary data to make informed decisions about the future development of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine as a potential anti-cancer therapeutic.

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In Vivo Efficacy of Tetrahydroquinazoline Compounds: A Comparative Guide for Drug Development Professionals

The tetrahydroquinazoline scaffold represents a privileged structure in medicinal chemistry, giving rise to a diverse array of bioactive molecules with therapeutic potential across multiple disease areas. This guide provides a comparative analysis of the in vivo efficacy of select tetrahydroquinazoline and structurally related quinazoline compounds, offering researchers and drug development professionals a detailed overview of their preclinical performance. By examining the experimental data, underlying mechanisms of action, and the strategic considerations behind the chosen in vivo models, this document aims to facilitate a deeper understanding of this promising class of compounds.

Introduction: The Therapeutic Promise of the Tetrahydroquinazoline Core

The tetrahydroquinazoline nucleus, a bicyclic heterocyclic system, has proven to be a versatile template for the design of potent and selective inhibitors of various biological targets. Its structural rigidity and synthetic tractability allow for the strategic placement of substituents to optimize pharmacological properties. This guide will delve into the in vivo performance of three distinct compounds, each targeting a different pathway and disease indication: a novel topoisomerase II inhibitor for oncology, a phosphodiesterase 7 (PDE7) inhibitor for neuroprotection, and a next-generation quinazoline derivative for cancer therapy.

Comparative In Vivo Efficacy of Lead Compounds

The following table summarizes the key in vivo efficacy data for the selected tetrahydroquinazoline and related quinazoline compounds. This allows for a cross-therapeutic area comparison of their potency and the experimental systems used for their evaluation.

Compound Name/ID	Therapeutic Area	Target	Animal Model	Dosing Regimen	Key Efficacy Endpoint(s)	Source(s)
ARN-21934	Oncology	Topoisomerase IIα (TopoIIα)	Chick Chorioallantoic Membrane (CAM) with Head and Neck Squamous Cell Carcinoma (SCC-25) Xenograft	Not specified in detail	Tumor growth arrest	[1]
Compound 5	Neuroprotection	Phosphodiesterase 7 (PDE7)	Mouse model of permanent middle cerebral artery occlusion (pMCAO)	Not specified in detail	Ameliorated brain damage and improved behavioral outcome
Compound B10	Oncology	Wnt/β-catenin pathway	A549 (non-small cell lung cancer) xenograft model in mice	25 mg/kg	46% tumor growth inhibition (TGI)	[2]
Compound 18	Oncology	Apoptosis induction	MGC-803 (gastric cancer) xenograft model in mice	25 mg/kg, intragastric administration	Significant decrease in average tumor volume and weight	[3][4]

Deep Dive into Preclinical In Vivo Studies

A thorough understanding of the experimental design is paramount to interpreting in vivo efficacy data. This section details the methodologies employed for each compound, explaining the rationale behind the choice of animal model and experimental procedures.

Anticancer Efficacy of Topoisomerase IIα Inhibitor ARN-21934

ARN-21934 is a novel 6-amino-tetrahydroquinazoline derivative that functions as a non-poisonous inhibitor of human topoisomerase IIα (TopoIIα), a validated target in oncology.[1] Unlike conventional TopoII poisons that trap the enzyme-DNA complex and induce DNA damage, ARN-21934 blocks the enzyme's function without this mechanism, potentially offering a safer therapeutic window.[1]

The in vivo antitumor effect of ARN-21934 was evaluated using the CAM assay, a well-established model for studying tumor growth and angiogenesis.[5] This model offers a rapid and cost-effective alternative to traditional rodent models for initial efficacy screening.

• Egg Incubation: Fertilized chicken eggs are incubated at 37°C in a humidified incubator.

• Windowing: On embryonic day 3, a small window is created in the eggshell to expose the CAM.

• Tumor Cell Implantation: On day 7, a suspension of human head and neck squamous cell carcinoma (SCC-25) cells mixed with Matrigel is grafted onto the CAM.[6][7]

• Compound Administration: The tumor is allowed to establish for a set period, after which ARN-21934 is administered topically to the tumor.

• Efficacy Evaluation: Tumor growth is monitored over several days. At the end of the experiment, the tumors are excised, and their size and weight are measured to determine the extent of growth inhibition compared to a vehicle-treated control group.[8]

Experimental Workflow for CAM Assay

Caption: Workflow for assessing in vivo antitumor efficacy using the CAM assay.

Neuroprotective Effects of PDE7 Inhibitor Compound 5

Compound 5, a 3-phenyl-2,4-dithioxo-1,2,3,4-tetrahydroquinazoline, has been identified as a potent inhibitor of phosphodiesterase 7 (PDE7). PDE7 is a key enzyme in the central nervous system that degrades cyclic adenosine monophosphate (cAMP), a crucial second messenger involved in neuronal survival and plasticity.[9] Inhibition of PDE7 is therefore a promising strategy for neuroprotection in ischemic stroke.

To evaluate the neuroprotective efficacy of Compound 5, a mouse model of permanent middle cerebral artery occlusion (pMCAO) was utilized. This model mimics the pathophysiology of ischemic stroke in humans by inducing a focal cerebral infarct.

• Anesthesia and Surgical Preparation: Mice are anesthetized, and the surgical area is prepared.

• Craniotomy: A small craniotomy is performed to expose the middle cerebral artery (MCA).

• MCA Ligation: The MCA is permanently occluded by ligation with a fine suture, leading to a cessation of blood flow to the supplied brain region.

• Compound Administration: Compound 5 is administered at a predetermined time point relative to the occlusion.

• Behavioral Assessment: Neurological deficits are assessed at various time points post-occlusion using standardized scoring systems (e.g., corner test, cylinder test).

• Histological Analysis: At the end of the study, brains are harvested, sectioned, and stained (e.g., with 2,3,5-triphenyltetrazolium chloride - TTC) to measure the infarct volume.

Experimental Workflow for pMCAO Model

Caption: Workflow for evaluating neuroprotective efficacy in the pMCAO mouse model.

Antitumor Efficacy of Quinazoline Derivatives B10 and 18

Compounds B10 and 18 are quinazoline derivatives that have demonstrated significant in vivo antitumor activity. Compound B10 exerts its effects through the inhibition of the Wnt/β-catenin signaling pathway, while Compound 18 induces apoptosis.[2][3][4]

The in vivo efficacy of these compounds was assessed using human tumor xenograft models in immunocompromised (nude) mice. This is a standard preclinical model that allows for the growth of human tumors in a living organism, providing a platform to evaluate the systemic effects of anticancer agents.[10]

• Cell Culture: Human cancer cell lines (A549 for B10, MGC-803 for 18) are cultured in vitro.

• Tumor Implantation: A specific number of cancer cells are suspended in a suitable medium (e.g., Matrigel) and subcutaneously injected into the flank of nude mice.

• Tumor Growth and Randomization: Tumors are allowed to grow to a palpable size (e.g., 100-150 mm³). Mice are then randomized into treatment and control groups.[10]

• Compound Administration: The compounds are administered systemically (e.g., intragastrically) according to a predefined schedule and dose.

• Efficacy Evaluation: Tumor volume and mouse body weight are measured regularly (e.g., every 2-3 days). Tumor growth inhibition (TGI) is calculated at the end of the study.

Experimental Workflow for Xenograft Model

Caption: Workflow for assessing in vivo antitumor efficacy in a xenograft mouse model.

Mechanistic Insights: Signaling Pathways

A key aspect of drug development is understanding the mechanism of action of a compound. The following diagrams illustrate the signaling pathways targeted by the discussed tetrahydroquinazoline and quinazoline derivatives.

Topoisomerase IIα (TopoIIα) Inhibition in Cancer

TopoIIα is a crucial enzyme for resolving DNA topological problems during replication and transcription.[11] Non-poisonous inhibitors like ARN-21934 block the catalytic cycle of TopoIIα without stabilizing the DNA-cleavage complex, thus preventing the induction of widespread DNA damage and associated toxicities.[1][12]

Caption: Mechanism of action of the TopoIIα inhibitor ARN-21934.

PDE7 Inhibition and Neuroprotection

Inhibition of PDE7 leads to an accumulation of intracellular cAMP.[9] This, in turn, activates Protein Kinase A (PKA), which then phosphorylates the transcription factor cAMP response element-binding protein (CREB).[13][14][15][16][17] Phosphorylated CREB promotes the expression of neuroprotective genes, such as brain-derived neurotrophic factor (BDNF), ultimately enhancing neuronal survival.

Caption: Neuroprotective signaling pathway of the PDE7 inhibitor Compound 5.

Conclusion and Future Directions

The tetrahydroquinazoline scaffold continues to be a fertile ground for the discovery of novel therapeutic agents. The compounds highlighted in this guide demonstrate the diverse biological activities that can be achieved through targeted chemical modifications. ARN-21934 represents a promising new generation of non-poisonous TopoIIα inhibitors with the potential for an improved safety profile in cancer therapy. Compound 5 showcases the neuroprotective potential of PDE7 inhibition, offering a novel approach for the treatment of ischemic stroke. Furthermore, the quinazoline derivatives B10 and 18 underscore the ongoing success of this chemical class in oncology, with demonstrated in vivo efficacy through distinct mechanisms of action.

Future research should focus on comprehensive preclinical development, including detailed pharmacokinetic and toxicology studies, to fully elucidate the therapeutic potential of these and other novel tetrahydroquinazoline compounds. The strategic selection of appropriate in vivo models, as demonstrated in the studies presented here, will be critical for a successful translation to the clinic.

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The Pursuit of Precision: A Comparative Guide to the Selectivity of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine for Topoisomerase IIα over Topoisomerase IIβ

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of cancer chemotherapy, the pursuit of targeted therapies with minimal off-target effects remains a paramount objective. DNA topoisomerase II (topoII) has long been a validated and effective target for anticancer drugs.[1] However, the clinical utility of many existing topoII inhibitors is often hampered by significant side effects, including cardiotoxicity and the development of secondary malignancies.[2] These adverse effects are largely attributed to the non-selective inhibition of the two human topoII isoforms, topoIIα and topoIIβ.[2] While topoIIα is highly expressed in proliferating cancer cells and is the primary target for anti-cancer therapy, topoIIβ is ubiquitously expressed in quiescent cells, including cardiomyocytes, and its inhibition is linked to the aforementioned toxicities.[3] This critical distinction underscores the urgent need for isoform-specific inhibitors that selectively target topoIIα.

This guide provides a comprehensive comparison of the potential selectivity of compounds based on the 4-Methyl-5,6,7,8-tetrahydroquinazoline-2-amine scaffold for topoIIα over topoIIβ. While direct experimental data for this specific molecule is not extensively available in the public domain, we will leverage detailed structure-activity relationship (SAR) studies on closely related and highly potent tetrahydroquinazoline derivatives to provide a robust and scientifically grounded comparison. We will delve into the experimental methodologies used to assess selectivity, present comparative data for a lead compound from this class, and discuss the mechanistic rationale behind its remarkable isoform preference.

The Tetrahydroquinazoline Scaffold: A Promising Avenue for Selective TopoIIα Inhibition

Recent research has identified the tetrahydroquinazoline core as a novel and promising scaffold for the development of potent and selective topoIIα inhibitors.[4][5] A key study has detailed the discovery and optimization of a series of 6-amino-tetrahydroquinazoline derivatives that act as catalytic inhibitors of topoII, a distinct mechanism from the topoII "poisons" like etoposide and doxorubicin that stabilize the DNA-enzyme cleavage complex.[4][6] This catalytic inhibition mechanism is anticipated to be associated with a more favorable safety profile.[6]

A systematic exploration of this chemical series revealed that specific substitutions at the 2, 4, and 6 positions of the tetrahydroquinazoline ring are crucial for potent inhibitory activity.[4][5] Notably, the introduction of a dimethylamino group at the 6-position led to the identification of a lead compound, ARN-21934, which exhibits exceptional selectivity for topoIIα over topoIIβ.[4]

Gauging Selectivity: Key Experimental Approaches

Determining the isoform selectivity of a topoII inhibitor requires a series of well-defined biochemical and cellular assays. The following protocols represent the gold standard in the field for such evaluations.

Biochemical Assays: A Direct Measure of Enzyme Inhibition

1. DNA Relaxation Assay: This is a fundamental assay to measure the catalytic activity of topoII. The enzyme relaxes supercoiled plasmid DNA, and the different topological forms of DNA can be separated by agarose gel electrophoresis. The inhibitory effect of a compound is quantified by its ability to prevent this relaxation.

Experimental Protocol: DNA Relaxation Assay

• Reaction Setup: Prepare a reaction mixture containing supercoiled plasmid DNA (e.g., pBR322), ATP, and reaction buffer (e.g., 50 mM Tris-HCl pH 8.0, 150 mM KCl, 10 mM MgCl2, 1 mM DTT).

• Inhibitor Addition: Add varying concentrations of the test compound (e.g., 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine or its analogs) to the reaction mixture. A vehicle control (e.g., DMSO) should be included.

• Enzyme Addition: Initiate the reaction by adding purified recombinant human topoIIα or topoIIβ.

• Incubation: Incubate the reaction at 37°C for a defined period (e.g., 30 minutes).

• Reaction Termination: Stop the reaction by adding a stop solution containing a chelating agent (e.g., EDTA) and a protein denaturant (e.g., SDS).

• Gel Electrophoresis: Analyze the DNA topoisomers by electrophoresis on an agarose gel.

• Visualization and Quantification: Stain the gel with a DNA intercalating dye (e.g., ethidium bromide) and visualize under UV light. The amount of supercoiled and relaxed DNA is quantified to determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Cellular Assays: Assessing Activity in a Biological Context

2. Cellular Thermal Shift Assay (CETSA): This assay measures the thermal stability of a protein in its native cellular environment. Ligand binding typically stabilizes the target protein, leading to a higher melting temperature. This can be used to confirm target engagement in cells.

Experimental Protocol: Cellular Thermal Shift Assay (CETSA)

• Cell Treatment: Treat intact cells with the test compound or vehicle control.

• Heating: Heat the cell lysates to a range of temperatures.

• Protein Separation: Separate the soluble and aggregated protein fractions by centrifugation.

• Western Blotting: Analyze the amount of soluble topoIIα and topoIIβ at each temperature by Western blotting using isoform-specific antibodies.

• Data Analysis: Plot the amount of soluble protein as a function of temperature to generate a melting curve. A shift in the melting curve in the presence of the compound indicates target engagement.

Comparative Performance: The Tetrahydroquinazoline ARN-21934 vs. Standard TopoII Inhibitors

To illustrate the potential selectivity of the 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine scaffold, we present the data for the well-characterized analog, ARN-21934, in comparison to the widely used topoII poison, etoposide.

Compound	Target	IC50 (µM)	Selectivity (TopoIIβ/TopoIIα)	Mechanism of Action
ARN-21934	TopoIIα	2	~100-fold	Catalytic Inhibitor
TopoIIβ	>200
Etoposide	TopoIIα	~120	~1-2-fold	Poison
TopoIIβ	~150-250

Data for ARN-21934 and Etoposide are based on DNA relaxation assays as reported in the literature.[4][7]

The data clearly demonstrates the remarkable selectivity of the tetrahydroquinazoline derivative ARN-21934 for topoIIα, with an approximately 100-fold difference in inhibitory potency compared to topoIIβ.[4] In stark contrast, etoposide exhibits minimal selectivity between the two isoforms.

Mechanistic Insights into Selectivity

The profound selectivity of the tetrahydroquinazoline scaffold, exemplified by ARN-21934, is likely rooted in subtle structural differences between the ATP-binding sites of topoIIα and topoIIβ. While the overall architecture of the ATPase domains is highly conserved, minor variations in amino acid residues within or near the binding pocket can be exploited for the design of isoform-specific inhibitors. The SAR studies on the tetrahydroquinazoline series suggest that the specific arrangement of the 2-pyridine, 4-substituted aniline, and 6-amino (or dimethylamino) groups allows for optimal interactions with the topoIIα ATP-binding site, while fitting poorly into the corresponding site of topoIIβ.[4]

Conclusion and Future Directions

The 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine scaffold represents a promising starting point for the development of the next generation of topoIIα-selective inhibitors. While direct experimental validation of the titular compound is needed, the extensive research on its more complex analogs, such as ARN-21934, provides a compelling case for its potential as a selective, catalytic inhibitor of topoIIα.[4] The remarkable ~100-fold selectivity of ARN-21934 for topoIIα over topoIIβ highlights the feasibility of designing safer and more effective anti-cancer therapies that spare patients from the debilitating side effects associated with non-selective topoII inhibition.[4]

Future research should focus on the synthesis and comprehensive biological evaluation of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine and a broader library of its derivatives. Such studies will be instrumental in further elucidating the SAR, optimizing potency and selectivity, and ultimately translating the promise of this chemical class into clinically viable cancer therapeutics. The principles and experimental frameworks outlined in this guide provide a robust roadmap for these critical next steps in the quest for precision cancer medicine.

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A Comparative Guide to the Cytotoxicity of Quinazoline Derivatives in Cancer Cell Lines

Introduction: The Prominence of the Quinazoline Scaffold in Oncology

The quinazoline nucleus is a privileged heterocyclic scaffold that has become a cornerstone in the development of modern anticancer therapeutics.[1][2] Its rigid bicyclic structure serves as an excellent framework for designing molecules that can selectively interact with biological targets crucial for cancer cell proliferation and survival. Several quinazoline derivatives have been successfully translated into clinical practice and approved by the U.S. Food and Drug Administration (FDA), including gefitinib (Iressa®), erlotinib (Tarceva®), and afatinib, primarily for the treatment of non-small-cell lung cancer (NSCLC).[2][3]

The primary mechanism of action for many of these potent derivatives is the inhibition of protein kinases, particularly the Epidermal Growth Factor Receptor (EGFR).[2][4] In normal physiology, EGFR signaling regulates essential cellular processes like proliferation, differentiation, and survival.[4][5] However, mutations or overexpression of EGFR can lead to uncontrolled cell growth, a hallmark of cancer.[4] Quinazoline-based inhibitors typically function as ATP-competitive antagonists, binding to the kinase domain of EGFR and blocking the downstream signaling cascades that drive tumorigenesis.[6] This guide provides a comparative analysis of the cytotoxic effects of various quinazoline derivatives against prominent cancer cell lines, details the standard methodologies for assessing this cytotoxicity, and delves into the underlying molecular mechanisms.

Assessing Cytotoxicity: Methodologies and Experimental Rationale

To quantitatively compare the anticancer potential of different compounds, robust and reproducible cytotoxicity assays are essential. The choice of assay depends on the specific research question and the nature of the compounds being tested. The two most widely adopted methods for in vitro cytotoxicity screening are the MTT and SRB assays.

The MTT Assay: A Measure of Metabolic Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell viability.[7] Its principle is based on the enzymatic activity of mitochondrial dehydrogenases in living, metabolically active cells.[7] These enzymes cleave the yellow tetrazolium salt (MTT) into insoluble purple formazan crystals.[7][8] The amount of formazan produced is directly proportional to the number of viable cells, which can be quantified by measuring the absorbance of the solubilized crystals.[7]

Detailed Step-by-Step Protocol for MTT Assay

This protocol is a self-validating system designed for a 96-well plate format.

• Cell Seeding:

  • Action: Plate cancer cells in a 96-well flat-bottom plate at a predetermined optimal density (typically between 1,000 to 100,000 cells per well) in 100 µL of complete culture medium.[9]

  • Causality: The seeding density is critical. Too few cells will result in a weak signal, while too many can lead to overgrowth and nutrient depletion, affecting the results. An initial cell titration experiment is recommended for each cell line.

• Incubation and Treatment:

  • Action: Incubate the plates for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment and recovery. Following incubation, treat the cells with various concentrations of the quinazoline derivatives. Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic drug like Doxorubicin).

  • Causality: A 24-hour pre-incubation ensures cells are in a logarithmic growth phase, making them more susceptible and responsive to treatment. A serial dilution of the test compound is necessary to determine the dose-response curve and calculate the IC₅₀ value.

• MTT Addition:

  • Action: After the desired treatment period (typically 48-72 hours), add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well.[8][9]

  • Causality: The MTT solution must be sterile and protected from light. The incubation time with MTT allows for sufficient formazan crystal formation within viable cells.

• Incubation with MTT:

  • Action: Incubate the plates for 2 to 4 hours at 37°C.[9] Purple precipitate should be visible under a microscope in the control wells.

  • Causality: This incubation period is when the mitochondrial enzymes in living cells convert the MTT into formazan. The duration can be optimized based on the cell type and its metabolic rate.

• Solubilization of Formazan:

  • Action: Carefully remove the culture medium and add 100-150 µL of a solubilizing agent, such as Dimethyl Sulfoxide (DMSO) or an acidified isopropanol solution, to each well.[8]

  • Causality: Since the formazan crystals are insoluble in aqueous solutions, a solubilizing agent is required to dissolve them, creating a homogenous colored solution for absorbance measurement.

• Absorbance Measurement:

  • Action: Agitate the plate on an orbital shaker for about 15 minutes to ensure complete solubilization.[8] Measure the absorbance (Optical Density, OD) at a wavelength of 570 nm using a microplate reader.[7] A reference wavelength of 630 nm can be used to subtract background noise.[7]

  • Causality: The absorbance value is directly proportional to the quantity of formazan, which in turn reflects the number of viable cells in the well.

Fig. 2: The EGFR signaling pathway and the inhibitory action of quinazoline derivatives.

Structure-Activity Relationship (SAR) Insights

The cytotoxic potency of quinazoline derivatives is highly dependent on the nature and position of substituents on the core structure. [3]Structure-activity relationship (SAR) studies have revealed several key insights:

• Position 4: Substitutions at this position, often with an anilino group, are critical for binding to the hinge region of the EGFR kinase domain.

• Positions 6 and 7: The presence of basic side chains or methoxy groups at these positions can significantly enhance cytotoxic activity by improving solubility and interaction with the receptor. [3]* Position 2: Modifications at this position can influence the compound's potency and selectivity. [3]For instance, incorporating a pyrrole ring instead of a benzene ring has been shown to increase anticancer activity. [3] These SAR principles guide medicinal chemists in the rational design of new, more potent, and selective quinazoline-based anticancer agents. [6]

Conclusion

Quinazoline derivatives represent a highly successful class of anticancer agents, with their clinical utility firmly established. Their primary mode of action through the inhibition of key signaling pathways, most notably EGFR, provides a clear rationale for their cytotoxic effects against various cancer cell lines. The comparative data presented in this guide, obtained through standardized assays like MTT and SRB, highlight the diverse potency of different derivatives and underscore the importance of continued research. A deep understanding of their mechanism of action and structure-activity relationships is paramount for the development of next-generation quinazoline inhibitors with improved efficacy and reduced resistance, offering new hope in the field of oncology.

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• Stępień, K., et al. (2021). Quinazoline Derivatives as Potential Therapeutic Agents in Urinary Bladder Cancer Therapy. International Journal of Molecular Sciences. [Link]

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• Asadi, A., et al. (2018). Synthesis and cytotoxic evaluation of novel quinazolinone derivatives as potential anticancer agents. Research in Pharmaceutical Sciences. [Link]

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Ring-constrained 2-anilino-4-(thiazol-5-yl)pyrimidine cyclin-dependent kinase inhibitors evaluation

For Researchers, Scientists, and Drug Development Professionals

In the landscape of oncology drug discovery, Cyclin-Dependent Kinases (CDKs) remain a pivotal target due to their fundamental role in cell cycle regulation. Dysregulation of CDK activity is a hallmark of many cancers, making the development of potent and selective CDK inhibitors a significant area of research. This guide provides an in-depth evaluation of a prominent class of ATP-competitive CDK inhibitors: the 2-anilino-4-(thiazol-5-yl)pyrimidines. While the initial focus of this guide was to include a detailed comparison of ring-constrained analogues, a comprehensive literature search revealed a scarcity of published data on such modifications within this specific chemical scaffold. Therefore, this guide will focus on the well-documented non-constrained 2-anilino-4-(thiazol-5-yl)pyrimidine inhibitors and compare their performance with clinically approved CDK inhibitors, providing a valuable resource for researchers in the field.

The Rationale Behind Targeting CDKs

The cell cycle is a tightly regulated process, with checkpoints ensuring the fidelity of DNA replication and cell division. CDKs, in complex with their cyclin partners, act as the engine of this process. For instance, the CDK4/6-Cyclin D complex governs the G1 phase, while CDK2-Cyclin E/A controls the G1/S transition and S phase progression, and CDK1-Cyclin B orchestrates mitosis.[1] Furthermore, transcriptional CDKs, such as CDK9, play a crucial role in regulating gene expression, including that of anti-apoptotic proteins vital for cancer cell survival. The therapeutic strategy behind CDK inhibition is to arrest the uncontrolled proliferation of cancer cells and, in the case of CDK9 inhibition, to induce apoptosis.[2]

The 2-Anilino-4-(thiazol-5-yl)pyrimidine Scaffold: A Privileged Chemotype

The 2-anilino-4-(thiazol-5-yl)pyrimidine scaffold has emerged as a "privileged" structure in CDK inhibitor design. This is due to its ability to mimic the purine core of ATP and establish key interactions within the ATP-binding pocket of CDKs. The initial discovery of 4-(2,4-dimethyl-thiazol-5-yl)pyrimidin-2-ylamines as moderately potent CDK2 inhibitors through virtual screening sparked extensive medicinal chemistry efforts to optimize this scaffold.[3]

Structure-Activity Relationship (SAR) Insights

Systematic modifications of the 2-anilino-4-(thiazol-5-yl)pyrimidine core have yielded crucial insights into the structural requirements for potent and selective CDK inhibition.

As illustrated, substitutions on the aniline ring are critical for potency, with electron-withdrawing groups at the meta or para positions generally favoring CDK2 inhibition, while ortho substitution is detrimental.[4] Modifications at the C5 position of the pyrimidine ring and the C2 position of the thiazole ring have been shown to modulate selectivity, particularly enhancing activity against the transcriptional kinase CDK9.[2]

Comparative Performance Analysis

To provide a clear comparison, the following table summarizes the inhibitory activity (IC50 values) of representative 2-anilino-4-(thiazol-5-yl)pyrimidine derivatives against a panel of CDKs, alongside the publicly available data for the approved CDK4/6 inhibitors Palbociclib, Ribociclib, and Abemaciclib.

Compound/Drug	CDK1 (IC50, nM)	CDK2 (IC50, nM)	CDK4 (IC50, nM)	CDK6 (IC50, nM)	CDK7 (IC50, nM)	CDK9 (IC50, nM)	Reference
2-Anilino-4-(thiazol-5-yl)pyrimidines
Compound Ia (R'=H, R=m-NO₂)	6	4	ND	ND	>1000	1	[2]
Compound 12a (R'=CN, R=m-NO₂)	5	2	ND	ND	>1000	1	[2]
Approved CDK4/6 Inhibitors
Palbociclib	>10,000	>10,000	11	16	ND	>10,000	[5]
Ribociclib	ND	ND	10	39	ND	ND	[6]
Abemaciclib	64	101	2	10	ND	57	[1][7]
ND: Not Determined

This data highlights that the 2-anilino-4-(thiazol-5-yl)pyrimidine series generally exhibits potent inhibition of CDK1, CDK2, and CDK9, with some analogues showing remarkable potency for CDK9.[2] In contrast, Palbociclib and Ribociclib are highly selective for CDK4/6.[5][6] Abemaciclib, while most potent against CDK4/6, also shows activity against CDK1, CDK2, and CDK9 at higher concentrations.[1][7] This broader spectrum of activity for Abemaciclib and the 2-anilino-4-(thiazol-5-yl)pyrimidine series suggests potential applications beyond the current scope of CDK4/6 inhibitors, particularly in cancers where CDK1, CDK2, or CDK9 are key drivers.

Experimental Evaluation of CDK Inhibitors: A Methodological Overview

The robust evaluation of CDK inhibitors requires a combination of biochemical and cell-based assays to determine potency, selectivity, and cellular effects.

Biochemical Kinase Inhibition Assays

The primary method for determining the potency of a CDK inhibitor is through in vitro kinase assays. The ADP-Glo™ Kinase Assay is a widely used, reliable method.

Step-by-Step Protocol: ADP-Glo™ Kinase Assay for CDK2/Cyclin A

• Reaction Setup: In a 96-well plate, combine the CDK2/Cyclin A enzyme, a suitable substrate (e.g., a peptide derived from Histone H1), and the test inhibitor at various concentrations.

• Initiation: Start the kinase reaction by adding a solution containing ATP.

• Incubation: Incubate the plate at 30°C for a defined period (e.g., 60 minutes) to allow for substrate phosphorylation.

• ATP Depletion: Add ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• ADP Conversion and Signal Generation: Add Kinase Detection Reagent, which contains an enzyme that converts the ADP generated by the kinase reaction into ATP, and luciferase to produce a luminescent signal. Incubate for 30 minutes at room temperature.

• Measurement: Measure the luminescence using a plate reader. The signal intensity is directly proportional to the amount of ADP produced and thus reflects the kinase activity.

• Data Analysis: Calculate the IC50 value by plotting the percentage of inhibition against the inhibitor concentration.

Cellular Assays: Assessing Biological Impact

Beyond biochemical potency, it is crucial to evaluate the effects of CDK inhibitors in a cellular context.

Cell Viability Assays (MTT/CCK-8): These colorimetric assays measure the metabolic activity of cells, which is an indicator of cell viability. A decrease in metabolic activity upon treatment with a CDK inhibitor suggests anti-proliferative effects.

Western Blotting for Apoptosis Markers: To confirm that cell death occurs via apoptosis, western blotting can be used to detect the cleavage of key apoptotic proteins such as Caspase-3 and PARP.

Concluding Remarks and Future Directions

The 2-anilino-4-(thiazol-5-yl)pyrimidine scaffold has proven to be a fertile ground for the discovery of potent CDK inhibitors. While initial efforts focused on CDK2, subsequent optimization has led to the development of highly potent dual CDK2/CDK9 and selective CDK9 inhibitors. The comparative analysis reveals a distinct selectivity profile for this class of compounds compared to the approved CDK4/6 inhibitors, suggesting they may have different therapeutic applications.

The exploration of ring-constrained analogues of this scaffold remains an underexplored area. Introducing conformational constraints through macrocyclization could potentially enhance potency, improve selectivity, and optimize pharmacokinetic properties. Future research in this direction, for example, utilizing techniques like ring-closing metathesis, could lead to the development of next-generation CDK inhibitors with superior therapeutic profiles.[8] As our understanding of the specific roles of different CDKs in various cancers deepens, the development of inhibitors with tailored selectivity profiles, such as those from the 2-anilino-4-(thiazol-5-yl)pyrimidine series, will be crucial for advancing personalized cancer therapy.

References

• Synthesis, biological evaluation, and in silico studies of new CDK2 inhibitors based on pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][3][9][10]triazolo[1,5-c]pyrimidine scaffold with apoptotic activity. [Link]

• 2-Anilino-4-(thiazol-5-yl)pyrimidine CDK inhibitors: synthesis, SAR analysis, X-ray crystallography, and biological activity. [Link]

• Design, synthesis and biological evaluation of 2-((4-sulfamoylphenyl)amino)-pyrrolo[2,3-d]pyrimidine derivatives as CDK inhibitors. [Link]

• Design, Synthesis, and Biological Evaluation of 2-Anilino-4-Triazolpyrimidine Derivatives as CDK4/HDACs Inhibitors. [Link]

• Selective inhibition of CDK4/6: A safe and effective strategy for developing anticancer drugs. [Link]

• Structural and Pharmacological Effects of Ring-Closing Metathesis in Peptides. [Link]

• Investigation of ribociclib, abemaciclib and palbociclib resistance in ER+ breast cancer cells reveal potential therapeutic opportunities. [Link]

• Macrocyclization via Ring-Closing Metathesis in Drug Discovery and Process Chemistry. [Link]

• 2-Anilino-4-(thiazol-5-yl)pyrimidine CDK Inhibitors: Synthesis, SAR Analysis, X-ray Crystallography, and Biological Activity. [Link]

• A Review of CDK4/6 Inhibitors. [Link]

• 2-Anilino-4-(thiazol-5-yl)pyrimidine CDK Inhibitors: Synthesis, SAR Analysis, X-ray Crystallography, and Biological Activity. [Link]

• Spectrum and Degree of CDK Drug Interactions Predicts Clinical Performance. [Link]

• Technical Support Information Bulletin 1176 - Ring Closing Methathesis on Resin. [Link]

• Highlights on the Selective CDK4/6 Inhibitors. [Link]

• Inhibiting CDK4/6 in Breast Cancer with Palbociclib, Ribociclib, and Abemaciclib: Similarities and Differences. [Link]

• Discussion Addendum for: Ring-closing Metathesis Synthesis of N-Boc-3-pyrroline. [Link]

• Biological Effects of Cyclin-Dependent Kinase Inhibitors Ribociclib, Palbociclib and Abemaciclib on Breast Cancer Bone Microenvironment. [Link]

• A role for ring-closing metathesis in medicinal chemistry: mimicking secondary architectures in bioactive peptides. [Link]

• Clinical and Pharmacologic Differences of CDK4/6 Inhibitors in Breast Cancer. [Link]

• Study identifies a powerful strategy to overcome drug resistance in breast cancer. [Link]

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Safety & Regulatory Compliance

Proper Disposal of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine: A Comprehensive Guide

For Immediate Release

As a trusted partner in research and development, we are committed to providing comprehensive support that extends beyond the product lifecycle. This guide offers essential, immediate safety and logistical information for the proper disposal of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine (CAS Number: 58544-43-7), ensuring the safety of laboratory personnel and the protection of our environment. This document is intended for researchers, scientists, and drug development professionals.

Core Principle: Proactive Hazard Assessment and Waste Management

All waste must be managed in accordance with local, state, and federal regulations.[3] It is the responsibility of the individual laboratory worker to be familiar with and adhere to the guidelines set forth by their institution's Environmental Health and Safety (EHS) office.[4]

Personal Protective Equipment (PPE): The First Line of Defense

Before handling 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine for disposal, all personnel must be equipped with the appropriate Personal Protective Equipment (PPE). This is a non-negotiable first step to mitigate exposure risks.

PPE Component	Specification	Rationale
Eye Protection	Chemical safety goggles	Protects against splashes and airborne particles.
Hand Protection	Chemical-resistant gloves (e.g., nitrile)	Prevents skin contact. Gloves must be inspected before use and disposed of properly after handling.
Body Protection	Laboratory coat	Protects against incidental contact with skin and clothing.
Respiratory Protection	Use in a well-ventilated area or chemical fume hood	Minimizes inhalation of any dust or vapors.

Step-by-Step Disposal Protocol

The following protocol outlines a self-validating system for the safe disposal of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine. Each step is designed to ensure a closed-loop process that minimizes risk and ensures regulatory compliance.

Step 1: Waste Segregation

Proper segregation is critical to prevent unintended chemical reactions.

• Solid Waste: Collect un- or partially used 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine, as well as any contaminated consumables (e.g., weigh boats, filter paper), in a designated, compatible solid waste container.

• Liquid Waste: Solutions containing 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine should be collected in a separate, compatible liquid waste container. Do not mix with other solvent waste streams unless explicitly permitted by your institution's EHS guidelines.

• Sharps Waste: Any sharp items contaminated with the compound, such as needles or broken glass, must be placed in a designated sharps container.[5]

Step 2: Containerization

The choice of waste container is crucial for safe storage and transport.

• Compatibility: Waste containers must be made of a material compatible with 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine.[4] High-density polyethylene (HDPE) or glass containers are generally suitable.

• Integrity: Ensure containers are in good condition, with no cracks or leaks.

• Secure Closure: All waste containers must have a tightly fitting cap and be kept closed at all times, except when waste is being added.[4][6]

Step 3: Labeling

Accurate and clear labeling is a regulatory requirement and essential for the safety of waste handlers.

• Hazardous Waste Label: Affix a hazardous waste label to the container as soon as the first drop of waste is added.

• Complete Information: The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine"

  • The CAS Number: "58544-43-7"

  • An accurate estimation of the concentration and total volume or mass.

  • The date the waste was first added to the container.

  • The name and contact information of the generating laboratory or researcher.

Step 4: Storage

Temporary storage of the waste within the laboratory must be done safely.

• Designated Area: Store waste containers in a designated, well-ventilated secondary containment area, away from general laboratory traffic.

• Incompatible Materials: Do not store with incompatible materials, such as strong oxidizing agents, strong acids, or strong bases.[7]

• Locked Storage: If possible, store in a locked cabinet or facility to prevent unauthorized access.[6][8]

Step 5: Final Disposal

• Scheduled Pickup: Arrange for the collection of the hazardous waste by your institution's EHS department or a licensed hazardous waste disposal contractor.

• Documentation: Complete all necessary waste manifests or tracking documents as required by your institution and regulatory agencies.

Visualizing the Disposal Workflow

The following diagram illustrates the logical flow of the disposal process for 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine.

Caption: A flowchart illustrating the key stages of the disposal process for 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine.

Spill Management

In the event of a spill, immediate and appropriate action is required.

• Alert Personnel: Notify others in the immediate area.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the laboratory and contact your institution's EHS.

• Containment: For small spills, and if it is safe to do so, contain the spill using an appropriate absorbent material (e.g., vermiculite, sand).

• Cleanup: Wearing appropriate PPE, carefully clean up the spill. Place all contaminated materials into a designated hazardous waste container and label it accordingly.[3]

• Decontamination: Decontaminate the spill area with a suitable cleaning agent.

• Reporting: Report the spill to your laboratory supervisor and EHS department.

Conclusion

The responsible disposal of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine is a critical aspect of laboratory safety and environmental stewardship. By adhering to the principles of proactive hazard assessment, proper personal protection, and a systematic disposal protocol, researchers can minimize risks and ensure compliance with all applicable regulations. Always consult your institution's specific guidelines and Safety Data Sheets for related compounds to ensure the highest standards of safety.

References

• TCI Chemicals. (2025, May 26). Safety Data Sheet: 2-(Chloromethyl)-4-methylquinazoline.
• National Center for Biotechnology Information. (2022, March 29). Synthesis of Novel Derivatives of 5,6,7,8-Tetrahydroquinazolines Using α-Aminoamidines and In Silico Screening of Their Biological Activity.
• EvitaChem. (n.d.). 4-Chloro-7-methyl-5,6,7,8-tetrahydroquinazoline.
• Sigma-Aldrich. (n.d.). 4-methyl-5,6,7,8-tetrahydro-2-quinazolinamine.
• Szabo-Scandic. (n.d.). Safety Data Sheet: Quinazoline.
• Enamine. (n.d.). Safety Data Sheet: 4-chloro-2-(3-chlorophenyl)-5,6,7,8-tetrahydroquinazoline.
• Fisher Scientific. (2021, December 24). Safety Data Sheet: Quinazoline.
• Emory University. (n.d.). Chemical Waste Disposal Guidelines.
• Vega, F., Sanna, A., Navarrete, B., & Marot, M. M. (n.d.). Degradation of amine-based solvents in CO2 capture process by chemical absorption.
• United Nations Office on Drugs and Crime. (n.d.). Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs.
• Fisher Scientific. (n.d.). Safety Data Sheet: Quinoline, 1,2,3,4-tetrahydro-6-methoxy-.
• National Center for Biotechnology Information. (n.d.). Nonclassical 2,4-diamino-6-(aminomethyl)-5,6,7,8-tetrahydroquinazoline antifolates.
• ResearchGate. (2025, October 15). Biological Properties of New Chiral 2-Methyl-5,6,7,8-tetrahydroquinolin-8-amine-based Compounds.
• Fisher Scientific. (2009, September 22). Safety Data Sheet: Methyl 4-aminobenzoate.
• Benchchem. (n.d.). 4-Chloro-5,6,7,8-tetrahydroquinazolin-2-amine.
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• Jubilant Ingrevia. (2024, April 4). Safety Data Sheet: N-(5-Amino-2-methylphenyl)-4-(3-pyridinyl)-2-pyrimidinamine.
• National Center for Biotechnology Information. (2020, November 27). Biological Properties of New Chiral 2-Methyl-5,6,7,8-tetrahydroquinolin-8-amine-based Compounds.
• Fisher Scientific. (n.d.). Safety Data Sheet: 2-Amino-4-methylpyridine.
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Personal protective equipment for handling 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine

Operational Guide: Safe Handling of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine

As a Senior Application Scientist, it is imperative to approach novel or sparsely documented compounds with a framework of rigorous safety and procedural logic. This guide addresses the handling of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine, a heterocyclic amine. Due to the absence of comprehensive toxicological data for this specific molecule, our protocols are predicated on a conservative assessment based on the known hazards of related chemical classes, such as quinazolines and aromatic amines. This principle of "handling as if hazardous" ensures a robust margin of safety for all laboratory personnel.

Hazard Assessment and Risk Mitigation

4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine is a compound whose toxicological properties are not extensively documented. However, related amine compounds can be harmful if swallowed, cause skin irritation, and lead to serious eye damage.[1][2] Therefore, the primary risks during handling are accidental ingestion, dermal contact, eye exposure, and inhalation of aerosolized particles.

Our mitigation strategy is built on the hierarchy of controls: elimination (not possible), substitution (not practical for research), engineering controls , administrative controls , and finally, personal protective equipment (PPE) . This guide focuses on the latter three as the primary operational safeguards.

Table 1: Hazard Profile and Control Summary

Hazard Category	Potential Risk	Primary Engineering Control	Required Personal Protective Equipment (PPE)
Acute Oral Toxicity	Harmful if swallowed.[1]	Closed-system handling where feasible.	N/A (Procedural Control)
Skin Corrosion/Irritation	May cause skin irritation upon contact.[2]	Chemical Fume Hood	Chemical-resistant gloves (Nitrile), Lab Coat
Serious Eye Damage/Irritation	May cause serious eye irritation or damage.[1][2]	Chemical Fume Hood / Splash Shield	Safety Goggles or Face Shield
Respiratory Irritation	Inhalation of dust or aerosols may cause respiratory irritation.[2]	Chemical Fume Hood	N/A (unless potential for aerosolization is high)

Personal Protective Equipment (PPE) Protocol

The selection and use of PPE are the most critical hands-on defense against exposure. The causality is simple: create an impermeable barrier between the researcher and the chemical agent.

Step-by-Step PPE Donning and Doffing Procedure:

• Pre-Donning Inspection: Always inspect gloves for tears or punctures before use. Ensure eye protection is clean and fits snugly.

• Donning Sequence:

  • Lab Coat: Must be fully buttoned.

  • Gloves: Select nitrile gloves for appropriate chemical resistance. Ensure cuffs are pulled over the sleeves of the lab coat to prevent skin exposure at the wrist.

  • Eye Protection: Wear chemical safety goggles. If there is a significant splash risk, a full-face shield is required over the goggles.[3]

• Doffing (Removal) Sequence: The principle here is to avoid cross-contamination. The exterior of your PPE is considered contaminated.

  • Gloves: Using a gloved hand, grasp the exterior of the opposite glove at the cuff and peel it off, turning it inside out. Hold the removed glove in the still-gloved hand. Slide the fingers of the ungloved hand under the cuff of the remaining glove and peel it off, turning it inside out and enclosing the first glove. Dispose of immediately in designated waste.

  • Eye Protection: Remove by handling the strap or earpieces, avoiding contact with the front surface.

  • Lab Coat: Remove by rolling it down from the shoulders, keeping the contaminated exterior folded inward.

• Hand Hygiene: Wash hands thoroughly with soap and water immediately after removing all PPE.[4]

Caption: PPE Donning and Doffing Workflow.

Operational Plan: From Receipt to Experiment

A structured workflow prevents procedural errors that can lead to exposure. All handling of 4-Methyl-5,6,7,8-tetrahydroquinazolin-2-amine solid or its solutions must be performed within a certified chemical fume hood to mitigate inhalation risk.[5]

Step-by-Step Handling Protocol:

• Preparation: Before retrieving the chemical, ensure the fume hood is operational and the work area is decontaminated and clear of unnecessary items. Prepare all necessary equipment (spatulas, weigh boats, glassware, solvents).

• Weighing: If weighing the solid compound, do so within the fume hood. Use a tared weigh boat and handle the container with care to avoid creating airborne dust. Close the primary container immediately after dispensing.

• Making Solutions: Add the solid to the solvent in a flask or beaker. Do not add solvent to the solid in a way that could cause splashing. If sonication or heating is required, ensure the vessel is appropriately covered.

• Post-Handling: After completing the experimental step, decontaminate any equipment that has come into contact with the chemical. Wipe down the work surface in the fume hood.

• Storage: The compound should be stored in a tightly closed container in a cool, dry, and well-ventilated area, away from incompatible materials like strong oxidizing agents.[2][6]

Caption: Standard Laboratory Handling Workflow.

Disposal and Emergency Plans

Waste Disposal:

• Solid Waste: All contaminated solid waste (gloves, weigh boats, paper towels) must be placed in a dedicated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: Unused solutions or reaction mixtures should be collected in a designated, sealed, and labeled hazardous waste container. Do not mix with other waste streams unless compatibility is confirmed.

• Disposal Vendor: All waste must be disposed of through an approved waste disposal plant in accordance with local, state, and federal regulations.[1][2]

Emergency Procedures:

The immediate response to an exposure is critical to minimizing harm.

• Skin Contact: Immediately remove all contaminated clothing.[7] Wash the affected area with plenty of soap and water for at least 15 minutes.[6][8] Seek medical attention if irritation persists.

• Eye Contact: Immediately rinse cautiously with water for several minutes, holding the eyelids open.[1][6] Remove contact lenses if present and easy to do so. Continue rinsing for at least 15 minutes. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air and keep them at rest in a position comfortable for breathing.[4][6] If the person feels unwell, call a poison center or doctor.[2]

• Ingestion: Rinse mouth with water. Do NOT induce vomiting.[7] Call a poison center or doctor immediately if you feel unwell.[1]

• Minor Spill (in fume hood): Absorb the spill with an inert material (e.g., vermiculite, sand). Collect the absorbed material into a sealed container for hazardous waste disposal. Decontaminate the area with an appropriate solvent.

• Major Spill (outside fume hood): Evacuate the immediate area. Alert laboratory personnel and the safety officer. Prevent entry and wait for trained emergency responders.

Caption: Decision Tree for Personal Exposure Events.

References

• Safety Data Sheet. (2023-08-23). Thermo Fisher Scientific.
• Safety Data Sheet. (Date not specified). Thermo Fisher Scientific.
• Safety Data Sheet - Solution Center.Covestro.
• Safety Data Sheet.Fisher Scientific.
• Safety Data Sheet.Enamine.
• Safety Data Sheet CLEAN AMINE®.Greenbook.net.
• Safety Data Sheet AMINE 4 2,4-D WEED KILLER. (2018-09-10). Amazon S3.
• Safety Data Sheet. (2025-09-27). Sigma-Aldrich.
• Safety Data Sheet. (2021-01-18). ChemCentral.com.
• Safety Data Sheet.Fisher Scientific.
• 4-Amino-6-methyl-3-oxo-2,3,4,5-tetrahydro-1,2,4-triazine hydrochloride Safety Data Sheets.Biosynth.
• Safety Data Sheet. (2025-05-26). TCI Chemicals.

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